The Synthesis and Characterization of Annulenes: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Annulenes, monocyclic hydrocarbons with a system of conjugated double bonds, represent a cornerstone in the study of aromaticity and cyclic π-electron syste...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Annulenes, monocyclic hydrocarbons with a system of conjugated double bonds, represent a cornerstone in the study of aromaticity and cyclic π-electron systems. Their synthesis and characterization have been pivotal in validating and refining Hückel's rule and understanding the delicate balance of factors that govern aromatic, anti-aromatic, and non-aromatic behavior. This guide provides a comprehensive overview of the synthesis and characterization of key annulenes, tailored for professionals in chemical research and drug development.
Synthesis of Annulenes
The synthesis of annulenes is a significant challenge in organic chemistry, often involving multi-step procedures with modest overall yields. The strategies employed are designed to construct the macrocyclic, conjugated framework while navigating issues of ring strain and instability.
Synthesis of[1]Annulene
One of the most celebrated achievements in annulene chemistry is the synthesis of[1]annulene, a (4n+2) π-electron system that exhibits aromatic character. A common approach involves the oxidative coupling of a terminal diacetylene, followed by rearrangement and partial hydrogenation.[2]
A detailed, modern synthetic protocol for[1]annulene is presented below.
This protocol details the synthesis of[1]annulene from (3Z)-1,6-bis(trimethylsilyl)hex-3-ene-1,5-diyne, proceeding through the key intermediate hexadehydro[1]annulene.
Deprotection: 300 mg (1.36 mmol) of (3Z)-1,6-bis(trimethylsilyl)hex-3-ene-1,5-diyne is deprotected using TBAF in THF at 0 °C for 1 hour.
Oxidative Coupling: The reaction mixture containing the deprotected diyne is cannulated into a mixture of a copper-based catalyst system (e.g., copper(II) acetate (B1210297) in pyridine/ether). The reaction is stirred to facilitate the oxidative coupling to form hexadehydro[1]annulene.
Work-up and Purification: The reaction mixture is filtered, and the solvent is removed in vacuo. The crude product is purified by column chromatography on silica (B1680970) gel (23:1:1 pentane/cyclohexane/benzene) to yield hexadehydro[1]annulene as a brownish solid (20% yield).
Catalyst Preparation: A 100 mL Schlenk flask is charged with 25 mg of 5% Pd/CaCO₃/Pb (Lindlar's catalyst) and poisoned with one drop of quinoline. The catalyst is suspended in 25 mL of benzene (B151609).
Hydrogenation: 60 mg (0.27 mmol) of hexadehydro[1]annulene is added to the catalyst suspension. The mixture is degassed and placed under a hydrogen atmosphere. The reaction is stirred at room temperature for 1 hour.[3]
Isolation and Purification: The mixture is filtered, and the solvent is concentrated in vacuo. The resulting product is purified by liquid chromatography (SiO₂; 23:1:1 pentane/cyclohexane/benzene) to afford[1]annulene. The product is best stored as a frozen solution in benzene under an argon atmosphere.
An In-depth Technical Guide to the Aromaticity of Annulenes Based on Hückel's Rule For Researchers, Scientists, and Drug Development Professionals Executive Summary Aromaticity is a cornerstone concept in organic chemist...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Aromaticity of Annulenes Based on Hückel's Rule
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Aromaticity is a cornerstone concept in organic chemistry, denoting the enhanced stability of certain cyclic, planar, and conjugated molecules. This stability profoundly influences a molecule's reactivity, magnetic properties, and spectroscopic signatures, making it a critical consideration in fields ranging from materials science to drug design. Annulenes—monocyclic hydrocarbons with alternating single and double bonds—serve as the quintessential class of compounds for probing the principles of aromaticity. Hückel's rule provides a powerful predictive framework for determining the aromatic character of these systems. This guide offers a comprehensive technical overview of annulene aromaticity, detailing the theoretical underpinnings of Hückel's rule, presenting key quantitative data, outlining experimental protocols for characterization, and visualizing the logical and experimental workflows involved.
The Core Principles of Aromaticity: Hückel's Rule
In 1931, Erich Hückel formulated a set of criteria based on molecular orbital theory to predict aromaticity in cyclic, conjugated systems.[1][2] These criteria, collectively known as Hückel's rule, are foundational to our understanding of this phenomenon.
A compound is considered aromatic if it meets all of the following conditions:
Cyclic: The molecule must contain a ring of atoms.[2][3]
Planar: All atoms within the ring must lie in the same plane to allow for effective orbital overlap.[2][3]
Fully Conjugated: Every atom in the ring must possess a p-orbital that can overlap with the p-orbitals of its neighbors, forming a continuous, uninterrupted ring of π-electrons.[2][3]
Contains (4n + 2) π-electrons: The cyclic π-system must contain a total number of π-electrons that fits the formula (4n + 2), where 'n' is a non-negative integer (n = 0, 1, 2, 3, ...).[2][3] This results in a "Hückel number" of π-electrons (e.g., 2, 6, 10, 14, 18...).[4]
Conversely, a cyclic, planar, and fully conjugated molecule that contains 4n π-electrons is termed anti-aromatic .[5] These compounds are particularly unstable and highly reactive.[6] Molecules that fail to meet one or more of the first three criteria (i.e., they are not cyclic, are non-planar, or have an incomplete conjugated system) are classified as non-aromatic , exhibiting stability and reactivity similar to their acyclic polyene counterparts.[7]
The logical workflow for applying these criteria to any given annulene is depicted below.
The Electronic Structure and Properties of Annulenes: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Annulenes, monocyclic hydrocarbons with alternating single and double bonds, represent a cornerstone in the study of aromaticity and electronic str...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Annulenes, monocyclic hydrocarbons with alternating single and double bonds, represent a cornerstone in the study of aromaticity and electronic structure in organic chemistry. Their diverse properties, ranging from highly stabilized aromatic systems to destabilized anti-aromatic and flexible non-aromatic molecules, are dictated by their size, planarity, and π-electron count. This guide provides a comprehensive technical overview of the electronic structure and properties of key annulenes, supported by quantitative data, detailed experimental protocols, and conceptual diagrams to elucidate the underlying principles governing their behavior. This information is critical for researchers in materials science and drug development, where the unique electronic and structural features of annulene-like systems can be harnessed for novel applications.
Introduction: The Concept of Aromaticity in Annulenes
The concept of aromaticity, originally derived from the distinct stability and reactivity of benzene, is central to understanding the properties of annulenes.[1][2] The classification of an annulene as aromatic, anti-aromatic, or non-aromatic is primarily determined by Hückel's rule.[2][3] This rule states that a planar, cyclic, fully conjugated molecule with (4n+2) π-electrons, where 'n' is a non-negative integer, will exhibit aromatic character and enhanced stability.[2][3] Conversely, a planar, cyclic, fully conjugated molecule with 4n π-electrons will be anti-aromatic and destabilized.[4] Molecules that cannot achieve planarity due to steric strain or other factors are classified as non-aromatic, and their properties resemble those of typical polyenes.[1]
This guide will explore the electronic structures and properties of a series of annulenes, from the anti-aromatic[5]annulene to the aromatic[6]annulene, providing a detailed analysis of their geometric, spectroscopic, and thermodynamic characteristics.
Quantitative Data on Annulene Properties
The electronic and structural properties of annulenes can be quantified through various experimental and computational methods. The following tables summarize key data for a range of annulenes, providing a basis for comparison and a deeper understanding of the structure-property relationships.
The characterization of annulenes relies on a combination of spectroscopic, crystallographic, and computational techniques. This section provides detailed methodologies for key experiments.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for probing the electronic structure of annulenes, particularly for assessing aromaticity through the observation of ring currents.
Protocol for ¹H NMR Spectroscopy of an Annulene:
Sample Preparation:
Dissolve 1-5 mg of the annulene sample in a deuterated solvent (e.g., CDCl₃, THF-d₈, C₆D₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts.[5]
Ensure the concentration is sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.
Instrument Setup:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral dispersion.[15]
Shim the magnetic field to achieve optimal resolution.
Data Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Typical parameters include:
Pulse angle: 30-90 degrees
Acquisition time: 2-4 seconds
Relaxation delay: 1-5 seconds
Number of scans: 16-128, depending on the sample concentration.
For temperature-dependent studies (e.g., for[6]annulene), use a variable temperature unit to control the sample temperature accurately.[16]
Data Processing and Analysis:
Apply a Fourier transform to the free induction decay (FID) to obtain the spectrum.
Phase the spectrum and perform baseline correction.
Reference the chemical shifts to an internal standard, typically tetramethylsilane (B1202638) (TMS) at 0.00 ppm.
Integrate the signals to determine the relative number of protons.
Analyze the chemical shifts: diatropic ring currents in aromatic annulenes cause a significant downfield shift for outer protons and an upfield shift for inner protons. Paratropic ring currents in anti-aromatic annulenes have the opposite effect.[17]
X-ray Crystallography
Single-crystal X-ray diffraction provides precise information on the molecular geometry of annulenes, including bond lengths and planarity.
Protocol for Single-Crystal X-ray Diffraction of an Annulene:
Crystal Growth:
Grow single crystals of the annulene suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling).
Crystal Mounting and Data Collection:
Mount a suitable single crystal on a goniometer head.
Use a modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector and a low-temperature device (e.g., an Oxford Cryosystems Cryostream).
Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations and potential degradation.
Center the crystal in the X-ray beam.
Collect a series of diffraction images by rotating the crystal in the X-ray beam. A complete dataset typically involves collecting data over a hemisphere of reciprocal space.
Data Reduction and Structure Solution:
Integrate the raw diffraction images to obtain a list of reflection intensities.
Apply corrections for Lorentz and polarization effects, and absorption.
Determine the unit cell parameters and the space group.
Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.
Structure Refinement:
Refine the atomic positions and thermal parameters against the experimental data using a least-squares refinement program (e.g., SHELXL).
Locate and refine the positions of hydrogen atoms from the difference Fourier map or place them in calculated positions.
The final refined structure provides accurate bond lengths, bond angles, and planarity information.
Computational Chemistry
Density Functional Theory (DFT) and ab initio calculations are invaluable for predicting and rationalizing the electronic structure, stability, and spectroscopic properties of annulenes.
Protocol for DFT Calculation of Annulene Properties:
Structure Optimization:
Build the initial molecular structure of the annulene using a molecular modeling program.
Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d), 6-311+G(d,p)).[5][14] The choice of functional and basis set should be validated for the specific property of interest.
Verify that the optimized structure corresponds to a true minimum on the potential energy surface by performing a frequency calculation (no imaginary frequencies).
Property Calculations:
Aromatic Stabilization Energy (ASE): Calculate the ASE using isodesmic or homodesmotic reactions. This involves calculating the energies of the annulene and appropriate reference molecules at the same level of theory and then determining the reaction enthalpy.
NMR Chemical Shifts: Calculate NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method at the DFT level.[5] The calculated absolute shieldings are then converted to chemical shifts by referencing to the calculated shielding of a standard (e.g., TMS).
Nucleus-Independent Chemical Shift (NICS): Calculate NICS values at the center of the ring and at various points above the ring to probe the magnetic shielding, which is a measure of aromaticity. Negative NICS values are indicative of aromaticity, while positive values suggest anti-aromaticity.
Software:
Commonly used quantum chemistry software packages include Gaussian, ORCA, and Spartan.
Visualizing Key Concepts in Annulene Chemistry
Diagrams are essential for visualizing the abstract concepts that govern the electronic structure of annulenes. The following diagrams are generated using the DOT language for Graphviz.
Hückel's Rule and Aromaticity
This diagram illustrates the application of Hückel's rule to classify annulenes.
A flowchart illustrating the application of Hückel's rule to classify annulenes.
Frost-Musulin Circle for[7]Annulene (Benzene)
This diagram shows the relative energies of the π molecular orbitals of benzene, as predicted by the Frost-Musulin mnemonic.
Frost-Musulin circle showing the π molecular orbital energy levels of benzene.
Experimental Workflow for Aromaticity Determination
This diagram outlines a typical experimental and computational workflow for characterizing the aromaticity of a novel annulene.
A workflow for the experimental and computational determination of annulene aromaticity.
Conclusion
The study of annulenes provides fundamental insights into the principles of electronic structure and aromaticity. The interplay between π-electron count and molecular geometry gives rise to a rich spectrum of chemical and physical properties. For researchers in drug development and materials science, a thorough understanding of these principles is crucial for the rational design of novel molecules with tailored electronic properties. The quantitative data and detailed protocols presented in this guide serve as a valuable resource for the synthesis, characterization, and computational analysis of annulenes and related conjugated systems. The continued exploration of annulene chemistry promises to uncover new fundamental principles and enable the development of next-generation functional materials and therapeutic agents.
The Architecture of Aromaticity: A Historical Synthesis of Large-Ring Annulenes
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The synthesis of large-ring annulenes stands as a monumental achievement in organic chemistry, representing a profound explorati...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The synthesis of large-ring annulenes stands as a monumental achievement in organic chemistry, representing a profound exploration into the concepts of aromaticity and electron delocalization predicted by Hückel's rule. The journey to construct these macrocyclic, fully conjugated hydrocarbons was fraught with challenges of instability, ring strain, and synthetic complexity. This technical guide provides a detailed historical synthesis of these fascinating molecules, focusing on the core strategies, experimental protocols, and the quantitative data that validated long-held chemical theories.
The Dawn of an Idea: Hückel's Rule and the Annulene Challenge
In 1931, Erich Hückel predicted that planar, monocyclic, fully conjugated systems containing (4n+2) π-electrons would exhibit special aromatic stability, while those with 4n π-electrons would be anti-aromatic and unstable. While benzene (B151609) ([1]annulene) was the quintessential example, the synthesis of its larger congeners remained an elusive goal for decades. The primary challenges were twofold: developing synthetic routes to create large, conjugated rings and overcoming the inherent steric and angular strain that often forces these molecules out of the planarity required for aromaticity.
The Sondheimer Breakthrough: A General Strategy for Macrocycle Construction
The most significant and versatile approach to large-ring annulenes was pioneered by Franz Sondheimer and his collaborators in the late 1950s and early 1960s.[2][3][4] Their work provided the first general method for synthesizing a variety of annulenes, including the iconic and theoretically significant[5]annulene.[2] The strategy is a masterful three-stage process, beginning with the oxidative coupling of terminal alkynes.
The general workflow developed by the Sondheimer group is a cornerstone of macrocyclic chemistry. It provided a logical and adaptable pathway to previously inaccessible molecules, allowing for the systematic investigation of Hückel's rule in large-ring systems.
Caption: General workflow for the Sondheimer synthesis of large-ring annulenes.
The Crucial First Step: Oxidative Acetylenic Coupling
The foundation of the Sondheimer synthesis is the coupling of terminal alkynes to form larger structures. This is typically achieved using copper-mediated oxidative coupling reactions, with several variations being prominent.[6]
Glaser Coupling: One of the earliest methods, it involves the use of a copper(I) salt (e.g., CuCl) in the presence of an oxidant like oxygen and a base.[6][7]
Eglinton Coupling: This variation uses a stoichiometric amount of a copper(II) salt, such as copper(II) acetate (B1210297), in a solvent like pyridine (B92270).[8][9] This obviates the need for an external oxidant, as Cu(II) is reduced to Cu(I) during the reaction.
Hay Coupling: A catalytic version of the Glaser coupling, it employs a complex of CuCl with a ligand like TMEDA (tetramethylethylenediamine), which improves solubility and catalytic efficiency.[6]
These methods allow for the dimerization or oligomerization of terminal diynes into large macrocycles. For example, the coupling of 1,5-hexadiyne (B1215225) can produce a mixture of cyclic trimers, tetramers, pentamers, and larger oligomers, which can then be carried forward.[4]
Caption: Comparison of key reagents in oxidative coupling methods.
Case Study: The Synthesis of[5]Annulene
[5]Annulene was the first large-ring (4n+2) annulene to be synthesized and characterized, providing definitive proof of Hückel's theory in a macrocyclic system.[2] Its synthesis is a classic illustration of the Sondheimer strategy. The overall yield is low, but the procedure demonstrates the feasibility of the route to these theoretically vital molecules.[2] More recent protocols have improved the yield significantly.[10]
The following protocol is adapted from the procedure published in Organic Syntheses, which is based on the original work by Sondheimer and Wolovsky.[2]
Step A: Oxidative Coupling of 1,5-Hexadiyne
A solution of 1,5-hexadiyne (50.0 g, 0.64 mol) in pyridine (750 ml) is added dropwise over 6 hours to a vigorously stirred solution of copper(II) acetate monohydrate (150 g, 0.75 mol) in pyridine (3 l) at 55°C.
After the addition is complete, the mixture is stirred at 60°C for an additional 2 hours.
The pyridine is removed under reduced pressure, and the residue is treated with chloroform (B151607) (1.5 l).
The chloroform solution is washed successively with water, dilute hydrochloric acid until acidic, water, saturated sodium bicarbonate solution, and finally water again.
The organic layer is dried over anhydrous sodium sulfate (B86663) and evaporated to yield a dark brown, semi-solid residue containing a mixture of cyclic polyacetylenes.
Step B: Prototropic Rearrangement to 1,3,7,9,13,15-Trisdehydro[5]annulene
The crude residue from Step A is dissolved in benzene (800 ml) in a 2-l flask and brought to reflux.
A saturated solution of potassium tert-butoxide in tert-butyl alcohol (800 ml) is rapidly added.
The resulting solution is heated at reflux for 30 minutes.
The hot mixture is poured into a large vessel containing ice and water (approx. 2 l) and extracted with benzene.
The combined benzene extracts are washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The residue is chromatographed on alumina (B75360) (Grade II-III), eluting with a mixture of benzene and petroleum ether. The desired tridehydro[5]annulene is collected as a light brown solid.
The tridehydro[5]annulene (e.g., 112 mg) is dissolved in benzene (30 ml).
A 10% palladium-on-calcium carbonate catalyst (1.0 g) is added.
The mixture is stirred under a hydrogen atmosphere until the theoretical amount of hydrogen (approx. 4.4 molar equivalents) is absorbed.
The catalyst is removed by filtration. The filtrate is concentrated to a small volume (approx. 6 ml).
Ether (20 ml) is added, and the solution is cooled in an ice bath to crystallize the product.
The collected solid is[5]annulene, obtained as brown-red needles. The total yield from 1,5-hexadiyne is approximately 0.54%.[2]
A 2016 study reported an improved protocol with an overall yield of 4% over three steps by optimizing the coupling and reduction steps.[10] The final reduction step in this improved synthesis uses a poisoned Lindlar catalyst (5% Pd/CaCO₃/Pb) with quinoline (B57606) in benzene under a hydrogen atmosphere.[11]
Data and Characterization: The Proof of Aromaticity
The ultimate test of an annulene's aromatic character is its ¹H NMR spectrum. In an aromatic (4n+2) system, the delocalized π-electrons sustain a powerful diamagnetic ring current when placed in an external magnetic field. This current deshields the protons on the exterior of the ring, shifting them downfield, while strongly shielding the protons on the interior, shifting them far upfield. The opposite effect is seen in anti-aromatic (4n) systems.
The data clearly shows that (4n+2) annulenes that can achieve planarity exhibit the characteristic NMR shifts of aromatic systems, while (4n) annulenes are either anti-aromatic or adopt non-planar conformations to avoid anti-aromatic destabilization.[3][5]
Note: Chemical shifts are approximate and can vary with solvent and temperature. Data compiled from various sources.[3][5][11]
Caption: Logical flowchart illustrating Hückel's rule for annulenes.
Alternative Strategies: Bridged Annulenes
For smaller annulenes like[15]annulene, steric hindrance between internal hydrogens prevents the molecule from adopting a planar conformation, thus precluding aromaticity. A clever solution to this problem was developed by Emanuel Vogel, who synthesized bridged annulenes.[16] By introducing a methylene (B1212753) (-CH₂-), oxygen, or other short bridge across the ring (e.g., 1,6-methano[15]annulene), the perimeter of the ring is forced into a near-planar arrangement, allowing for π-electron delocalization and the expression of aromatic properties.[16][17] This approach demonstrated that the underlying electronic structure for aromaticity was present, but needed to be geometrically enabled.
Conclusion
The historical synthesis of large-ring annulenes, spearheaded by the systematic strategies of Franz Sondheimer, represents a triumph of synthetic organic chemistry. These routes, centered on the oxidative coupling of acetylenes, provided the physical molecules needed to experimentally verify the theoretical predictions of Hückel's rule. The resulting data, particularly from ¹H NMR spectroscopy, offered a vivid picture of the magnetic consequences of aromaticity and anti-aromaticity. This body of work not only solidified our understanding of chemical bonding and electron delocalization but also provided a robust toolkit for the construction of complex macrocyclic architectures that continues to influence materials science and supramolecular chemistry today.
The Dawn of Annulenes: A Technical Guide to their Discovery and First Synthesis
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide delves into the seminal discoveries and pioneering synthetic efforts that brought the class of fully conjugated monocyclic hyd...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide delves into the seminal discoveries and pioneering synthetic efforts that brought the class of fully conjugated monocyclic hydrocarbons, known as annulenes, from theoretical curiosities to tangible molecules. We will explore the foundational work on cyclooctatetraene (B1213319) andannulene, providing detailed experimental protocols, comparative data, and conceptual visualizations to illuminate the core principles that govern their existence and properties.
The concept of aromaticity, initially established with the unique stability and reactivity of benzene, spurred a quest to understand its origins and explore its limits. Annulenes, with their general formula CnHn, became the theoretical proving ground for Erich Hückel's rule, which predicted that planar, cyclic, fully conjugated systems with (4n + 2) π-electrons would exhibit aromatic character, while those with 4n π-electrons would be anti-aromatic and unstable.[1][2] The synthesis of these molecules was therefore a critical step in validating these theoretical predictions and expanding the boundaries of organic chemistry.
The First Annulene: Willstätter's Synthesis of Cyclooctatetraene ([4]Annulene)
The first synthesis of an annulene was achieved by Richard Willstätter and Ernst Waser in 1911 with the preparation of cyclooctatetraene (COT), or[3]annulene.[4][5] This achievement was a landmark in organic synthesis, though the resulting molecule's lack of aromatic properties, in contrast to benzene, was a puzzle that would not be fully understood until the advent of Hückel's theory.[4]
Willstätter's Multi-Step Synthesis (1911)
Willstätter's initial synthesis was a lengthy and arduous process starting from the alkaloid pseudopelletierine.[4][5] A later, improved synthesis was reported in 1912.[4][5] The final stages of this improved synthesis involved the exhaustive methylation of a diamine followed by elimination.[5]
Experimental Protocol: Willstätter's Synthesis of Cyclooctatetraene (Final Step)
A detailed repetition of Willstätter's synthesis was later reported by Cope and co-workers in 1947, confirming the original findings.[6][7] The final step of the improved 1912 synthesis is outlined below:
Procedure: The methiodide salt is treated with silver oxide to induce a Hofmann elimination, yielding cyclooctatetraene.[5]
Yield: The yields for this process were notably low.[4]
Reppe's Catalytic Tetramerization of Acetylene (1948)
A much more practical and high-yielding synthesis of cyclooctatetraene was developed by Walter Reppe and his team at BASF during World War II.[4][5][6] This method made COT readily available for further study.
Experimental Protocol: Reppe's Synthesis of Cyclooctatetraene
Catalyst: A nickel(II) salt, such as nickel cyanide, and calcium carbide.[4][6]
Conditions: The reaction is carried out under high pressure and at an elevated temperature.[6]
Procedure: Acetylene gas is passed over the heated catalyst under pressure, leading to a cyclic tetramerization to form cyclooctatetraene.
Yield: This method can achieve yields of up to 90-95%.[4][5]
The First Aromatic Annulene: Sondheimer's Synthesis of[1]Annulene
The synthesis ofannulene by Franz Sondheimer and his collaborators was a monumental achievement, providing the first experimental evidence for Hückel's rule in a macrocyclic system.[8] With 18 π-electrons (n=4 in the 4n+2 rule),annulene was predicted to be aromatic, and its synthesis and characterization confirmed this prediction.[8]
Sondheimer's General Synthetic Strategy
Sondheimer's approach to synthesizing macrocyclic annulenes was elegant and versatile. It generally involved three key steps:
Oxidative Coupling: A terminal diacetylene is subjected to oxidative coupling, typically using copper(II) acetate (B1210297) in pyridine (B92270), to form a large cyclic polyacetylene.[8]
Prototropic Rearrangement: The cyclic polyacetylene is then treated with a strong base, such as potassium tert-butoxide, to effect a prototropic rearrangement to a dehydroannulene.[8]
Partial Catalytic Hydrogenation: The final step involves the partial catalytic hydrogenation of the triple bonds in the dehydroannulene to yield the desired annulene.[8]
Detailed Experimental Protocol for the First Synthesis of[1]Annulene
The following protocol is based on the procedure reported by Sondheimer and Wolovsky, and subsequently detailed in Organic Syntheses.[8]
Procedure: A solution of 1,5-hexadiyne in pyridine is added slowly to a vigorously stirred solution of copper(II) acetate monohydrate in pyridine at a controlled temperature (e.g., 55°C). The reaction mixture is stirred for several hours, after which the solvent is removed under reduced pressure. The residue is then worked up to isolate the cyclic trimers.[8]
Step 2: Isomerization to Tridehydroannulene
Starting Material: The mixture of cyclic trimers from Step 1.
Reagent: Potassium tert-butoxide in tert-butyl alcohol.[8]
Procedure: The crude cyclic trimers are treated with a solution of potassium tert-butoxide in tert-butyl alcohol. The mixture is stirred at room temperature for a period of time, followed by quenching with water and extraction. The organic extracts are then purified by chromatography to yield tridehydroannulene.[8]
Procedure: A solution of tridehydroannulene in benzene is stirred with the palladium catalyst in an atmosphere of hydrogen. The uptake of hydrogen is carefully monitored. After the theoretical amount of hydrogen has been absorbed, the catalyst is filtered off, and the filtrate is concentrated. The crudeannulene is then purified by crystallization.[8]
Overall Yield: The overall yield from 1,5-hexadiyne is low, on the order of 0.54%.[8]
Data Presentation
The following tables summarize key quantitative data for the annulenes discussed.
Table 1: Synthesis and Physical Properties of Key Annulenes
Two broad signals at room temperature due to conformational mobility. At low temperature (-60°C), two distinct signals are observed: δ ≈ 9.28 ppm (12 outer protons) and δ ≈ -2.99 ppm (6 inner protons), confirming its aromaticity.
The following diagrams illustrate the key conceptual and experimental workflows discussed in this guide.
Caption: Logical workflow for determining aromaticity based on Hückel's rule.
Caption: Experimental workflow for the first synthesis ofannulene by Sondheimer.
Conclusion
The discovery and first syntheses of annulenes, from Willstätter's challenging preparation of non-aromatic cyclooctatetraene to Sondheimer's landmark synthesis of aromaticannulene, represent a triumph of synthetic chemistry and a cornerstone in the experimental validation of theoretical concepts of aromaticity. These foundational works not only provided access to novel molecular structures but also deepened our understanding of the electronic properties of cyclic conjugated systems, an understanding that continues to inform the design of new materials and therapeutic agents. The detailed protocols and data presented herein serve as a testament to these pioneering efforts and a valuable resource for researchers in the field.
A-Z Guide to Molecular Orbital Theory of Annulenes
Audience: Researchers, scientists, and drug development professionals. Introduction to Annulenes and Aromaticity Annulenes are monocyclic hydrocarbons characterized by a system of alternating single and double bonds (a f...
Author: BenchChem Technical Support Team. Date: December 2025
Published: December 20, 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction to Annulenes and Aromaticity
Annulenes are monocyclic hydrocarbons characterized by a system of alternating single and double bonds (a fully conjugated system).[1] They are denoted as [n]annulene, where 'n' represents the number of carbon atoms in the ring.[1] The study of annulenes is fundamental to understanding aromaticity, a concept first proposed by Friedrich August Kekulé to explain the unusual stability of benzene (B151609) (annulene).[2][3]
Aromaticity confers special stability to certain cyclic, planar molecules with a continuous ring of overlapping p-orbitals.[2][4] This stability arises from the delocalization of π-electrons over the entire ring, which significantly lowers the molecule's overall energy.[2] Conversely, anti-aromatic systems, which also meet the structural criteria of being cyclic, planar, and fully conjugated, are highly unstable due to the energetic penalty of π-electron delocalization.[4] Systems that fail to meet these criteria, often by adopting a non-planar conformation, are classified as non-aromatic and have stabilities comparable to their open-chain polyene counterparts.[4][5]
This guide provides an in-depth exploration of the molecular orbital (MO) theory of annulenes, detailing the theoretical basis for predicting their electronic structure and stability, summarizing key quantitative data, and outlining experimental protocols for their characterization.
Hückel's Rule: The Foundation of Aromaticity
In 1931, Erich Hückel formulated a set of criteria, now known as Hückel's rule, to predict the aromatic properties of planar, cyclic, conjugated molecules.[6][3] This rule provides the theoretical quantum mechanical basis for aromaticity and is a cornerstone of modern organic chemistry.[3]
Hückel's rule states that a planar, monocyclic, fully conjugated molecule will be:
Aromatic if it contains (4n + 2) π-electrons , where n is a non-negative integer (e.g., 2, 6, 10, 14...).[2][3]
Anti-aromatic if it contains 4n π-electrons (e.g., 4, 8, 12, 16...).[1][4]
The molecule must adhere to three primary structural conditions for the rule to apply:
It must be planar. Planarity is crucial for the effective, continuous overlap of p-orbitals around the ring.[2][3]
It must be fully conjugated , meaning every atom in the ring must possess a p-orbital that participates in the π-system.[2][3]
Deviations from these conditions, particularly planarity, can disrupt the π-system and lead to non-aromatic character, even if the π-electron count fits the (4n+2) rule.[2][5]
The Interplay of Planarity and Conformation in Annulenes: A Technical Guide
Introduction Annulenes, monocyclic hydrocarbons with the maximum number of non-cumulative conjugated double bonds, represent a cornerstone in the study of chemical aromaticity. Their general formula is C(_n)H(_n) (for ev...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Annulenes, monocyclic hydrocarbons with the maximum number of non-cumulative conjugated double bonds, represent a cornerstone in the study of chemical aromaticity. Their general formula is C(_n)H(_n) (for even n) or C(n)H({n+1}) (for odd n). The seemingly simple structure of these molecules belies a complex interplay between their electronic configuration, planarity, and three-dimensional conformation, which dictates their stability and reactivity. This technical guide provides an in-depth analysis of these factors, summarizing key quantitative data and outlining the experimental and computational protocols used by researchers to elucidate the properties of these fascinating systems.
Theoretical Framework: Hückel's Rule and the Imperative of Planarity
The electronic properties of annulenes are governed by Hückel's rule, which provides a quantum mechanical basis for aromaticity.[1] For a monocyclic, planar system with a continuous ring of overlapping p-orbitals, the rule states:
Aromaticity : The system is aromatic and possesses enhanced stability if it contains (4n + 2) π-electrons , where 'n' is a non-negative integer (e.g., 2, 6, 10, 14 π-electrons).[2]
Anti-aromaticity : The system is anti-aromatic and is highly unstable if it contains 4n π-electrons (e.g., 4, 8, 12, 16 π-electrons).[2]
Non-aromaticity : If a molecule cannot adopt a planar conformation, the continuous overlap of p-orbitals is disrupted, and the rules of aromaticity or anti-aromaticity do not apply. Such compounds are deemed non-aromatic and behave like typical polyenes.[3]
Planarity is the critical prerequisite for Hückel's rule to apply. However, as the ring size increases, several factors can force an annulene out of a planar conformation, including angle strain and steric hindrance between inner hydrogen atoms.[4] This leads to a delicate energetic balance where the stabilization gained from aromaticity is weighed against the strain of a planar structure.
Caption: Logical workflow for classifying annulenes based on π-electron count and planarity.
Conformational Analysis of Key Annulenes
The aromatic character of annulenes is highly dependent on their size. While smaller rings are constrained, larger rings have the flexibility to adopt non-planar shapes to avoid destabilization.[5]
[3]Annulene (Cyclobutadiene) : With 4 π-electrons, it is predicted to be anti-aromatic. Due to its small size, planarity is unavoidable, leading to extreme instability.[4] It exists as a rectangular, not square, molecule with alternating single and double bonds.
[6]Annulene (Benzene) : The archetypal aromatic compound, benzene (B151609) has 6 π-electrons (n=1), is perfectly planar, and exhibits exceptional stability.[1]
[7]Annulene (Cyclooctatetraene) : This 8 π-electron system is expected to be anti-aromatic. To avoid this destabilization, it adopts a non-planar "tub" conformation, which prevents continuous p-orbital overlap. Consequently, it is non-aromatic and behaves like a conjugated polyene.[3][4]
[8]Annulene (Cyclodecapentaene) : Despite having 10 π-electrons (n=2),[8]annulene is not aromatic because it cannot achieve a planar conformation. A planar structure would either introduce significant angle strain or cause severe steric hindrance between the internal hydrogen atoms.[4][9]
[10]Annulene : As a 12 π-electron (4n, n=3) system, it is expected to be anti-aromatic. Unlike[7]annulene, it appears to adopt a nearly planar geometry, thus exhibiting anti-aromatic properties.[11] The energetic cost of distorting the ring is seemingly greater than the destabilization of being anti-aromatic.[11]
[12]Annulene : This annulene has 14 π-electrons (4n+2, n=3) and is considered weakly aromatic. While steric hindrance from internal hydrogens is present, the ring is large enough to adopt a sufficiently planar conformation to sustain a ring current.[13]
[14]Annulene : A 16 π-electron (4n, n=4) system,[14]annulene avoids anti-aromaticity by adopting a non-planar conformation with alternating single and double bond lengths.[10][15]
Quantitative Data Presentation
The properties of annulenes can be quantified through experimental measurements and computational analysis. Key indicators include bond lengths, which equalize in aromatic systems but alternate in non-aromatic and anti-aromatic ones, and NMR chemical shifts, which are highly sensitive to magnetically induced ring currents.
The presence of a diatropic (aromatic) or paratropic (anti-aromatic) ring current dramatically affects the chemical shifts (δ) of protons inside and outside the annulene ring.
Note: In aromatic systems, the induced magnetic field opposes the external field inside the ring (shielding) and reinforces it outside (deshielding). The opposite is true for anti-aromatic systems.[10]
Experimental and Computational Protocols
The determination of annulene planarity and conformation relies on a combination of spectroscopic, crystallographic, and computational methods.
Caption: Integrated workflow for the characterization of annulene conformation and planarity.
Single-Crystal X-ray Diffraction
This is the definitive method for determining the solid-state structure of crystalline annulenes, providing precise data on bond lengths, bond angles, and planarity.
General Methodology:
Crystal Growth : High-quality single crystals of the annulene are grown, typically by slow evaporation of a suitable solvent or by cooling a saturated solution. This is often the most challenging step.
Data Collection : A crystal is mounted on a goniometer in a single-crystal X-ray diffractometer. The crystal is cooled (e.g., to 100 K) to minimize thermal vibrations. Monochromatic X-rays are directed at the sample, and as the crystal is rotated, a detector collects the diffraction patterns.[17]
Structure Solution and Refinement : The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms are determined from the pattern of reflection intensities. This initial model is then refined to best fit the experimental data, yielding a final structure with precise atomic coordinates.[17]
Data Analysis : From the refined structure, key geometric parameters are extracted:
Bond Lengths : To assess bond equalization versus alternation.
Torsion (Dihedral) Angles : To quantify the deviation of the ring from planarity.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for studying the conformation of annulenes in solution and for providing evidence of aromaticity or anti-aromaticity through ring-current effects.
General Methodology:
Sample Preparation : A solution of the purified annulene is prepared in a suitable deuterated solvent (e.g., THF-d₈, CDCl₃).[11][18] Tetramethylsilane (TMS) is typically used as an internal reference standard (δ = 0.0 ppm).
Data Acquisition : ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).[18] For systems undergoing conformational exchange, variable-temperature (VT) NMR experiments may be required to either slow the exchange (low temperature) or study the dynamics.[18]
Spectral Analysis :
Chemical Shifts (δ) : The key analysis involves comparing the chemical shifts of the inner and outer protons. A large difference, with inner protons shifted significantly upfield (to low ppm or even negative values) and outer protons shifted downfield, is strong evidence for an aromatic (diatropic) ring current.[10][11] The reverse—inner protons downfield and outer protons upfield—indicates an anti-aromatic (paratropic) ring current.[19]
Coupling Constants (J) : J-coupling values can provide additional information about the geometry and connectivity of the molecule.
Computational Chemistry
Theoretical calculations are essential for predicting the stability of different conformations and for interpreting experimental data.
General Methodology:
Geometry Optimization : The structures of various possible isomers and conformations are optimized using methods like Density Functional Theory (DFT) (e.g., with functionals like B3LYP or BH&HLYP) or ab initio methods (e.g., MP2, CCSD(T)).[8][20] This provides the relative energies and predicted geometries of the low-energy conformers.
Frequency Calculations : These are performed to confirm that the optimized structures are true energy minima (no imaginary frequencies) or transition states (one imaginary frequency).
Aromaticity Indices Calculation :
Nucleus-Independent Chemical Shift (NICS) : This is a popular method to quantify aromaticity. A "ghost" atom is placed at the center of the ring, and its magnetic shielding is calculated. A negative NICS value indicates aromaticity (shielding), while a positive value suggests anti-aromaticity (deshielding).[1][21]
Aromatic Stabilization Energy (ASE) : This method compares the energy of the cyclic system to a suitable acyclic reference compound through isodesmic or homodesmotic reactions.[7]
Conclusion
The planarity and conformation of annulenes are dictated by a sophisticated balance between the drive to achieve aromatic stabilization and the need to minimize angle and steric strain. For annulenes with (4n+2) π-electrons, planarity is favored if the ring is large enough to avoid significant strain, leading to aromatic character. Conversely, 4n π-electron systems will distort from planarity to escape the energetic penalty of anti-aromaticity, unless constrained by a small ring size. The synergistic use of X-ray crystallography, NMR spectroscopy, and high-level computational methods provides the necessary tools to unravel these structural nuances, offering profound insights into the fundamental principles of chemical bonding and aromaticity.
An In-depth Technical Guide to the IUPAC Nomenclature of Annulenes
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for annulenes, a class of complet...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for annulenes, a class of completely conjugated monocyclic hydrocarbons. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development who work with these unique cyclic systems. This document details the systematic naming conventions for neutral, charged, substituted, and bridged annulenes, supported by quantitative data, experimental protocols, and visual diagrams to facilitate understanding.
Core Concepts in Annulene Nomenclature
Annulenes are monocyclic hydrocarbons containing the maximum number of non-cumulated double bonds.[1] They are systematically named based on the number of carbon atoms in the ring.
The [n]Annulene Convention
According to IUPAC, annulenes with seven or more carbon atoms are named using the [n]annulene format, where 'n' represents the number of carbon atoms in the ring.[2][3] For smaller rings, while systematic names like cyclobutadiene (B73232) and benzene (B151609) are preferred, the [n]annulene nomenclature is often used in the context of theoretical studies of aromaticity.[1]
The general formula for annulenes is CnHn for even 'n' and CnHn+1 for odd 'n'.[2][3]
Data Presentation: Properties of Annulenes
The properties of annulenes, such as bond lengths, resonance energies, and NMR chemical shifts, are intrinsically linked to their aromaticity, which can be predicted by Hückel's rule (4n+2 π electrons for aromaticity).
Bond Lengths and Resonance Energies
The degree of bond length alternation between formal single and double bonds provides insight into the extent of electron delocalization and, consequently, aromatic character. Aromatic annulenes exhibit more uniform bond lengths, while anti-aromatic and non-aromatic annulenes show greater bond length alternation.[8] Resonance energy, a measure of the stabilization gained by electron delocalization, is another key indicator of aromaticity.
1H NMR spectroscopy is a powerful tool for probing the aromaticity of annulenes. The ring current in aromatic annulenes induces a diatropic effect, causing a significant deshielding of the outer protons and a strong shielding of the inner protons. Conversely, anti-aromatic annulenes exhibit a paratropic ring current.
The systematic naming of annulenes extends to substituted, charged, and bridged derivatives.
Substituted Annulenes
The numbering of a substituted annulene follows the standard IUPAC rules for cyclic compounds, aiming to assign the lowest possible locants to the substituents.[11][12] The substituents are listed in alphabetical order.
Example: To name a nitro-substituted[7]annulene, the prefix "nitro" is added to the parent name. If there are multiple substituents, their positions are indicated by numbers. For instance, a dinitro[7]annulene would require locants to specify the positions of the two nitro groups.
Charged Annulenes: Cations and Anions
The nomenclature for charged annulenes follows the general principles for naming ions in organic chemistry.
Cations: The charge is indicated by adding "cation" or "ium" to the name of the neutral species.
Anions: The charge is indicated by adding "anion" or the suffix "-ide" to the name of the neutral species.
The formation of charged species can often induce or alter the aromaticity of the annulene ring. For example,[8]annulene, which is non-aromatic, can be converted to an aromatic dianion (18 π electrons) or dication (14 π electrons).[13]
Example: The dianion of[1]annulene (cyclooctatetraene) is named cyclooctatetraenide or[1]annulene(2-).
Bridged Annulenes
Bridged annulenes are named using the principles of bicyclic nomenclature. The bridge is described by a prefix indicating the number of atoms in the bridge, and its points of attachment to the main ring are specified by locants.
A common example is 1,6-methano[6]annulene. Here, "methano" indicates a one-carbon bridge (-CH2-) connecting positions 1 and 6 of the[6]annulene ring.[13]
Experimental Protocols
The synthesis and characterization of annulenes require specific experimental procedures. The following are examples of key experimental protocols.
Synthesis of[7]Annulene
The synthesis of[7]annulene is a multi-step process that was pioneered by Sondheimer. A common route involves the oxidative coupling of a terminal diacetylene, followed by rearrangement and partial hydrogenation.
A detailed procedure for the synthesis of[7]annulene can be found in Organic Syntheses, Coll. Vol. 5, p.509 (1973); Vol. 47, p.52 (1967). This procedure involves the trimerization of 1,5-hexadiyne (B1215225) under Eglinton coupling conditions, followed by partial hydrogenation of the resulting hexadehydro[7]annulene.
Characterization of Annulenes
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for determining the structure and assessing the aromaticity of annulenes. The chemical shifts of the inner and outer protons are particularly informative.
X-ray Crystallography: This technique provides definitive information about the planarity and bond lengths of annulenes in the solid state.
Mandatory Visualizations
The following diagrams illustrate key concepts in annulene chemistry and nomenclature.
Caption: General structure of an [n]annulene.
Caption: Logical flow for determining annulene aromaticity.
An In-depth Technical Guide to the Physical and Chemical Properties of Annulenes
Authored for: Researchers, Scientists, and Drug Development Professionals Annulenes, a class of monocyclic hydrocarbons characterized by a system of fully conjugated double bonds, represent a cornerstone in the study of...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for: Researchers, Scientists, and Drug Development Professionals
Annulenes, a class of monocyclic hydrocarbons characterized by a system of fully conjugated double bonds, represent a cornerstone in the study of aromaticity. Their diverse electronic and structural properties, which are intricately linked to ring size, planarity, and π-electron count, make them fascinating subjects for both fundamental research and as structural motifs in advanced materials and complex molecules. This guide provides a detailed examination of the physical and chemical properties of annulenes, supported by experimental data and methodologies.
Introduction to Annulenes and Aromaticity
Annulenes are monocyclic hydrocarbons with the general formula CnHn (for even n) or CnHn+1 (for odd n), containing the maximum possible number of non-cumulative double bonds.[1] They are systematically named using the number of carbon atoms in the ring in brackets, for example,[2]annulene for benzene (B151609) and[3]annulene for cyclooctatetraene.[1][4]
The properties of annulenes are primarily dictated by the concept of aromaticity. Aromatic compounds exhibit exceptional stability due to a delocalized cloud of π-electrons.[5] The criteria for aromaticity are famously summarized by Hückel's Rule , which states that a molecule must be cyclic, planar, and fully conjugated, and possess a specific number of π-electrons to be aromatic.[6][7]
Aromatic: Contains (4n + 2) π-electrons, where n is a non-negative integer (e.g., 2, 6, 10, 14...). These compounds are exceptionally stable.[5]
Anti-aromatic: Contains 4n π-electrons (e.g., 4, 8, 12...). If forced to be planar, these systems are highly unstable.[8]
Non-aromatic: Fails to meet one or more of the criteria (e.g., is not planar or not fully conjugated). These compounds have stability comparable to their open-chain polyene counterparts.[8]
The following diagram illustrates the logical workflow for determining the aromaticity of a cyclic, conjugated system based on these rules.
Caption: Decision workflow for determining aromaticity in annulenes.
Physical and Structural Properties
The interplay between Hückel's rule and steric factors like ring strain and transannular hydrogen-hydrogen interactions dictates the physical properties of annulenes. Larger rings may need to adopt non-planar conformations to avoid steric clashes, thereby disrupting conjugation and becoming non-aromatic, even if their π-electron count satisfies the (4n+2) rule.[1][8]
The internal cavity is large enough to accommodate hydrogens, allowing for a nearly planar conformation.[1][3]
Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), and X-ray crystallography provide direct evidence of an annulene's aromatic character.
¹H NMR Spectroscopy: Aromatic annulenes exhibit a strong diamagnetic ring current when placed in an external magnetic field. This current deshields the outer protons, shifting them downfield (higher ppm), and shields the inner protons, shifting them significantly upfield (lower ppm, sometimes negative). This large chemical shift difference is a hallmark of aromaticity.[9]
X-ray Crystallography: This technique provides definitive information on planarity and C-C bond lengths. Aromatic systems exhibit relatively uniform bond lengths, indicative of electron delocalization, whereas non-aromatic and anti-aromatic systems show distinct bond length alternation (alternating single and double bonds).[11][15]
Note: NMR values are approximate and can vary with solvent and temperature.
Chemical Properties and Reactivity
The chemical reactivity of an annulene is a direct consequence of its aromaticity.
Aromatic Annulenes ([2],[15]): Like benzene, they tend to undergo electrophilic substitution reactions that preserve the stable, delocalized π-system.[5] While[15]annulene is aromatic, it is less stable than benzene and can also undergo addition reactions, behaving more like a conjugated polyene under certain conditions.[1][13]
Anti-aromatic Annulenes ([9]): These are highly reactive and readily undergo reactions, such as Diels-Alder cycloadditions, that disrupt the unstable 4n π-electron system.[17]
Non-aromatic Annulenes ([3],[8],[14]): Their reactivity is similar to that of typical alkenes or polyenes. They readily undergo addition reactions across their double bonds. For example,[3]annulene reacts with bromine via addition, a stark contrast to benzene's substitution reaction.[9]
Experimental Methodologies
The synthesis of larger annulenes often involves multi-step procedures. A classic method for synthesizing[15]annulene involves the oxidative coupling of a terminal diacetylene followed by rearrangement and partial hydrogenation.[3] An improved three-step protocol has significantly increased the yield.[18]
Caption: Simplified workflow for the synthesis of[15]annulene.
Protocol Outline:
Oxidative Coupling: 1,5-Hexadiyne undergoes Eglinton coupling using a copper(II) acetate (B1210297) catalyst in a pyridine (B92270) solution. This step forms the macrocyclic polyacetylene, hexadehydro[15]annulene.[3]
Purification: The resulting dehydroannulene is purified via chromatography.[3]
Partial Hydrogenation: The triple bonds of the purified hexadehydro[15]annulene are partially and selectively reduced to double bonds using a poisoned catalyst, such as Lindlar's catalyst (Pd/CaCO₃/Pb), to yield the final[15]annulene product.[3][18]
Objective: To determine the aromaticity of an annulene by measuring the chemical shifts of its inner and outer protons.
Methodology:
Sample Preparation: Dissolve a small quantity of the purified annulene in a suitable deuterated solvent (e.g., THF-d₈, CDCl₃).
Data Acquisition: Acquire a high-resolution ¹H NMR spectrum using a high-field NMR spectrometer (e.g., 500 MHz).[9]
Analysis: Identify the signals corresponding to the inner and outer ring protons. A large separation between these two sets of signals (e.g., >10 ppm for[15]annulene) is strong evidence for a significant diamagnetic ring current and, therefore, aromaticity. Conversely, a paratropic ring current in anti-aromatic systems will cause the inner protons to be deshielded (high ppm) and outer protons to be shielded (low ppm).[9]
Objective: To determine the solid-state molecular structure, including planarity and bond lengths.
Methodology:
Crystal Growth: Grow single crystals of the annulene suitable for X-ray diffraction. This is often achieved by slow evaporation of a solvent from a saturated solution at a controlled temperature. For[15]annulene, data collection is performed at low temperatures (e.g., 80 K) to minimize thermal motion.[11][16]
Data Collection: Mount a single crystal on a goniometer in an X-ray diffractometer. Irradiate the crystal with monochromatic X-rays and collect the diffraction pattern data.[11]
Structure Solution and Refinement: Process the diffraction data to generate an electron density map. Solve the phase problem and build a molecular model. Refine the atomic coordinates and thermal parameters against the experimental data until the model converges.[11][15]
Analysis: Analyze the final refined structure to determine key geometric parameters. Assess the deviation of the ring atoms from a mean plane to quantify planarity. Measure all C-C bond lengths to evaluate the degree of bond length alternation. For[15]annulene, the structure reveals a nearly planar ring with C-C bond lengths that vary only slightly, confirming its delocalized, aromatic nature.[16]
Visualizing π-Electron Energy Levels: The Frost-Musulin Diagram
A Frost-Musulin diagram is a useful mnemonic device for visualizing the relative energies of π molecular orbitals (MOs) in a monocyclic conjugated system, as predicted by Hückel MO theory.[19] By inscribing a regular polygon corresponding to the annulene ring within a circle, with one vertex pointing down, the points where the vertices touch the circle represent the energy levels of the π MOs.[19][20]
The diagram for[2]annulene (benzene) clearly shows that all six π-electrons occupy lower-energy bonding orbitals, explaining its significant stability and aromaticity.
Caption: π-MO energy levels for benzene, showing 6e⁻ in bonding orbitals.
Conclusion
Annulenes are a fundamentally important class of molecules for understanding the principles of aromaticity and electronic structure. The distinction between aromatic, anti-aromatic, and non-aromatic character, governed by Hückel's rule and steric constraints, leads to a rich diversity of physical and chemical properties. Advanced experimental techniques such as NMR spectroscopy and X-ray crystallography provide the definitive evidence required to classify these systems and continue to offer deeper insights into their behavior, guiding the development of new molecules with tailored electronic properties for various scientific applications.
The Fading Echo of Aromaticity: An In-depth Technical Guide to the Limits in Large Annulenes
For Researchers, Scientists, and Drug Development Professionals Abstract Aromaticity, a cornerstone concept in organic chemistry, imparts unique stability and reactivity to cyclic, planar, and conjugated molecules. While...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aromaticity, a cornerstone concept in organic chemistry, imparts unique stability and reactivity to cyclic, planar, and conjugated molecules. While Hückel's rule elegantly predicts the aromatic character of smaller annulenes, its predictive power wanes as the ring size increases. This technical guide delves into the fascinating realm of large annulenes, exploring the theoretical and experimental limits of aromaticity. We will examine how increasing ring size, conformational flexibility, and the emergence of competing electronic effects challenge the traditional definitions of aromaticity. This document provides a comprehensive overview of the synthesis, characterization, and theoretical assessment of aromaticity in these macrocyclic systems, presenting key quantitative data in structured tables, detailing experimental protocols, and illustrating fundamental concepts with explanatory diagrams.
Introduction: The Boundaries of Hückel's Rule
The concept of aromaticity, first recognized in benzene (B151609), is defined by a set of criteria: a cyclic and planar structure with a continuous ring of p-orbitals containing (4n+2) π-electrons.[1][2] This rule accurately predicts the enhanced stability of benzene ([3]annulene) and the antiaromatic, destabilized nature of cyclobutadiene (B73232) ([1]annulene).[4][5] As we venture into the world of larger annulenes, those with 10 or more carbon atoms, the interplay between aromatic stabilization and other energetic factors, such as ring strain and steric hindrance, becomes increasingly complex.[6][7]
Large annulenes that formally satisfy the (4n+2) π-electron count do not always exhibit the expected aromatic stability.[5] Planarity, a prerequisite for effective p-orbital overlap and electron delocalization, is often compromised in larger rings due to steric repulsion between inner protons or inherent ring strain.[6] This deviation from planarity disrupts the continuous conjugation, leading to a diminution or complete loss of aromatic character. Consequently, many large annulenes behave more like cyclic polyenes, readily undergoing addition reactions rather than the substitution reactions characteristic of aromatic compounds.[8]
This guide will explore these limitations by examining key experimental and computational evidence, focusing on annulenes beyond[9]annulene.
Quantifying Aromaticity in Large Annulenes
Several experimental and computational methods are employed to quantify the degree of aromaticity in annulenes. The most prominent indicators include Nucleus-Independent Chemical Shift (NICS), Bond Length Alternation (BLA), and Aromatic Stabilization Energy (ASE).
Nucleus-Independent Chemical Shift (NICS)
NICS is a computational method that measures the magnetic shielding at the center of a ring.[10] A negative NICS value indicates a diatropic ring current, characteristic of an aromatic compound, while a positive value suggests a paratropic ring current, indicative of antiaromaticity. A value close to zero implies a non-aromatic system.
Note: NICS values can vary depending on the computational method and the specific location of the probe. The values presented here are representative examples from the literature.
Bond Length Alternation (BLA)
In an ideal aromatic system, the continuous delocalization of π-electrons leads to an equalization of carbon-carbon bond lengths.[13] In contrast, non-aromatic and antiaromatic systems typically exhibit distinct single and double bond character, resulting in significant bond length alternation.[17] BLA is often quantified as the difference between the average length of the single and double bonds. A smaller BLA value suggests a higher degree of aromaticity.
Note: Bond lengths are highly dependent on the experimental conditions (e.g., crystal structure) and computational level of theory.
Aromatic Stabilization Energy (ASE)
ASE is a measure of the extra stability of a cyclic conjugated system compared to a hypothetical acyclic analogue.[18] A positive ASE indicates aromatic stabilization, while a negative value suggests antiaromatic destabilization. For large annulenes, the ASE per π-electron tends to decrease, indicating a diminishing of aromatic character with increasing ring size.[19]
Note: ASE values are highly dependent on the computational method used for their calculation.
Hückel vs. Möbius Aromaticity: A Twist in the Tale
For a planar, monocyclic system, Hückel's rule predicts aromaticity for (4n+2) π-electron systems. However, in 1964, Edgar Heilbronner proposed that if a [4n]annulene were to adopt a Möbius topology, with a single 180° twist in the p-orbital array, it could also be aromatic.[12][20] This "Möbius aromaticity" provides a fascinating counterpoint to the traditional Hückel framework.
The key distinction lies in the phase relationships of the p-orbitals. In a Hückel system, there are zero or an even number of phase inversions around the ring. In a Möbius system, there is an odd number of phase inversions.[20] This seemingly small change has profound consequences for the molecular orbital energy levels, leading to the stabilization of 4n π-electron systems in a Möbius conformation.
[13]Annulene provides a compelling example. As a 4n π-electron system, it is antiaromatic in its planar Hückel conformation.[11][21] However, computational studies have shown that a twisted, Möbius conformation of[13]annulene is aromatic, as indicated by a negative NICS value.[22]
Figure 1: Conceptual comparison of Hückel and Möbius aromaticity.
Experimental Protocols
The synthesis and characterization of large annulenes require specialized experimental techniques.
Synthesis of Large Annulenes: The Sondheimer Approach
A general and widely used method for the synthesis of large annulenes was developed by Franz Sondheimer and his group.[21][23] This multi-step synthesis typically involves:
Oxidative Coupling: A terminal diacetylene is subjected to oxidative coupling, often using copper(II) acetate (B1210297) in pyridine, to form a macrocyclic polyacetylene.
Prototropic Rearrangement: The cyclic polyacetylene is then treated with a strong base, such as potassium tert-butoxide, to induce a prototropic rearrangement, leading to a dehydroannulene.
Partial Catalytic Hydrogenation: The final step involves the partial catalytic hydrogenation of the triple bonds in the dehydroannulene to yield the desired annulene.
Figure 2: General workflow for the Sondheimer synthesis of large annulenes.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for assessing aromaticity in large annulenes. The ring current in an aromatic annulene induces a strong magnetic field. This field deshields the outer protons, causing them to resonate at a high chemical shift (downfield), while it shields the inner protons, causing them to resonate at a very low, often negative, chemical shift (upfield).[6][8]
Typical Experimental Parameters:
Spectrometer: 300-600 MHz NMR spectrometer.
Solvent: Deuterated solvents such as THF-d8 or CDCl3 are commonly used.
Temperature: Low-temperature NMR is often required to slow down conformational exchange processes and resolve the signals of the inner and outer protons. For example, the ¹H NMR spectrum of[14]annulene is temperature-dependent, showing distinct signals for the inner and outer protons at low temperatures, which coalesce into a single peak at higher temperatures.[6]
X-ray Crystallography
Single-crystal X-ray diffraction provides definitive information about the planarity and bond lengths of annulenes in the solid state.[3] This technique is crucial for determining the extent of bond length alternation and for confirming the overall geometry of the molecule, which are key indicators of aromaticity.
Typical Experimental Procedure:
Crystal Growth: High-quality single crystals are grown, often by slow evaporation of a suitable solvent.
Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected on a detector.
Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions, yielding precise bond lengths and angles.
Logical Relationships in Aromaticity Assessment
The various indicators of aromaticity are interconnected. A truly aromatic large annulene is expected to exhibit a consistent set of properties.
The Delocalization Energy of Annulenes: A Technical Guide
Abstract This technical guide provides a comprehensive overview of the delocalization energy of annulenes, a class of monocyclic hydrocarbons with alternating single and double bonds. Tailored for researchers, scientists...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This technical guide provides a comprehensive overview of the delocalization energy of annulenes, a class of monocyclic hydrocarbons with alternating single and double bonds. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of aromaticity and its energetic consequences, outlines detailed experimental and computational protocols for determining delocalization energy, and presents a consolidated summary of quantitative data. Through an in-depth exploration of Hückel's rule, aromaticity, anti-aromaticity, and non-aromaticity, this guide aims to equip the reader with a thorough understanding of the factors governing the stability and reactivity of these fascinating cyclic systems.
Introduction: The Concept of Delocalization Energy in Annulenes
Annulenes are a class of completely conjugated monocyclic hydrocarbons with the general formula CnHn.[1] Their electronic structure and stability are profoundly influenced by the delocalization of π-electrons within the cyclic array of p-orbitals. The additional stability conferred upon a molecule due to this electron delocalization is known as the delocalization energy, often used interchangeably with resonance energy.[1][2] This energy is a key quantitative measure of aromaticity.
The foundational principle governing the aromaticity of annulenes is Hückel's rule, which states that planar, monocyclic, conjugated systems with (4n+2) π-electrons, where 'n' is a non-negative integer, exhibit enhanced stability (aromaticity). Conversely, systems with 4n π-electrons are destabilized (anti-aromatic) if planar.[2][3] Annulenes that are non-planar, due to steric hindrance or other factors, are classified as non-aromatic and their stability is comparable to that of corresponding acyclic polyenes.[4]
The delocalization energy is typically determined by comparing the experimental heat of formation or hydrogenation of the annulene to a hypothetical, non-delocalized reference compound, such as a cyclic polyene with localized single and double bonds.[1] A significant positive delocalization energy indicates aromatic character, while a negative value suggests anti-aromaticity.
Quantitative Data on Annulene Delocalization and Aromaticity
The following tables summarize key quantitative data related to the delocalization energy and aromaticity of a series of annulenes. These values are compiled from various experimental and computational studies and provide a comparative look at how ring size and π-electron count influence stability.
Table 1: Delocalization and Aromatic Stabilization Energies of Annulenes
Note: Hückel Delocalization Energy is a theoretical value from Hückel Molecular Orbital (HMO) theory. Aromatic Stabilization Energy (ASE) values are computationally derived from isodesmic reactions.
Experimental Protocols for Determining Delocalization Energy
The experimental determination of delocalization energy relies on measuring the thermodynamic stability of annulenes relative to a non-aromatic reference. The two primary methods are the measurement of heats of hydrogenation and heats of combustion.
Heat of Hydrogenation
This method compares the experimentally measured enthalpy of hydrogenation of an annulene to the theoretical value for a hypothetical cyclic polyene with the same number of double bonds.
Protocol for Determining Delocalization Energy via Heat of Hydrogenation:
Sample Preparation: A precisely weighed sample of the annulene is dissolved in a suitable solvent (e.g., acetic acid, hexane) in a reaction vessel.
Catalyst Addition: A hydrogenation catalyst, typically platinum(IV) oxide (PtO₂) or palladium on carbon (Pd/C), is added to the solution.
Calorimeter Setup: The reaction vessel is placed within a calorimeter, a device that measures heat changes. The system is allowed to reach thermal equilibrium.
Hydrogenation Reaction: A known volume of hydrogen gas is introduced into the reaction vessel, and the mixture is stirred vigorously to ensure complete reaction.
Temperature Measurement: The change in temperature of the calorimeter is meticulously recorded throughout the reaction until it stabilizes.
Calculation of Enthalpy of Hydrogenation: The heat evolved during the reaction is calculated using the heat capacity of the calorimeter and the observed temperature change. This value is then normalized to obtain the molar enthalpy of hydrogenation (ΔH°hydrog).
Reference Compound: The enthalpy of hydrogenation of a suitable reference compound with a single double bond, such as cyclohexene, is also measured under identical conditions.
Calculation of Delocalization Energy: The delocalization energy is calculated as the difference between the expected heat of hydrogenation for a hypothetical cyclic polyene (n × ΔH°hydrog of reference, where n is the number of double bonds in the annulene) and the experimentally measured heat of hydrogenation of the annulene. For benzene, the resonance energy is approximately 36 kcal/mol.[1]
Bomb Calorimetry (Heat of Combustion)
This technique involves measuring the heat released during the complete combustion of the annulene and its non-aromatic isomer.
Protocol for Determining Delocalization Energy via Bomb Calorimetry:
Sample Preparation: A precisely weighed pellet of the annulene is placed in a sample holder within a high-pressure vessel known as a "bomb."
Pressurization: The bomb is filled with pure oxygen to a high pressure (typically 25-30 atm).
Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The entire apparatus is allowed to reach a stable initial temperature.
Ignition: The sample is ignited electrically via an ignition wire.
Temperature Monitoring: The temperature of the water surrounding the bomb is recorded at regular intervals until it reaches a maximum and then begins to cool.
Heat of Combustion Calculation: The total heat released by the combustion reaction is calculated from the temperature rise and the previously determined heat capacity of the calorimeter.
Reference Isomer: The same procedure is repeated for a non-aromatic isomer of the annulene.
Delocalization Energy Calculation: The difference in the molar heats of combustion between the annulene and its non-aromatic reference compound provides a direct measure of the delocalization energy.
Computational Protocols for Assessing Aromaticity and Delocalization Energy
Computational chemistry provides powerful tools for quantifying the delocalization energy and aromaticity of annulenes. Key methods include the calculation of Aromatic Stabilization Energy (ASE) through isodesmic reactions and the determination of Nucleus-Independent Chemical Shift (NICS).
Aromatic Stabilization Energy (ASE) via Isodesmic Reactions
Isodesmic reactions are hypothetical reactions in which the number and types of bonds are conserved on both the reactant and product sides. This allows for the cancellation of errors and isolates the energy associated with aromatic stabilization.
Protocol for Calculating ASE using Density Functional Theory (DFT):
Software and Hardware: Utilize a quantum chemistry software package such as Gaussian, ORCA, or Spartan on a high-performance computing cluster.
Structure Optimization:
Build the 3D structures of the annulene and the reference molecules for the chosen isodesmic reaction.
Perform geometry optimizations for all molecules using a suitable level of theory, for example, the B3LYP functional with the 6-311+G(d,p) basis set.
Frequency Calculations:
Perform frequency calculations on the optimized structures at the same level of theory to confirm that they are true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE).
Energy Calculation:
Calculate the total electronic energies of the optimized structures.
ASE Calculation:
The ASE is calculated as the difference between the sum of the ZPVE-corrected electronic energies of the products and the sum of the ZPVE-corrected electronic energies of the reactants. A positive ASE indicates aromatic stabilization.
Nucleus-Independent Chemical Shift (NICS)
NICS is a magnetic criterion for aromaticity. It involves calculating the magnetic shielding at the center of a ring (or at a point above the ring center) using a "ghost" atom.
Protocol for NICS Calculation:
Geometry Optimization: Optimize the geometry of the annulene using a suitable DFT method (e.g., B3LYP/6-311+G(d,p)).
NMR Calculation Setup:
In the input file for the NMR calculation, add a "ghost" atom (Bq) at the geometric center of the annulene ring. For NICS(1) calculations, place the ghost atom 1 Å above the ring center.
NMR Calculation:
Perform a magnetic shielding calculation using the Gauge-Independent Atomic Orbital (GIAO) method at the same level of theory.
NICS Value Determination:
The NICS value is the negative of the calculated isotropic magnetic shielding value at the position of the ghost atom.
Interpretation: A negative NICS value indicates a diatropic ring current, characteristic of aromaticity. A positive NICS value indicates a paratropic ring current, characteristic of anti-aromaticity. Values close to zero are indicative of non-aromatic systems.
Visualizations of Key Concepts and Workflows
The following diagrams, generated using the DOT language, illustrate fundamental relationships and experimental workflows discussed in this guide.
Figure 1: Logical workflow illustrating the application of Hückel's rule to classify annulenes.
Figure 2: Experimental workflows for determining delocalization energy.
Figure 3: Workflow for calculating Aromatic Stabilization Energy (ASE).
Conclusion
The delocalization energy of annulenes is a critical parameter for understanding their chemical behavior and stability. This guide has provided a multifaceted approach to this topic, combining theoretical principles, tabulated quantitative data, and detailed experimental and computational protocols. For researchers in drug development and related scientific fields, a firm grasp of these concepts is invaluable for the rational design of novel molecules with desired electronic properties. The interplay of π-electron count and molecular geometry, as dictated by Hückel's rule, remains a cornerstone of organic chemistry, and the methods outlined herein provide a robust framework for its investigation.
The Magnetic Properties of Aromatic Annulenes: An In-depth Technical Guide
Authored for Researchers, Scientists, and Drug Development Professionals Abstract Annulenes, as a class of monocyclic hydrocarbons with alternating single and double bonds, serve as fundamental models for probing the con...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Annulenes, as a class of monocyclic hydrocarbons with alternating single and double bonds, serve as fundamental models for probing the concepts of aromaticity and anti-aromaticity. Their magnetic properties, arising from the behavior of their π-electrons in an external magnetic field, provide the most direct experimental and computational evidence of their electronic structure. This technical guide offers a comprehensive exploration of these magnetic properties, detailing the theoretical underpinnings, experimental methodologies for their characterization, and a compilation of key quantitative data. The pronounced effects of diatropic and paratropic ring currents on Nuclear Magnetic Resonance (NMR) chemical shifts, along with magnetic susceptibility and Nucleus-Independent Chemical Shift (NICS) calculations, are discussed in detail. This document is intended to be a valuable resource for researchers in organic chemistry, medicinal chemistry, and materials science.
Introduction: Aromaticity and the Annulenes
The concept of aromaticity, first recognized in benzene, describes the exceptional thermodynamic stability and unique reactivity of certain cyclic, planar, and fully conjugated molecules.[1][2] Erich Hückel, in 1931, formulated a set of criteria to predict aromaticity, now famously known as Hückel's rule.[3][4] According to this rule, a planar, monocyclic, conjugated system is aromatic if it contains (4n + 2) π-electrons, where 'n' is a non-negative integer. Conversely, a planar, monocyclic, conjugated system with 4n π-electrons is termed anti-aromatic and is characterized by significant destabilization.[5] Annulenes, with the general formula CₙHₙ, are the archetypal systems for studying these principles.[6] Their magnetic properties are a direct consequence of the delocalization (in aromatic systems) or localization (in anti-aromatic systems) of their π-electrons.
The Origin of Magnetic Properties in Annulenes: Ring Currents
When a molecule with a cyclic conjugated π-system is placed in an external magnetic field (B₀), the mobile π-electrons are induced to circulate around the ring. This circulation of charge constitutes a "ring current," which in turn generates its own induced magnetic field (Bᵢₙₔ).[6] The direction and effect of this induced field are the primary determinants of the magnetic properties of the annulene.
Diatropic Ring Current (Aromatic Systems): In aromatic annulenes (4n+2 π-electrons), the induced ring current is diatropic. This current generates an induced magnetic field that opposes the external magnetic field inside the ring and reinforces it outside the ring.[7] This phenomenon leads to a characteristic shielding of protons located inside the ring (upfield shift in ¹H NMR) and deshielding of protons on the periphery of the ring (downfield shift in ¹H NMR).[6][8]
Paratropic Ring Current (Anti-Aromatic Systems): In anti-aromatic annulenes (4n π-electrons), the induced ring current is paratropic. This current generates an induced magnetic field that reinforces the external magnetic field inside the ring and opposes it outside the ring.[7] Consequently, anti-aromatic systems exhibit a deshielding of inner protons and a shielding of outer protons in their ¹H NMR spectra.[6]
Quantitative Data on the Magnetic Properties of Annulenes
The magnetic properties of annulenes are quantified through several experimental and computational techniques. The following tables summarize key data for a range of aromatic and anti-aromatic annulenes.
¹H NMR Chemical Shifts
The chemical shifts of protons in ¹H NMR spectroscopy are highly sensitive to the local magnetic environment and provide direct evidence for the presence and nature of ring currents.
NICS is a computational method that quantifies aromaticity by calculating the magnetic shielding at a point in space, typically at the center of a ring (NICS(0)) or slightly above it (NICS(1)).[14] Negative NICS values indicate aromaticity (shielding), while positive values suggest anti-aromaticity (deshielding).
Magnetic susceptibility exaltation (Λ) is the difference between the experimentally measured molar magnetic susceptibility and a value estimated for a hypothetical non-aromatic analogue.[17] A negative value of Λ indicates a diatropic ring current and aromaticity, while a positive value suggests a paratropic ring current and anti-aromaticity.
Annulene
π-Electrons
Aromaticity
Magnetic Susceptibility Exaltation (Λ) (10⁻⁶ cm³ mol⁻¹)
Objective: To determine the ¹H and ¹³C chemical shifts of annulene protons and carbons to probe the presence and nature of ring currents.
Methodology:
Sample Preparation:
Dissolve a precisely weighed sample of the annulene (typically 1-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, THF-d₈, C₆D₆) in a 5 mm NMR tube. The choice of solvent is critical, as it can influence the conformation and aggregation of the annulene.
For air- or light-sensitive compounds, sample preparation should be conducted under an inert atmosphere (e.g., nitrogen or argon) and in the dark.
The concentration should be optimized to obtain a good signal-to-noise ratio while avoiding aggregation, which can affect chemical shifts.
Instrument Setup:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral resolution.
Tune and shim the spectrometer to ensure a homogeneous magnetic field.
For temperature-dependent studies, use a variable temperature unit to control the sample temperature accurately. This is particularly important for conformationally flexible annulenes.
Data Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.
Acquire a ¹³C NMR spectrum, often with proton decoupling, to obtain singlets for each carbon environment. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are typically required.
Two-dimensional NMR experiments, such as COSY and HSQC, can be employed to aid in the assignment of complex spectra.
Data Processing and Analysis:
Process the raw data by applying Fourier transformation, phase correction, and baseline correction.
Integrate the proton signals to determine the relative number of protons in each environment.
Analyze the chemical shifts, paying close attention to the large upfield shifts of inner protons and downfield shifts of outer protons in aromatic annulenes, and the reverse trend in anti-aromatic annulenes.
Magnetic Susceptibility Measurement: The Gouy Method
Objective: To measure the bulk magnetic susceptibility of a solid annulene sample.
Methodology:
Apparatus: A Gouy balance, consisting of an analytical balance and a powerful electromagnet.[2][18][19][20]
Procedure:
Pack the powdered solid annulene sample uniformly into a long, cylindrical tube (Gouy tube) of known cross-sectional area (A).[18]
Suspend the tube from one arm of the analytical balance so that its bottom end is positioned in the center of the magnetic field, and the top end is in a region of negligible field.[20]
Measure the apparent mass of the sample without the magnetic field applied (m₀).
Apply a strong, non-uniform magnetic field (H) and measure the new apparent mass (m₁).[2][18]
The change in mass (Δm = m₁ - m₀) is directly related to the force exerted on the sample by the magnetic field.[2]
Calculation:
The volume magnetic susceptibility (κ) can be calculated using the formula:
F = Δm * g = (1/2) * κ * A * (H₁² - H₀²)
where g is the acceleration due to gravity, and H₁ and H₀ are the magnetic field strengths at the bottom and top of the sample, respectively.
The molar magnetic susceptibility (χₘ) is then obtained by multiplying the volume susceptibility by the molar volume.
Magnetic Susceptibility Measurement: The Evans Method (NMR)
Objective: To determine the magnetic susceptibility of an annulene in solution using NMR spectroscopy.
Methodology:
Sample Preparation:
Prepare a solution of the annulene of accurately known concentration in a suitable solvent.
A small amount of an inert reference compound (e.g., TMS or benzene) is added to the solution.
A coaxial insert (a small capillary tube) containing the same solvent and reference compound but without the annulene is placed inside the NMR tube.[1][21]
Data Acquisition:
Acquire a ¹H NMR spectrum of the sample. The spectrum will show two signals for the reference compound: one from the bulk solution containing the annulene and one from the solution inside the capillary.[1]
Analysis:
The presence of the paramagnetic (for anti-aromatic) or diamagnetic (for aromatic) annulene in the outer tube causes a shift in the resonance frequency of the reference compound in that solution relative to the reference in the inner tube.
The difference in the chemical shifts (Δδ) is used to calculate the molar magnetic susceptibility (χₘ) using the Evans equation.
Computational Protocol: Nucleus-Independent Chemical Shift (NICS)
Objective: To computationally determine the aromaticity of an annulene by calculating the NICS values.
Methodology:
Software: A quantum chemistry software package capable of performing NMR calculations, such as Gaussian.[22][23][24]
Procedure:
Geometry Optimization: Optimize the geometry of the annulene molecule using a suitable level of theory and basis set (e.g., B3LYP/6-311+G**).[25]
NICS Point Definition: Place a "ghost" atom (Bq in Gaussian) at the geometric center of the ring for NICS(0) calculations. For NICS(1) calculations, place the ghost atom 1 Å above the plane of the ring.[22][23]
NMR Calculation: Perform an NMR shielding calculation (e.g., using the GIAO method) on the optimized geometry including the ghost atom.[25]
NICS Value Extraction: The NICS value is the negative of the calculated isotropic magnetic shielding constant of the ghost atom.[23]
Application Notes and Protocols for Determining Annulene Aromaticity using NMR Spectroscopy
For Researchers, Scientists, and Drug Development Professionals Introduction Aromaticity is a fundamental concept in chemistry, crucial for understanding the stability, reactivity, and electronic properties of cyclic mol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Aromaticity is a fundamental concept in chemistry, crucial for understanding the stability, reactivity, and electronic properties of cyclic molecules. In drug development, the presence of aromatic moieties can significantly influence a molecule's binding affinity, metabolic stability, and pharmacokinetic profile. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and widely used experimental technique to assess the aromaticity of annulenes, which are monocyclic hydrocarbons with alternating single and double bonds. This document provides detailed application notes and protocols for utilizing ¹H and ¹³C NMR spectroscopy, along with computational methods like Nucleus-Independent Chemical Shift (NICS), to determine the aromaticity of annulenes.
Theoretical Background: Ring Currents and Chemical Shifts
The determination of annulene aromaticity by NMR is primarily based on the concept of magnetically induced ring currents .
Aromatic Compounds (Diatropic Ring Current): In the presence of an external magnetic field (B₀), the delocalized π-electrons in an aromatic annulene (satisfying Hückel's 4n+2 π-electron rule) circulate, inducing a diatropic ring current . This current generates an induced magnetic field that opposes the external field inside the ring and reinforces it outside the ring.[1] Consequently:
Outer protons are deshielded and resonate at a higher chemical shift (downfield).
Inner protons are strongly shielded and resonate at a much lower chemical shift (upfield), often at negative ppm values.[1]
Antiaromatic Compounds (Paratropic Ring Current): In antiaromatic annulenes (with 4n π-electrons), the circulation of π-electrons induces a paratropic ring current .[1] This results in an induced magnetic field that reinforces the external field inside the ring and opposes it outside. The effect on proton chemical shifts is the opposite of that in aromatic systems:[1]
Outer protons are shielded (upfield shift).
Inner protons are deshielded (downfield shift).
Non-aromatic Compounds: Non-aromatic annulenes, which are typically non-planar to avoid the destabilization of antiaromaticity, do not sustain a significant ring current. Their vinylic protons exhibit chemical shifts in the typical olefinic region (around 5-6 ppm).
Data Presentation: ¹H and ¹³C NMR Chemical Shifts of Annulenes
The following table summarizes representative ¹H and ¹³C NMR chemical shift data for various annulenes, illustrating the effects of aromaticity and anti-aromaticity.
Objective: To prepare a high-quality NMR sample of an annulene for aromaticity determination, ensuring sample stability and optimal spectral resolution.
Materials:
Annulene sample (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)
High-quality 5 mm NMR tubes
Deuterated solvent (e.g., THF-d₈, CDCl₃, Benzene-d₆). The choice of solvent is critical, especially for low-temperature studies.
Pasteur pipettes and glass wool
Vials for sample dissolution
Internal standard (e.g., Tetramethylsilane - TMS), if required.
Procedure:
Solvent Selection: Choose a deuterated solvent in which the annulene is soluble and stable. For low-temperature experiments, ensure the solvent's freezing point is below the target temperature. THF-d₈ is commonly used for studying annulene ions.
Sample Dissolution: In a clean, dry vial, dissolve the annulene sample in the appropriate volume of deuterated solvent (typically 0.6-0.7 mL).
Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube.
Concentration: The concentration should be sufficient for a good signal-to-noise ratio. For ¹H NMR, a concentration of 10-20 mg/mL is generally adequate. For the less sensitive ¹³C NMR, a higher concentration (up to 100 mg/mL) may be necessary.
Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly.
Low-Temperature Sample Preparation: For unstable or fluxional annulenes like[4]annulene, low-temperature NMR is often required to observe distinct signals for the inner and outer protons.
Prepare the sample at room temperature as described above.
Pre-cool the NMR probe to the desired temperature before inserting the sample.
Allow the sample to thermally equilibrate in the probe for at least 5-10 minutes before starting the acquisition.
Protocol for NMR Data Acquisition
Objective: To acquire high-quality ¹H and ¹³C NMR spectra suitable for the analysis of annulene aromaticity.
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral dispersion.
¹H NMR Acquisition Parameters:
Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin) is typically sufficient.
Spectral Width (SW): A wide spectral width is crucial to encompass the potentially large chemical shift range of annulenes, especially the upfield-shifted inner protons and downfield-shifted protons of antiaromatic species. A range of -5 to 15 ppm is a good starting point and can be adjusted as needed.
Acquisition Time (AQ): A relatively long acquisition time (2-4 seconds) is recommended to ensure good digital resolution.
Relaxation Delay (D1): A relaxation delay of 1-2 seconds is generally adequate for qualitative analysis. For quantitative measurements, a longer delay (5 times the longest T₁) is necessary.
Number of Scans (NS): This will depend on the sample concentration. For a moderately concentrated sample, 16 to 64 scans should provide a good signal-to-noise ratio.
Temperature: For fluxional or unstable annulenes, data should be acquired at low temperatures (e.g., -60 °C for[4]annulene in THF-d₈) to resolve the inner and outer proton signals.
¹³C NMR Acquisition Parameters:
Pulse Sequence: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' in Bruker TopSpin) is commonly used.
Spectral Width (SW): A typical spectral width for ¹³C NMR (e.g., 0 to 220 ppm) is usually sufficient.
Acquisition Time (AQ): An acquisition time of 1-2 seconds is standard.
Relaxation Delay (D1): A relaxation delay of 2 seconds is a good starting point.
Number of Scans (NS): Due to the low natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (several hundred to thousands) will be required depending on the sample concentration.
Computational Protocol: Nucleus-Independent Chemical Shift (NICS)
NICS is a computational method that provides a quantitative measure of aromaticity by calculating the magnetic shielding at the center of a ring (or at a point above the ring). A negative NICS value indicates aromaticity (shielding), while a positive value indicates anti-aromaticity (deshielding).
Software: Gaussian 16 or other quantum chemistry software packages.
Protocol for NICS(0) and NICS(1) Calculation using Gaussian:
Geometry Optimization:
First, perform a geometry optimization of the annulene molecule at a suitable level of theory and basis set (e.g., B3LYP/6-311+G(d,p)).
Verify that the optimized structure corresponds to a true minimum by performing a frequency calculation (no imaginary frequencies).
NICS Calculation Setup:
Use the optimized coordinates from the previous step.
To calculate NICS, a "ghost" atom (Bq) is placed at the geometric center of the ring for NICS(0), and 1 Å above the ring center for NICS(1). The ghost atom has no electrons or nuclear charge but serves as a point to calculate the magnetic shielding.
Create a Gaussian input file with the NMR keyword. The Gauge-Independent Atomic Orbital (GIAO) method is the default and recommended for NMR calculations.
Example Gaussian Input File for Benzene NICS(0) Calculation:
Extracting NICS Values:
After the calculation is complete, open the output file and search for "Magnetic shielding tensor (ppm)".
Locate the shielding values for the ghost atom (Bq). The isotropic shielding value is the NICS value.
Crucially, the NICS value is the negative of the calculated isotropic shielding value. For example, if the isotropic shielding is +9.7 ppm, the NICS(0) value is -9.7 ppm, indicating aromaticity.
Visualizations
Logical Relationship between Aromaticity and NMR Observables
Caption: Logical flow from annulene properties to NMR observables for aromaticity determination.
Experimental Workflow for Annulene Aromaticity Determination
Caption: Experimental workflow for determining annulene aromaticity using NMR spectroscopy.
Application Notes and Protocols for the Computational Study of Annulenes
Audience: Researchers, scientists, and drug development professionals. Introduction Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, serve as fundamental models for exploring the con...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, serve as fundamental models for exploring the concepts of aromaticity and anti-aromaticity.[1] Their electronic and structural properties are highly sensitive to ring size, conformation, and charge state, making them ideal candidates for computational investigation.[1][2] Computational chemistry provides indispensable tools for predicting the geometries, relative energies, and spectroscopic properties of various annulene isomers, which can be challenging to study experimentally due to their often high reactivity and conformational flexibility.[3][4]
These application notes provide a comprehensive guide to the key computational methods employed in the study of annulenes, offering detailed protocols for their implementation. The focus is on methods for geometry optimization, the calculation of aromaticity indices, and the prediction of spectroscopic data.
I. Core Computational Methods: Application Notes
Geometry Optimization
Application Note:
Geometry optimization is the foundational step in the computational analysis of annulenes. Its purpose is to locate the minimum energy structures on the potential energy surface, which correspond to stable conformers or isomers. For annulenes, this is particularly crucial as many, like[5]annulene and[6]annulene, have numerous low-energy isomers with distinct geometries and electronic properties.[3][7] The choice of computational method is critical; Density Functional Theory (DFT) is widely used for its balance of accuracy and computational cost.[8][9] However, for certain annulenes, higher-level methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CCSD(T)) may be necessary to obtain accurate relative energies between isomers.[5][10]
Aromaticity Assessment
Aromaticity is not a directly observable quantity but is inferred from various geometric, magnetic, and energetic criteria. It is recommended to use a combination of descriptors to build a comprehensive understanding of an annulene's character.[11]
a) Magnetic Criteria: Nucleus-Independent Chemical Shift (NICS)
Application Note:
NICS is the most prevalent method for quantifying aromaticity based on magnetic criteria.[12][13] It measures the magnetic shielding at a specific point within or above a ring, typically its geometric center.[12] A negative NICS value indicates magnetic shielding, which is a hallmark of an aromatic ring current (diatropic current), while a positive value signifies deshielding, characteristic of an anti-aromatic ring current (paratropic current).[14][15] Calculations are often performed at the ring center (NICS(0)) and 1 Å above the plane (NICS(1)) to separate the contributions of π and σ electrons.[14] The out-of-plane tensor component, NICS(1)zz, is considered a more robust indicator of π-electron delocalization.[14]
b) Geometric Criteria: Harmonic Oscillator Model of Aromaticity (HOMA)
Application Note:
The HOMA index assesses aromaticity based on the degree of bond length equalization within a ring. It compares the experimental or calculated bond lengths of a given molecule to an optimal value assumed for a fully aromatic system. The HOMA index ranges from 1 (for a perfectly aromatic system like benzene) to 0 for a non-aromatic system with complete bond length alternation (a hypothetical Kekulé structure). Negative values can indicate anti-aromatic character. This method provides a straightforward structural measure of aromaticity.
c) Energetic Criteria: Aromatic Stabilization Energy (ASE)
Application Note:
ASE quantifies the extra stability of a cyclic conjugated system compared to a suitable acyclic reference compound.[2] A positive ASE indicates aromatic stabilization.[12] Direct calculation of ASE can be challenging, so it is often estimated using isodesmic or homodesmotic reactions.[12] These hypothetical reactions are constructed to cancel out strain and other energetic contributions, thereby isolating the stabilization energy arising purely from cyclic delocalization.[12]
Spectroscopic Predictions
Application Note:
Computational spectroscopy is a powerful tool for correlating theoretical structures with experimental data.[16][17] For annulenes, predicting NMR chemical shifts is particularly valuable for identifying which of the many possible isomers has been synthesized.[10][18] DFT methods, particularly those including hybrid functionals, can provide reliable predictions of ¹H and ¹³C NMR spectra.[18][19] Similarly, calculated vibrational (IR) and electronic (UV-Vis) spectra can aid in the structural elucidation and characterization of these molecules.[1][20]
This protocol describes the steps to optimize the geometry of different[5]annulene isomers.
Input Structure Generation:
Build the initial 3D coordinates for the desired[5]annulene isomers (e.g., all-cis "boat", mono-trans "twist", and "heart" conformations).[5] This can be done using molecular building software like Avogadro, GaussView, or ChemDraw.
Computational Method Selection:
Method: DFT is a common choice. The B3LYP functional is widely used, though others like M06-2X or ωB97X-D may offer improved accuracy for non-covalent interactions and relative energies.[8] For higher accuracy, especially for relative energies, SCS-MP2 or CCSD(T) can be employed.[7][10]
Basis Set: A Pople-style basis set like 6-311+G(d,p) or a Dunning-style correlation-consistent basis set like cc-pVTZ is recommended for a good balance of accuracy and cost.
Software Input (Gaussian Example):
OPT: Keyword to perform a geometry optimization.
FREQ: Keyword to calculate vibrational frequencies to confirm the structure is a true minimum (no imaginary frequencies).
0 1: Specifies a charge of 0 and a singlet spin state.
Execution and Analysis:
Run the calculation using the chosen quantum chemistry software package (e.g., Gaussian, ORCA).
Verify that the optimization has converged successfully.
Confirm that the frequency calculation yields zero imaginary frequencies, indicating a local minimum.
Analyze the output to obtain the final optimized coordinates, bond lengths, angles, and the total electronic energy.
Protocol 2: NICS Calculation for Aromaticity Assessment
This protocol details the calculation of NICS values for an optimized annulene structure.
Prerequisite: An optimized molecular geometry is required (see Protocol 1).
Ghost Atom Placement:
A "ghost" atom (Bq) with no basis functions, electrons, or nuclear charge must be placed at the point where the chemical shielding is to be calculated.
For NICS(0), place the ghost atom at the geometric center of the ring.
For NICS(1), place the ghost atom 1.0 Å directly above the ring center. This can be automated with available scripts.[21]
Computational Method Selection:
Method: The Gauge-Independent Atomic Orbital (GIAO) method is the standard for NMR calculations. This is typically performed at the same level of theory as the geometry optimization (e.g., B3LYP/6-311+G(d,p)).[18]
Software Input (Gaussian Example for NICS(1)):
NMR=GIAO: Specifies the calculation of NMR chemical shieldings using the GIAO method.
Geom=AllCheck: Reads the geometry, charge, and multiplicity from the checkpoint file of the optimization run.
The coordinates for the ghost atom (Bq) are added at the end of the input file.
Execution and Analysis:
Run the NMR calculation.
Locate the calculated magnetic shielding tensor for the ghost atom in the output file.
The isotropic shielding value is the average of the diagonal tensor elements: (σ_xx + σ_yy + σ_zz) / 3.
The NICS value is the negative of the calculated isotropic shielding value.
For NICS(1)zz, use the negative of the zz component of the shielding tensor.
Protocol 3: HOMA Calculation
Prerequisite: An optimized molecular geometry with accurate bond lengths is required (see Protocol 1).
HOMA Formula: The HOMA index is calculated using the formula:
HOMA = 1 - [α/n * Σ(R_opt - R_i)²]
n: The number of bonds in the ring.
α: A normalization constant (e.g., 257.7 for C-C bonds).
R_opt: The optimal bond length for a fully aromatic system (e.g., 1.388 Å for C-C bonds).
R_i: The individual bond lengths in the calculated molecule.
Calculation:
Extract all C-C bond lengths from the optimized geometry output file.
Substitute the values into the HOMA formula to calculate the index. This can be done manually or with a simple script.
III. Data Presentation: Quantitative Summaries
The following tables summarize representative computational data for annulenes.
Applications of Annulenes in Molecular Electronics: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Annulenes, a class of monocyclic hydrocarbons with alternating single and double bonds, have emerged as promising candidates for the constructi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Annulenes, a class of monocyclic hydrocarbons with alternating single and double bonds, have emerged as promising candidates for the construction of molecular-scale electronic devices. Their unique electronic properties, which can be tuned by varying ring size and incorporating substituents, make them attractive building blocks for molecular wires, switches, and other components. The inherent aromatic or anti-aromatic character of annulenes significantly influences their conductivity and switching behavior, offering a rich platform for designing novel molecular electronic systems. This document provides detailed application notes and experimental protocols for the utilization of annulenes in molecular electronics, focusing on their synthesis, device fabrication, and characterization.
Application Notes
Annulenes as Molecular Wires
Dehydrobenzo[n]annulenes (DBAs) and other extended π-conjugated annulene derivatives are excellent candidates for molecular wires due to their rigid structures and potential for high conductivity. The delocalized π-system facilitates charge transport along the molecular backbone. The choice of anchoring groups, such as thiols (-SH) or pyridyls, is critical for establishing a stable and efficient electrical contact with metal electrodes (e.g., gold). Theoretical studies have shown that the conductance of annulene-based wires can be modulated by the choice of anchor group and the connection points to the annulene ring.
Annulenes as Molecular Switches
Certain annulenes, particularly[1]annulene derivatives known as dibenzo[a,e]cyclooctatetraenes (dbCOTs), exhibit redox-induced switching behavior.[2][3] In its neutral state, the[1]annulene ring adopts a non-planar, tub-shaped conformation, which limits π-conjugation and results in a low-conductivity "OFF" state.[2][3] Upon reduction (injection of electrons), the ring flattens to become a planar, aromatic dianion, leading to a highly conjugated and conductive "ON" state.[2][3] This reversible topological switching can be controlled electrochemically, making these molecules promising for memory and logic applications. The switching is a rapid process, and the reduced states have been shown to be stable for days at room temperature.[2]
Quantitative Data
The electronic properties of annulenes are highly dependent on their structure. The following table summarizes key quantitative data for representative annulene derivatives relevant to molecular electronics.
Sonogashira Cross-Coupling: In a Schlenk flask under an argon atmosphere, dissolve 1,4-diiodo-2,5-bis(octyloxy)benzene, Pd2(dba)3, CuI, and PPh3 in a mixture of toluene and TEA.
Add a solution of 1,2-diethynylbenzene in toluene dropwise to the reaction mixture at room temperature.
Stir the reaction mixture at 60 °C for 24 hours.
After cooling to room temperature, quench the reaction with water and extract the product with dichloromethane.
Purify the crude product by column chromatography on silica (B1680970) gel to obtain the dehydrobenzo[4]annulene core.
Bromination: Dissolve the dehydrobenzo[4]annulene core in dry THF. Add NBS in portions at 0 °C and stir the mixture in the dark for 12 hours.
Remove the solvent under reduced pressure and purify the brominated product by recrystallization.
Thiolation: Dissolve the brominated annulene in dry THF and cool to -78 °C.
Add n-BuLi dropwise and stir for 1 hour.
Add sulfur powder in one portion and stir for another 2 hours at -78 °C.
Allow the reaction to warm to room temperature and quench with dilute HCl.
Extract the product with diethyl ether and purify by column chromatography to yield the dithiol-functionalized dehydrobenzo[4]annulene.
Fabrication of a Single-Molecule Junction for Conductance Measurement
This protocol describes the formation of a self-assembled monolayer (SAM) of the synthesized annulene molecular wire on a gold substrate and subsequent single-molecule conductance measurement using the Mechanically Controlled Break Junction (MCBJ) technique.[4][5][6][7][8]
Gold-coated substrate (e.g., gold on mica or silicon)
Piranha solution (3:1 mixture of concentrated H2SO4 and 30% H2O2) - EXTREME CAUTION
MCBJ setup
Sonicator
Nitrogen gas source
Procedure:
Substrate Cleaning:
Immerse the gold substrate in piranha solution for 10 minutes. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).
Rinse the substrate thoroughly with deionized water and then with ethanol.
Dry the substrate under a stream of nitrogen gas.
SAM Formation:
Prepare a 1 mM solution of the dithiol-functionalized annulene in ethanol.
Immerse the clean gold substrate in the thiol solution in a sealed container.
Backfill the container with nitrogen and leave it for 24-48 hours to allow for the formation of a well-ordered monolayer.[9][10][11]
Rinse the substrate with fresh ethanol to remove non-chemisorbed molecules and dry with nitrogen.
MCBJ Measurement:
Mount the SAM-coated substrate in the MCBJ setup.
The MCBJ technique involves mechanically bending the substrate to break a thin gold wire, creating two atomically sharp electrodes.[4][5][6][7][8]
The distance between these electrodes is controlled with picometer precision.
Repeatedly form and break the junction between the two gold electrodes. As the junction is broken, a single annulene molecule can bridge the gap.
Measure the current as a function of the applied bias voltage as the junction is stretched and broken.
Record thousands of these current-distance traces to build a conductance histogram. The peaks in the histogram correspond to the conductance of a single molecule.
Visualizations
Caption: Workflow for the synthesis of a dithiol-functionalized annulene molecular wire.
Caption: Workflow for the fabrication and measurement of a single-annulene molecular junction.
Caption: Logical relationship of the redox-induced switching mechanism in an[1]annulene derivative.[2][3]
Synthesis of Substituted Annulene Derivatives: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis of various substituted annulene derivatives. It covers key sy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the synthesis of various substituted annulene derivatives. It covers key synthetic methodologies, including the synthesis of large-ring annulenes, bridged annulenes, and synthetically accessible derivatives with significant applications in medicinal chemistry. The protocols are intended to serve as a practical guide for researchers in organic synthesis and drug discovery.
I. Synthesis of Substituted[1]Annulene Derivatives via Oxidative Coupling
The Sondheimer-Wolovsky method provides a foundational route to[1]annulene, a key aromatic annulene. This approach involves the oxidative coupling of a terminal diacetylene, followed by rearrangement and partial hydrogenation. Modifications of this method allow for the introduction of substituents on the annulene periphery.
Experimental Protocol: Synthesis of[1]Annulene
This protocol is adapted from the established Organic Syntheses procedure.
A solution of 1,5-hexadiyne in pyridine (B92270) is added dropwise to a vigorously stirred solution of copper(II) acetate (B1210297) in pyridine at 55-60 °C.
The reaction mixture is stirred for several hours to facilitate the formation of a mixture of cyclic polyacetylenes.
The solvent is removed under reduced pressure, and the residue is purified by column chromatography to isolate 1,3,7,9,13,15-hexadehydro-[1]annulene.
Step 2: Isomerization and Partial Hydrogenation
The isolated cyclic polyacetylene is treated with potassium tert-butoxide in tert-butanol (B103910) to induce rearrangement of the triple bonds.
The resulting tridehydro[1]annulene is then partially hydrogenated using a Lindlar catalyst (palladium on calcium carbonate poisoned with quinoline) in a suitable solvent like benzene.
The reaction is monitored carefully to prevent over-reduction to the fully saturated cyclooctadecane.
Purification by column chromatography yields[1]annulene as a brownish-red crystalline solid.
m/z calc. for C₁₈H₁₈ [M]⁺: 234.140302, found: 234.140542
II. Synthesis of Substituted Bridged[2]Annulenes (Vogel's Method)
Bridged annulenes, such as 1,6-methano[2]annulene, were synthesized by Emanuel Vogel and coworkers to enforce planarity on the 10-pi electron system, thereby inducing aromaticity. This methodology can be adapted to produce substituted derivatives.
Experimental Workflow: Vogel's Synthesis of 1,6-Methano[2]annulene
Caption: Synthetic workflow for 1,6-methano[2]annulene.
Experimental Protocol: Synthesis of 1,6-Methano[2]annulene
This protocol is based on the procedure reported by Vogel and Roth.
Dichlorocarbene Addition: Isotetralin is reacted with dichlorocarbene, generated in situ from chloroform (B151607) and potassium tert-butoxide, to form the dichlorocarbene adduct.
Reduction of the Adduct: The dichlorocarbene adduct is reduced with sodium in liquid ammonia to remove the chlorine atoms.
III. Key Synthetic Reactions for Annulene Precursors
A. Wittig Reaction for Alkene Formation
The Wittig reaction is a powerful tool for constructing carbon-carbon double bonds, which are fundamental components of annulene rings and their precursors. It involves the reaction of a phosphorus ylide with an aldehyde or ketone.
Ylide Preparation: A phosphonium (B103445) salt is suspended in an anhydrous solvent (e.g., THF, DMSO) under an inert atmosphere. A strong base (e.g., n-butyllithium, sodium hydride) is added to generate the colored ylide.
Reaction with Carbonyl: The aldehyde or ketone, dissolved in the same anhydrous solvent, is added dropwise to the ylide solution at low temperature (e.g., -78 °C or 0 °C).
Workup: The reaction is allowed to warm to room temperature and then quenched with water or a saturated aqueous solution of ammonium (B1175870) chloride. The product is extracted with an organic solvent, and the triphenylphosphine (B44618) oxide byproduct is typically removed by crystallization or chromatography.
B. Ullmann Coupling for Biaryl Precursor Synthesis
The Ullmann coupling is a classic method for the formation of carbon-carbon bonds between two aryl halides, or a carbon-heteroatom bond, using copper catalysis. This reaction is particularly useful for synthesizing biaryl precursors that can be further elaborated into benzo-fused annulenes.
An aryl halide, a copper catalyst (e.g., copper powder, CuI), and a high-boiling point solvent (e.g., DMF, nitrobenzene) are combined in a reaction vessel.
The mixture is heated to a high temperature (typically 150-250 °C) for several hours under an inert atmosphere.
After cooling, the reaction mixture is filtered to remove the copper salts.
The filtrate is subjected to an extractive workup and the product is purified by crystallization or column chromatography.
IV. Application in Drug Development: Substituted Benzo[3]annulenes as Selective Estrogen Receptor Degraders (SERDs)
Substituted 6,7-dihydro-5H-benzo[3]annulene derivatives have emerged as a promising class of Selective Estrogen Receptor Degraders (SERDs) for the treatment of estrogen receptor-positive (ER+) breast cancer. These compounds function by binding to the estrogen receptor α (ERα) and inducing its degradation, thereby shutting down ERα signaling pathways that drive tumor growth.[4]
Estrogen Receptor Signaling Pathway and Mechanism of SERDs
Estrogen (E2) binds to ERα in the cytoplasm, leading to its dimerization and translocation to the nucleus. In the nucleus, the ERα dimer binds to Estrogen Response Elements (EREs) on DNA, recruiting coactivators and initiating the transcription of genes that promote cell proliferation. SERDs competitively bind to ERα, but unlike estrogen, they induce a conformational change that marks the receptor for proteasomal degradation. This depletion of cellular ERα levels effectively blocks both estrogen-dependent and -independent signaling.
Caption: Mechanism of action of substituted benzo[3]annulene SERDs.
Lead Compound and Biological Activity
A notable example from this class is 6-(2,4-dichlorophenyl)-5-[4-[(3S)-1-(3-fluoropropyl)pyrrolidin-3-yl]oxyphenyl]-8,9-dihydro-7H-benzo[3]annulene-2-carboxylic acid (SAR439859).[5] This compound has demonstrated potent ERα degradation activity and promising antitumor effects in preclinical models.[1]
Compound
ERα Degradation IC₅₀ (nM)
SAR439859
< 1
Data from patent WO 2022/084280 A1.
V. Application in Antiviral Research: Benzo[7]annulene Derivatives as Chikungunya Virus Inhibitors
A benzo[6]annulene derivative, 4-(tert-butyl)-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide, has been identified as a potent inhibitor of the Chikungunya virus (CHIKV).[7][8][9][10] This discovery opens a new avenue for the development of antiviral therapeutics based on the annulene scaffold.
Experimental Workflow: Synthesis of Benzoannulene Amide Inhibitor
Caption: General synthetic workflow for the benzo[6]annulene amide inhibitor.
Lead Compound and Antiviral Activity
The lead compound, 4-(tert-butyl)-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide, and its optimized analogs have shown significant in vitro activity against CHIKV.
Compound
EC₉₀ (µM)
VTR (log at 10 µM)
CC₅₀ (µM)
1a (Lead)
1.45
2.5
169
8q (Optimized)
0.270
4.5
>30
Data from J. Med. Chem. 2021, 64, 8, 4762–4786.[7][8][9][10]
This data highlights the potential of substituted annulene derivatives as a versatile scaffold for the development of novel therapeutics. Further exploration of their synthesis and biological activities is warranted.
Application Notes and Protocols for the Purification of Macrocyclic Compounds
Introduction Macrocyclic compounds, characterized by their large ring structures, represent a significant and growing class of therapeutic agents and research molecules. Their unique conformational properties, which brid...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Macrocyclic compounds, characterized by their large ring structures, represent a significant and growing class of therapeutic agents and research molecules. Their unique conformational properties, which bridge the gap between small molecules and biologics, offer distinct advantages in drug development, particularly for challenging targets like protein-protein interactions. However, the synthesis of macrocycles often yields complex mixtures containing starting materials, by-products, and isomers. The purification of these compounds is a critical yet often challenging step, essential for ensuring the purity, efficacy, and safety of the final product. This document provides detailed application notes and experimental protocols for the primary techniques used in the purification of macrocyclic compounds, tailored for researchers, scientists, and drug development professionals.
Overview of Purification Strategies
The selection of a purification strategy for macrocyclic compounds depends on several factors, including the scale of the purification, the physicochemical properties of the target macrocycle (e.g., polarity, solubility, charge), and the nature of the impurities. The most common purification techniques include chromatography, crystallization, and liquid-liquid extraction. Often, a multi-step, orthogonal approach is required to achieve high purity.[1][2]
Caption: A general workflow for the purification of macrocyclic compounds.
Chromatographic Methods
Chromatography is the most widely used technique for macrocycle purification due to its high resolving power and versatility. Techniques can be broadly categorized into low/medium-pressure methods like flash chromatography for bulk purification and high-pressure methods like HPLC and SFC for high-resolution "polishing" steps.[3][4]
Application Note:
Preparative HPLC is a cornerstone technique for isolating and purifying macrocycles in quantities ranging from milligrams to kilograms.[5][6] It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to handle larger sample loads.[3][7] It is particularly crucial in the pharmaceutical industry for purifying active pharmaceutical ingredients (APIs) and removing impurities to ensure drug efficacy and safety.[3][5] Reversed-phase HPLC is most common, separating compounds based on hydrophobicity.
Develop an analytical HPLC method to determine the optimal stationary phase (e.g., C18, C8) and mobile phase composition.[7]
Screen different mobile phases (e.g., acetonitrile/water vs. methanol/water) and additives (e.g., trifluoroacetic acid, formic acid) to achieve the best selectivity.[7]
Aim for a retention factor (k) between 2 and 10 for the target macrocycle.
Scale-Up Calculation:
Calculate the required column size, flow rate, and gradient time for the preparative scale based on the analytical method. The flow rate can be scaled up proportionally to the cross-sectional area of the column.
Dissolve the crude or partially purified macrocycle in a minimal amount of a strong solvent (e.g., DMSO, DMF) and then dilute with the initial mobile phase to prevent precipitation on the column.
Filter the sample through a 0.45 µm filter to remove particulate matter.
System Equilibration:
Equilibrate the preparative column with the initial mobile phase composition for at least 5-10 column volumes or until a stable baseline is achieved.
Injection and Fraction Collection:
Inject the prepared sample onto the column. Do not exceed the loading capacity of the column, which is typically determined empirically.
Monitor the elution profile using a UV detector at a suitable wavelength.
Collect fractions corresponding to the target macrocycle peak. Automated fraction collectors are standard for this process.[9]
Post-Purification Processing:
Analyze the collected fractions for purity using analytical HPLC or LC-MS.
Pool the pure fractions.
Remove the mobile phase solvents via lyophilization or rotary evaporation.
Caption: Workflow for preparative HPLC purification.
Supercritical Fluid Chromatography (SFC)
Application Note:
SFC is a form of normal-phase chromatography that uses a supercritical fluid, typically carbon dioxide, as the main mobile phase.[10][11] It is particularly advantageous for purifying chiral macrocycles and thermally labile molecules.[10][12] The low viscosity and high diffusivity of supercritical fluids allow for faster separations and reduced solvent consumption compared to HPLC.[11][13] SFC is increasingly used in the pharmaceutical industry for both analytical and preparative scale purifications.[1][10]
Screen various stationary phases (chiral or achiral) and co-solvents (typically alcohols like methanol).[12] A common column for macrocyclic peptides is a Waters BEH 2-Ethylpyridine column.[1]
Optimize co-solvent percentage, additives (e.g., ammonium (B1175870) acetate, triethylamine), temperature, and back pressure to achieve optimal separation.[1][12]
Sample Preparation:
Dissolve the sample in a suitable solvent that is miscible with the SFC mobile phase.
For large-scale purifications, an initial cleanup step like medium-pressure reverse-phase liquid chromatography (MP-RPLC) can be used to remove interfering salts (e.g., TFA) and pre-fractionate the crude material.[1]
System Operation:
Pressurize and heat the system to bring the mobile phase (CO2 + co-solvent) to a supercritical state.[10]
Equilibrate the column with the mobile phase.
Inject the sample.
Elute the compounds and monitor using a UV detector and/or a mass spectrometer.
Fraction Collection and Processing:
Collect fractions using a cyclone separator, which depressurizes the mobile phase, causing the CO2 to become a gas and leaving the purified compound dissolved in the co-solvent.
Evaporate the co-solvent to obtain the pure macrocycle.
Caption: An integrated workflow for large-scale macrocycle purification using SFC.[1]
Flash Chromatography
Application Note:
Flash chromatography is a rapid, medium-pressure technique used for routine purification of organic compounds, including macrocycles, typically on a gram to multi-gram scale.[4][14] It is often used as an initial purification step to remove major impurities from a crude reaction mixture before a final polishing step like HPLC or crystallization.[15] The technique uses a short column packed with a stationary phase (most commonly silica (B1680970) gel) and applies gas pressure to accelerate the flow of the mobile phase.[4]
Experimental Protocol: Flash Chromatography
Solvent System Selection:
Using Thin Layer Chromatography (TLC), identify a solvent system (e.g., hexanes/ethyl acetate) that provides good separation of the target macrocycle from impurities.[14][15]
As a rule of thumb, the desired compound should have an Rf value of approximately 0.3 on the TLC plate.[15]
Column Packing:
Select a column of appropriate size for the amount of crude material.
Plug the column outlet with cotton wool and add a small layer of sand.[15]
Pack the column with silica gel, either as a dry powder or as a slurry in the mobile phase. Tap the column gently to ensure even packing.
Add another layer of sand on top of the silica gel.[15]
Sample Loading:
Wet Loading: Dissolve the crude mixture in a minimal amount of the mobile phase or a less polar solvent and carefully pipette it onto the top of the column.[15]
Dry Loading: Dissolve the compound in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to dryness. Add the resulting dry powder to the top of the column. This method is useful for samples with poor solubility in the mobile phase.[15]
Elution and Fraction Collection:
Carefully add the mobile phase to the column and apply positive pressure (using compressed air or nitrogen) to begin elution.[4]
Collect fractions in test tubes or vials.
Monitor the separation by collecting small spots from the eluting fractions and analyzing them by TLC.
Analysis and Workup:
Combine the fractions containing the pure product.
Remove the solvent using a rotary evaporator to yield the purified macrocycle.
Crystallization
Application Note:
Crystallization is a powerful purification technique that can yield material of very high purity. It relies on the principle that a compound will form a well-ordered crystal lattice from a supersaturated solution, while impurities remain in the solution (mother liquor). For macrocycles, crystallization can sometimes be challenging, but it is highly effective when successful.[16][17] Co-crystallization, where a "crystallization chaperone" molecule is used to facilitate crystal growth of a difficult-to-crystallize target, is an emerging strategy.[17]
Data Summary: Crystallization-Driven Purification
Technique
Observation
Compound Type
Reference
Crystallization-Driven Selection
Amplification of specific metallosupramolecular architectures from a dynamic library.
Identify a solvent in which the macrocycle is soluble and a miscible anti-solvent in which it is poorly soluble.
Common solvent/anti-solvent pairs include chloroform/hexane, dichloromethane/pentane, and methanol/diethyl ether.
Sample Preparation:
Prepare a concentrated solution of the purified (e.g., by chromatography) macrocycle in the chosen solvent.
Filter the solution to remove any dust or particulate matter.
Setting up the Crystallization:
Hanging Drop Method: Pipette a small drop (1-5 µL) of the macrocycle solution onto a siliconized glass coverslip. Invert the coverslip and seal it over a well containing the anti-solvent.
Sitting Drop Method: Place the drop of macrocycle solution on a pedestal within a sealed well that contains the anti-solvent.
Crystal Growth:
Allow the setup to stand undisturbed. The anti-solvent vapor will slowly diffuse into the drop, gradually reducing the solubility of the macrocycle and inducing crystallization.
Monitor for crystal formation over hours to weeks.
Crystal Harvesting:
Once suitable crystals have formed, carefully remove them from the drop using a cryo-loop.
Wash the crystals briefly in a solution containing a high concentration of the anti-solvent to remove surface impurities.
Dry the crystals under a gentle stream of nitrogen or under vacuum.
Liquid-Liquid Extraction (LLE)
Application Note:
Liquid-liquid extraction is a separation technique based on the differential solubility of a compound in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[19] It is often used as a primary cleanup step to remove highly polar or non-polar impurities from a crude reaction mixture before chromatography.[20][21] The selectivity of LLE can be enhanced by using macrocyclic host molecules in the aqueous phase that can selectively bind and extract specific organic guests.[22][23]
| Extraction Efficiency | Up to 89% | Toluene from Toluene/Methylcyclohexane Mixture |[22] |
Experimental Protocol: General LLE Procedure
Solvent Selection:
Choose an organic solvent (e.g., ethyl acetate, dichloromethane, diethyl ether) that is immiscible with the aqueous phase (e.g., water, brine, acidic/basic solution) and in which the target macrocycle has good solubility.
Extraction:
Dissolve the crude mixture in the chosen organic solvent.
Transfer the solution to a separatory funnel.
Add an equal volume of the aqueous phase.
Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.
Allow the layers to separate completely.
Phase Separation:
Drain the lower layer from the separatory funnel. The lower layer will be the denser solvent (e.g., dichloromethane) or the aqueous phase if a less dense solvent (e.g., ethyl acetate) is used.
Collect the organic layer containing the target macrocycle.
Repeat and Wash:
To maximize recovery, re-extract the aqueous layer with fresh organic solvent 2-3 times.
Combine all organic extracts.
Wash the combined organic layer with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.
Drying and Concentration:
Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).
Filter to remove the drying agent.
Remove the solvent by rotary evaporation to yield the partially purified macrocycle.
Caption: A standard workflow for purification using liquid-liquid extraction.
Application Notes and Protocols for X-ray Crystallography of Large Annulene Molecules
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the single-crystal X-ray diffraction analysis of large annulene and dehy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview and detailed protocols for the single-crystal X-ray diffraction analysis of large annulene and dehydroannulene molecules. The information is intended to guide researchers through the process of synthesis, crystallization, data collection, and structure refinement, enabling the detailed structural characterization of these fascinating macrocycles.
Introduction to X-ray Crystallography of Large Annulenes
Large annulenes, cyclic hydrocarbons with a system of conjugated double bonds, and their dehydro- (B1235302) variants, are of significant interest in materials science and medicinal chemistry due to their unique electronic and aromatic properties.[1] X-ray crystallography is the definitive method for elucidating their three-dimensional structure, providing precise information on bond lengths, bond angles, and planarity, which are crucial for understanding their aromaticity and reactivity.[1][2] However, their often-flexible nature and potential instability can present challenges in obtaining high-quality crystals suitable for diffraction studies.[3] This guide outlines established protocols to overcome these challenges.
Synthesis of Large Annulenes and Dehydroannulenes
The synthesis of large annulenes often involves multi-step procedures. A common strategy for synthesizing[4]annulene, a classic example of a Hückel aromatic system, involves the oxidative coupling of a terminal diacetylene followed by a prototropic rearrangement and partial hydrogenation.[1]
Protocol: Synthesis of[4]Annulene
This protocol is adapted from the improved synthesis reported by Lungerich et al.[3]
Step 1: Sonogashira Coupling
In a Schlenk flask under an inert atmosphere, combine 2% Pd(PPh₃)₂Cl₂, 4% CuI in a mixture of benzene (B151609) and n-butylamine.
Add the appropriate starting materials for the coupling reaction.
Stir the reaction at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).
Upon completion, purify the product by column chromatography to yield the precursor for the cyclization step.[3]
Step 2: Deprotection and Oxidative Cyclization
Dissolve the silyl-protected precursor in THF and treat with 1 M TBAF at 0 °C to remove the trimethylsilyl (B98337) protecting groups.[3]
In a separate flask, prepare a solution of excess Cu(OAc)₂·H₂O in pyridine.
Slowly add the deprotected diyne solution to the copper(II) acetate (B1210297) solution at room temperature to promote the intramolecular oxidative coupling, forming hexadehydro[4]annulene.[3]
Purify the resulting hexadehydro[4]annulene by column chromatography.
Step 3: Partial Hydrogenation
In a flask equipped with a hydrogen balloon, suspend 5% Pd/CaCO₃/Pb (Lindlar's catalyst) in benzene.
Add a drop of quinoline (B57606) to poison the catalyst and prevent over-reduction.[3][5]
Add the hexadehydro[4]annulene to the catalyst suspension.
Stir the mixture under a hydrogen atmosphere at room temperature. Monitor the reaction carefully by TLC to stop it once the starting material is consumed to avoid hydrogenation of the desired[4]annulene.[3]
Filter the reaction mixture to remove the catalyst and purify the crude product by column chromatography to obtain[4]annulene as red-brown crystals.[1]
Crystallization of Large Annulenes
Obtaining single crystals of sufficient size and quality is often the most challenging step. The choice of solvent and crystallization technique is critical. Many large annulenes are air- and light-sensitive, requiring the use of Schlenk line techniques and storage in the dark at low temperatures.[6][7]
General Crystallization Protocols for Annulenes
Method 1: Slow Evaporation
Prepare a saturated or nearly saturated solution of the annulene in a suitable solvent (e.g., a mixture of benzene and diethyl ether).[3]
Filter the solution into a clean vial.
Cover the vial with a cap that has small perforations to allow for slow solvent evaporation.
Place the vial in a vibration-free location at a constant, cool temperature (e.g., -20 °C).[3][8]
Method 2: Vapor Diffusion
Dissolve the annulene in a small amount of a relatively non-volatile "good" solvent (e.g., dichloromethane).
Place this solution in a small, open vial.
Place the small vial inside a larger, sealed container that contains a more volatile "poor" solvent (e.g., pentane (B18724) or hexane).
The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility of the annulene and promoting crystallization.[9][10]
Method 3: Slow Cooling
Prepare a saturated solution of the annulene in a suitable solvent at a slightly elevated temperature.
Slowly cool the solution to room temperature and then to a lower temperature (e.g., in a refrigerator or freezer).
The gradual decrease in temperature will reduce the solubility and induce crystallization.[6][11]
Table 1: Crystallization Data for Selected Large Annulenes
Due to the potential sensitivity of annulene crystals, low-temperature data collection is highly recommended to minimize thermal motion and potential degradation.[13][14]
Protocol: Single-Crystal X-ray Data Collection
Crystal Mounting: Under a microscope, carefully select a single crystal of suitable size (typically 0.1-0.3 mm in each dimension).[9] Mount the crystal on a cryo-loop using a cryoprotectant oil (e.g., Paratone-N).[9][14] For air-sensitive crystals, this should be done under an inert atmosphere or by quickly transferring the crystal from the mother liquor to the pre-cooled nitrogen stream on the diffractometer.[7][14]
Data Collection Temperature: Cool the crystal to a low temperature, typically 100-150 K, using a nitrogen or helium cryostream.[13]
Diffractometer Setup: Use a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., CCD or CMOS).[2] Monochromatic X-ray radiation (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) is used.[4]
Data Collection Strategy: Collect a series of diffraction images by rotating the crystal in the X-ray beam.[2][15] The data collection strategy should be optimized to ensure high completeness and redundancy of the data.[2]
Data Processing: Integrate the raw diffraction images to obtain a list of reflection indices (h, k, l) and their corresponding intensities. Apply corrections for Lorentz factor, polarization, and absorption.[15]
Structure Solution and Refinement
The final step is to solve the crystal structure and refine the atomic positions and displacement parameters. Software packages like SHELX are commonly used for this purpose.[16]
Protocol: Structure Solution and Refinement using SHELXL
Structure Solution: The phase problem can be solved using direct methods, which are implemented in programs like SHELXD.[17] This will provide an initial model of the molecular structure.
Structure Refinement: The initial model is refined against the experimental diffraction data using a least-squares minimization procedure in a program like SHELXL.[16]
Initial Refinement: Refine the positions and isotropic displacement parameters of the non-hydrogen atoms.
Anisotropic Refinement: Refine the anisotropic displacement parameters for the non-hydrogen atoms.
Hydrogen Atom Placement: Hydrogen atoms can often be located in the difference Fourier map or placed in calculated positions and refined using a riding model.[16]
Final Refinement Cycles: Perform final cycles of refinement until the model converges. The quality of the final model is assessed by examining the R-factors, the goodness-of-fit, and the residual electron density map.[18]
The following diagrams illustrate the general workflow for the X-ray crystallography of large annulene molecules and the key steps in the synthesis of[4]annulene.
Caption: General workflow for X-ray crystallography of annulenes.
Caption: Key steps in the synthesis of[4]annulene.
Application Note: Predicting Annulene Structures and Aromaticity using Density Functional Theory (DFT)
Audience: Researchers, scientists, and drug development professionals. Introduction Annulenes, monocyclic hydrocarbons with alternating single and double bonds, are foundational molecules for understanding aromaticity. T...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Annulenes, monocyclic hydrocarbons with alternating single and double bonds, are foundational molecules for understanding aromaticity. Their geometric and electronic structures are dictated by a delicate balance between the stabilizing effects of π-electron delocalization and the destabilizing effects of angle and steric strain. According to Hückel's rule, planar, cyclic, fully conjugated systems with (4n+2) π-electrons exhibit aromatic character, while those with 4n π-electrons are anti-aromatic. Density Functional Theory (DFT) has emerged as a powerful computational tool for accurately predicting the structures of annulenes and quantifying their aromaticity, providing insights that are crucial for the design of novel molecules in materials science and drug development.[1]
This application note provides a detailed protocol for employing DFT calculations to predict the ground-state geometries of annulenes and to assess their aromatic character using common magnetic and structural criteria.
Theoretical Background
The prediction of annulene properties via DFT involves a multi-step process. First, a geometry optimization is performed to locate the minimum energy structure on the potential energy surface.[2][3] This step is critical for determining key structural parameters like bond lengths and planarity. Following optimization, a frequency analysis is conducted to confirm that the obtained structure is a true energy minimum, characterized by the absence of imaginary frequencies.[4]
Finally, the aromaticity of the optimized structure is assessed. While several criteria exist, a widely used and effective method is the calculation of the Nucleus-Independent Chemical Shift (NICS) .[5][6] NICS values are calculated by placing a "ghost" atom at the center of the ring to probe the induced magnetic field from π-electron delocalization.[6] A significantly negative NICS value indicates a diatropic ring current, characteristic of an aromatic system, while a positive value suggests a paratropic ring current, indicative of anti-aromaticity.[7] Values close to zero suggest a non-aromatic compound.
Experimental Protocols
Part 1: Computational Setup
The accuracy of DFT calculations is highly dependent on the choice of the functional and basis set.[8][9][10]
Software Selection: This protocol is based on the Gaussian suite of programs, a widely used software package in computational chemistry.[4][5]
Functional Selection: Hybrid functionals often provide a good balance of accuracy and computational cost for organic molecules. The B3LYP functional is a common choice for annulene systems.[4][5] For studies where long-range interactions are important, dispersion-corrected functionals like B3LYP-D3 or other functionals like CAM-B3LYP are recommended.[1][4]
Basis Set Selection: Pople-style basis sets, such as 6-31G(d) or the triple-zeta 6-311+G(d,p), offer a reliable starting point for geometry optimizations and property calculations.[5][7] For higher accuracy, augmented correlation-consistent basis sets (e.g., aug-cc-pVDZ) can be employed.[7]
Table 1: Recommended Functionals and Basis Sets for Annulene Calculations
Functional
Basis Set
Use Case & Considerations
Citations
B3LYP
6-31G(d) or 6-311G(d,p)
A robust and widely used combination for geometry optimization of organic molecules.
The objective is to find the lowest energy conformation of the annulene.
Build Initial Structure: Construct an initial 3D model of the annulene molecule using software like GaussView or Avogadro.[1]
Create Input File: Prepare a Gaussian input file. A minimal example for[3]annulene is shown below.
Execute Calculation: Run the calculation using Gaussian.
Verify Convergence: After the calculation completes, check the output file to ensure that all four convergence criteria for the geometry optimization have been met.
Part 3: Frequency Analysis Protocol
This step validates that the optimized structure is a true local minimum.
Create Input File: Use the optimized geometry from the previous step. The keyword is Freq.
Execute and Analyze: Run the calculation. Open the output file and search for "Frequencies --". A true minimum will have zero imaginary frequencies (often represented as negative values in the output).
Part 4: Aromaticity Assessment (NICS Protocol)
This protocol calculates the NICS value at the center of the ring (NICS(0)).
Determine Ring Center: Calculate the geometric center of the annulene ring from the optimized coordinates.
Create Input File: Add a ghost atom (Bq) at the calculated ring center. The keywords are NMR and GIAO.
Execute and Extract Data: Run the calculation. In the output file, locate the "Magnetic shielding tensor (ppm)" section for the ghost atom (Bq). The NICS(0) value is the negative of the isotropic shielding value. For a more refined analysis, the NICS(1)zz value, which considers only the out-of-plane tensor component 1 Å above the ring, is often used to isolate the π-electron contribution.[7]
Data Presentation
Quantitative results should be compiled into tables for clear comparison and interpretation.
Table 2: Example DFT Data for[3]Annulene Conformers
Conformer
Point Group
Relative Energy (kcal/mol)
C-C Bond Lengths (Å)
Planarity
NICS(0) (ppm)
NICS(1)zz (ppm)
Aromaticity
Structure A
D6h
0.0
1.40 (all equal)
Planar
-15.2
-29.8
Aromatic
Structure B
C2
-1.1
1.37 - 1.43 (alternating)
Non-planar
-8.5
-18.1
Aromatic
Structure C
D3h
+5.3
1.36, 1.45 (alternating)
Planar
-6.1
-14.5
Weakly Aromatic
Note: Data are representative and based on values reported in the literature. Actual values will vary with the level of theory.[12][13]
Visualizations
Diagrams created using Graphviz (DOT language) help to visualize the computational workflow and logical decision-making process.
Caption: Computational workflow for annulene structure and property prediction using DFT.
Caption: Decision tree for classifying annulene aromaticity based on DFT results.
Annulenes as Versatile Scaffolds in Supramolecular Chemistry: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols on the use of annulenes as foundational building blocks in supramolecular chemi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols on the use of annulenes as foundational building blocks in supramolecular chemistry. Annulenes, cyclic hydrocarbons with a system of conjugated double bonds, offer a unique combination of structural diversity, tunable electronic properties, and well-defined cavities, making them exceptional candidates for the construction of complex, functional supramolecular architectures. Their applications span from host-guest chemistry and molecular recognition to the development of stimuli-responsive materials and molecular switches.
Application Note 1: Corannulene-Based Supramolecular Hosts for Fullerene Recognition
Corannulene (B50411), a bowl-shaped fragment of buckminsterfullerene (B74262) (C60), is an exemplary annulene for creating supramolecular hosts with a high affinity for fullerenes. The concave surface of corannulene is perfectly complementary to the convex surface of fullerenes, leading to strong π-π stacking interactions. This "buckybowl" has been incorporated into various molecular tweezers and cages to facilitate the encapsulation of fullerenes.
These corannulene-based host-guest systems have potential applications in materials science for the purification of fullerenes, the creation of novel electronic materials, and as components in molecular devices. The binding affinity can be quantified by determining the association constant (Ka), a key parameter in supramolecular chemistry.
Quantitative Data for Corannulene-Fullerene Host-Guest Complexation
Host Compound
Guest
Solvent
Association Constant (Ka) in M⁻¹
Bis-corannulene Receptor with Klärner's Tether
C60
Toluene-d8
K₁ = 10040 ± 1100, K₂ = 1180 ± 640
Di-Rh(I) Metallobox with Corannulene Panels
C60
Toluene-d8
Very large (quantitative encapsulation)
Di-Rh(I) Metallobox with Corannulene Panels
C70
Toluene-d8
Very large (quantitative encapsulation)
Experimental Protocol 1: Determination of Association Constants by ¹H NMR Titration
This protocol outlines the steps to determine the association constant of a host-guest complex, such as a corannulene-based host and a fullerene guest, using ¹H NMR titration.
Materials and Equipment:
High-resolution NMR spectrometer
High-precision microsyringe
Volumetric flasks and pipettes
Host and guest compounds
Anhydrous deuterated solvent (e.g., toluene-d8)
Procedure:
Preparation of Stock Solutions:
Prepare a stock solution of the host molecule at a known concentration (e.g., 1 mM) in the chosen deuterated solvent.
Prepare a stock solution of the guest molecule at a significantly higher concentration (e.g., 40-100 times the host concentration) in the same solvent.
Initial Host Spectrum:
Transfer a precise volume of the host stock solution (e.g., 0.6 mL) into an NMR tube.
Acquire a ¹H NMR spectrum of the host solution. This will serve as the reference (zero guest concentration).
Titration:
Add a small, precise aliquot of the guest stock solution to the NMR tube containing the host solution using a microsyringe.
Thoroughly mix the solution and acquire a ¹H NMR spectrum.
Repeat the addition of guest aliquots, acquiring a spectrum after each addition, until the chemical shifts of the host protons no longer change significantly, indicating saturation. Aim for 10-20 titration points.
Data Analysis:
For each spectrum, determine the chemical shifts of the host protons that are most affected by the guest binding.
Plot the change in chemical shift (Δδ) of a specific host proton against the guest concentration.
Fit the resulting binding isotherm to a suitable binding model (e.g., 1:1, 1:2) using non-linear regression analysis to calculate the association constant (Ka).
Experimental Workflow for ¹H NMR Titration
Caption: Workflow for determining association constants via ¹H NMR titration.
Application Note 2: Dehydrobenzo[1]annulene Derivatives for Self-Assembled Monolayers
Dehydrobenzo[1]annulene (DBA) derivatives are large, planar, triangular π-systems that can be functionalized with alkyl chains. These molecules have a strong tendency to self-assemble at the liquid-solid interface, forming highly ordered two-dimensional crystalline monolayers. The structure of these monolayers can be controlled by varying the length and substitution pattern of the alkyl chains.
These self-assembled monolayers have potential applications in surface patterning, molecular electronics, and as templates for the growth of other materials. Scanning Tunneling Microscopy (STM) is a powerful technique to visualize these monolayers with sub-molecular resolution.
Experimental Protocol 2: Synthesis of a Hexa-substituted Dehydrobenzo[1]annulene Derivative
This protocol describes a general procedure for the synthesis of hexa-substituted dehydrobenzo[1]annulene derivatives, which are precursors for self-assembled monolayers.
Materials and Equipment:
Standard glassware for organic synthesis (Schlenk flasks, reflux condenser, etc.)
Inert atmosphere setup (e.g., nitrogen or argon line)
[2]Annulene (cyclooctatetraene) and its derivatives can exist in a non-planar, tub-shaped conformation. However, upon reduction (addition of electrons), they can adopt a planar, aromatic structure. This redox-induced conformational change can be harnessed to create molecular switches and actuators.[3]
Oligomers of dibenzo[a,e]cyclooctatetraenes (dbCOTs) linked by alkyne spacers have been shown to exhibit stable and reversible electromechanical switching. Each[2]annulene unit can be individually addressed through redox chemistry, leading to multiple, well-defined states within a single molecule. This behavior can be conceptualized as a molecular-level logic gate, where the redox state of the annulene ring represents a binary state (0 or 1).
Logical Relationship in an[2]Annulene-Based Molecular Switch
The switching of an[2]annulene unit from its neutral, non-planar state to its reduced, planar state can be represented as a NOT logic gate. The input is the application of a reducing potential, and the output is the conformational state of the annulene.
Application Notes and Protocols for the Synthesis of Bridged Annulene Systems
For Researchers, Scientists, and Drug Development Professionals These comprehensive application notes detail established and contemporary techniques for the synthesis of bridged annulene systems. This document provides d...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These comprehensive application notes detail established and contemporary techniques for the synthesis of bridged annulene systems. This document provides detailed experimental protocols, comparative quantitative data, and visual workflows to guide researchers in the preparation of these structurally unique and theoretically significant molecules.
Introduction
Bridged annulenes are a fascinating class of non-planar aromatic compounds where a bridge, typically a methylene, ether, or amine group, spans across a cyclic conjugated system. This structural feature enforces a specific conformation on the annulene ring, influencing its aromaticity, stability, and reactivity. The synthesis of these complex architectures has been a significant challenge and a testament to the ingenuity of synthetic organic chemists. These compounds are not only of academic interest for studying the principles of aromaticity but also hold potential in materials science and as scaffolds in medicinal chemistry.
This document outlines key synthetic strategies and provides detailed protocols for the preparation of representative bridged[1],[2], and[3]annulene systems, including heteroatom-bridged analogues.
I. Synthesis of Bridged[1]Annulenes: The Vogel Synthesis of 1,6-Methano[1]annulene
One of the most classic and widely recognized methods for the synthesis of a bridged annulene is the Vogel synthesis of 1,6-methano[1]annulene. This multi-step procedure remains a cornerstone in the field and is a valuable illustration of key synthetic transformations.
Experimental Protocol: Synthesis of 1,6-Methano[1]annulene[4]
This protocol is an improved version of the method originally developed by Vogel and Roth.[4]
Step 1: Birch Reduction of Naphthalene (B1677914) to 1,4,5,8-Tetrahydronaphthalene (Isotetralin)
In a 12-L three-necked round-bottomed flask equipped with a dry ice condenser, a mechanical stirrer, and a gas inlet tube, condense 3 L of ammonia (B1221849).
With vigorous stirring, add 192.3 g (8.36 g-atoms) of sodium in small portions over 1 hour.
To the resulting blue solution, add a solution of 192.3 g (1.50 moles) of naphthalene in a mixture of 750 mL of diethyl ether and 600 mL of ethanol (B145695) dropwise over 3 hours.
Stir the reaction mixture at -78°C for an additional 6 hours.
Allow the ammonia to evaporate overnight.
To the remaining white residue, slowly add 120 mL of methanol (B129727) to quench any unreacted sodium, followed by 4-5 L of ice water.
Extract the mixture with 1 L of ether.
Evaporate the ether phase under reduced pressure to yield a white solid.
Recrystallize the solid from methanol to afford 148–158 g (75–80%) of 1,4,5,8-tetrahydronaphthalene.
Step 2: Dichlorocarbene (B158193) Addition to form 11,11-Dichlorotricyclo[4.4.1.0¹⁶]undeca-3,8-diene
This step involves the in-situ generation of dichlorocarbene from chloroform (B151607) and potassium tert-butoxide.
Step 3: Reductive Dechlorination
The dichlorocyclopropane intermediate is then reduced to remove the chlorine atoms, typically using sodium in liquid ammonia.
In a 2-L three-necked round-bottomed flask fitted with a stirrer, reflux condenser, and an argon inlet, dissolve 149 g (0.656 mole) of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) in 900 mL of anhydrous dioxane.
To the solution, add 43.8 g (0.300 mole) of tricyclo[4.4.1.0¹⁶]undeca-3,8-diene and 10 mL of glacial acetic acid.
Flush the system with argon and heat the stirred mixture under reflux for 5 hours.
After cooling, filter the reaction mixture and wash the residue with n-hexane.
Pass the combined filtrate and washings through a column of neutral alumina, eluting with n-hexane.
Remove the solvent by distillation and distill the residual liquid under reduced pressure to yield 36.2–37.0 g (85–87%) of faintly yellow 1,6-methano[1]annulene.
Synthetic Workflow for 1,6-Methano[1]annulene
Caption: Synthetic pathway for 1,6-methano[1]annulene via the Vogel synthesis.
II. Synthesis of Bridged[2]Annulenes
The synthesis of larger bridged annulene systems often employs different strategies, building upon precursors that can be cyclized to form the macrocyclic core. A notable example is the synthesis of syn-1,6:8,13-dimethano[2]annulene derivatives.
Experimental Protocol: Synthesis of a syn-1,6:8,13-Dimethano[2]annulene Dicarboximide Derivative[5]
This protocol describes a short-step synthesis starting from cyclohepta-1,3,5-triene-1,6-dicarbaldehyde.
Step 1: Synthesis of bicyclo[5.4.1]dodeca-1(11),2,5,7,9-pentaene-3,5-dicarbaldehyde [5]
To a refluxing solution of 740 mg (5.00 mmol) of cyclohepta-1,3,5-triene-1,6-dicarbaldehyde and 0.987 mL (10.0 mmol) of piperidine (B6355638) in 10 mL of acetic acid, slowly add a 50% aqueous solution of glutaraldehyde (B144438) (2.00 g, 10.0 mmol).
Reflux the mixture for an additional 4 hours.
Pour the reaction mixture into 200 mL of cold water and extract with ether/hexane (4 x 30 mL).
Wash the combined organic layers with saturated NaHCO₃ solution and brine, and dry over Na₂SO₄.
Remove the solvent under reduced pressure and purify the residue by silica (B1680970) gel chromatography to give 360 mg (34%) of the bicyclic dialdehyde (B1249045).
Step 2: Synthesis of the syn-1,6:8,13-Dimethano[2]annulene Dicarboximide [5]
The bicyclic dialdehyde is reacted with a phosphorane reagent in acetic acid to yield mono- and double-Wittig adducts.
The mono-adduct is then subjected to intramolecular cyclization under basic conditions (sodium methoxide (B1231860) in methanol) to afford the target dicarboximide in 86% yield.
Synthetic Workflow for a syn-1,6:8,13-Dimethano[2]annulene Derivative
Caption: Synthetic pathway for a syn-1,6:8,13-dimethano[2]annulene derivative.
III. Synthesis of Heteroatom-Bridged Annulenes
The introduction of heteroatoms, such as sulfur or nitrogen, into the bridge or the periphery of annulenes can significantly alter their electronic properties and reactivity.
Synthesis of Sulfur-Bridged Annulenes
A simple route to sulfur-bridged annulenes utilizes the McMurry coupling reaction of thiophene-derived dialdehydes as a key step.[6]
Synthesis of Nitrogen-Bridged Annulenes
Nitrogen-bridged annulenes have also been synthesized, often starting from precursors that can be cyclized to form the heterocyclic core. For example, 8b,8c-diazacyclopent[/g]acenaphthylene, a nitrogen-bridged[7]annulene derivative, has been prepared.[8]
IV. Quantitative Data Summary
The following tables summarize key quantitative data for selected bridged annulene systems to facilitate comparison.
The synthesis of bridged annulenes often involves a logical progression of reactions designed to construct the carbon skeleton and then introduce the required unsaturation to achieve the final aromatic or conjugated system.
Caption: Generalized logical workflow for the synthesis of bridged annulene systems.
Conclusion
The synthesis of bridged annulene systems continues to be an active area of research, driven by the desire to understand the fundamental principles of aromaticity and to create novel molecular architectures with unique properties. The protocols and data presented here provide a valuable resource for researchers embarking on the synthesis of these challenging yet rewarding molecules. The continued development of new synthetic methodologies will undoubtedly lead to the creation of even more complex and fascinating bridged annulene systems in the future.
Application of Annulenes in Organic Semiconductor Research: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Annulenes, a class of monocyclic hydrocarbons characterized by a system of conjugated double bonds, have emerged as a fascinating and promising...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Annulenes, a class of monocyclic hydrocarbons characterized by a system of conjugated double bonds, have emerged as a fascinating and promising platform for the development of novel organic semiconductors. Their unique electronic structures, arising from their cyclic π-conjugation, offer opportunities to tune charge transport properties and create materials with tailored functionalities for applications in organic field-effect transistors (OFETs) and organic solar cells (OSCs). This document provides detailed application notes, experimental protocols, and performance data for the use of annulene derivatives in organic semiconductor research.
Application Notes
Annulenes and their derivatives offer several key advantages in the design of organic semiconductors:
Tunable Electronic Properties: The electronic properties of annulenes, such as their HOMO/LUMO energy levels and bandgaps, can be precisely controlled through modification of the ring size, introduction of heteroatoms, and peripheral functionalization. This tunability is crucial for optimizing charge injection/extraction and charge transport in electronic devices.
Enhanced Charge Delocalization: Compared to their linear polyene counterparts, the cyclic structure of annulenes can facilitate greater charge delocalization, which is beneficial for achieving high charge carrier mobilities.[1]
Unique Molecular Packing: The distinct shapes of annulenes, such as the bowl-shaped corannulene, can lead to unique solid-state packing motifs.[2] This can be exploited to control intermolecular electronic coupling and, consequently, the charge transport characteristics of the material.
Potential for Ambipolar Transport: By carefully designing the molecular structure, annulene-based materials can be engineered to transport both holes and electrons, making them suitable for ambipolar OFETs and complementary logic circuits.[2]
The performance of various annulene derivatives in OFETs is summarized in the table below. The data highlights the influence of the annulene core and peripheral substituents on key device parameters such as hole mobility (μh), electron mobility (μe), and the on/off current ratio.
The application of annulene derivatives as electron acceptors in organic solar cells is an emerging area of research. The table below presents the performance of a corannulene-based non-fullerene acceptor.
Oxidative Coupling: A solution of 1,5-hexadiyne in pyridine is added to a vigorously stirred suspension of copper(II) acetate monohydrate in pyridine at 55 °C. The reaction mixture is stirred for several hours to facilitate the oxidative coupling to form cyclic polyacetylenes.
Work-up and Extraction: The reaction mixture is poured into a mixture of diethyl ether and hydrochloric acid. The organic layer is separated, washed with water and brine, and dried over anhydrous sodium sulfate.
Purification of Tridehydro[5]annulene: The crude product is purified by column chromatography on alumina to isolate tridehydro[5]annulene.
Catalytic Hydrogenation: The purified tridehydro[5]annulene is dissolved in benzene and hydrogenated in the presence of a 10% palladium-on-calcium carbonate catalyst until the theoretical amount of hydrogen is absorbed.
Final Purification: The catalyst is removed by filtration, and the solvent is evaporated. The resulting[5]annulene is purified by recrystallization from a mixture of benzene and ether.
Fabrication of a Solution-Processed Annulene-Based OFET
This protocol outlines the fabrication of a top-contact, bottom-gate OFET using a solution-processable annulene derivative.
Materials:
Heavily n-doped silicon wafer with a 300 nm thermally grown SiO₂ layer (gate/dielectric)
Annulene derivative solution in a suitable organic solvent (e.g., chloroform, chlorobenzene)
Hexamethyldisilazane (HMDS) or Octadecyltrichlorosilane (OTS) for surface treatment
Gold (Au) for source and drain electrodes
Procedure:
Substrate Cleaning: The Si/SiO₂ substrate is sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326). The substrate is then dried with a stream of nitrogen and treated with an oxygen plasma or UV-ozone to remove any organic residues.
Dielectric Surface Modification: The cleaned SiO₂ surface is treated with a self-assembled monolayer of HMDS or OTS to improve the film morphology of the organic semiconductor. This is typically done by vapor deposition or spin-coating followed by annealing.
Annulene Film Deposition: The annulene derivative solution is deposited onto the treated substrate using a solution-based technique such as spin-coating or solution shearing. The film is then annealed at an optimized temperature to improve crystallinity and film morphology.
Source-Drain Electrode Deposition: Gold source and drain electrodes (typically 40-50 nm thick) are thermally evaporated onto the annulene film through a shadow mask to define the channel length and width.
Device Annealing and Characterization: The completed device is annealed to improve the contact between the electrodes and the semiconductor layer. The electrical characteristics of the OFET are then measured in a nitrogen atmosphere or vacuum using a semiconductor parameter analyzer.
Fabrication of an Annulene-Based Bulk-Heterojunction OSC
This protocol describes the fabrication of an inverted bulk-heterojunction organic solar cell using an annulene derivative as a non-fullerene acceptor.
Materials:
Patterned indium tin oxide (ITO) coated glass substrates
Zinc oxide (ZnO) nanoparticle solution (electron transport layer)
Donor polymer (e.g., PCE-10, PM6) and annulene acceptor blend solution in a suitable organic solvent
Molybdenum oxide (MoO₃) (hole transport layer)
Silver (Ag) or Aluminum (Al) (top electrode)
Procedure:
Substrate Cleaning: The patterned ITO substrate is cleaned sequentially with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath.
Electron Transport Layer (ETL) Deposition: A thin layer of ZnO nanoparticles is spin-coated onto the cleaned ITO substrate and annealed.
Active Layer Deposition: A blend solution of the donor polymer and the annulene acceptor is spin-coated on top of the ZnO layer in an inert atmosphere (e.g., a glovebox). The film is then thermally annealed to optimize the morphology of the bulk heterojunction.
Hole Transport Layer (HTL) Deposition: A thin layer of MoO₃ is thermally evaporated on top of the active layer.
Top Electrode Deposition: A top electrode of Ag or Al (typically 100 nm) is thermally evaporated through a shadow mask to define the device area.
Device Encapsulation and Characterization: The device is encapsulated to protect it from atmospheric degradation. The current density-voltage (J-V) characteristics are measured under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²).
Visualizations
Experimental Workflow for OFET and OSC Fabrication and Characterization
Caption: General workflow for the fabrication and characterization of annulene-based OFETs and OSCs.
Structure-Property Relationships in Annulene-Based Semiconductors
Caption: Relationship between annulene structure modifications and resulting semiconductor properties and device performance.
Application Notes and Protocols for Investigating Ring Currents in Aromatic Macrocycles
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview and practical protocols for the investigation of ring currents in aromatic macrocycles. Understanding ri...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed overview and practical protocols for the investigation of ring currents in aromatic macrocycles. Understanding ring currents is crucial for characterizing aromaticity, a key factor influencing the stability, reactivity, and biological activity of many pharmaceutical compounds and functional materials. The following sections detail the primary experimental and computational methods used to probe this fundamental property.
Introduction to Aromatic Ring Currents
An aromatic ring current is a phenomenon observed in aromatic molecules when placed in an external magnetic field.[1][2] The delocalized π-electrons of the aromatic system are induced to circulate, generating a secondary magnetic field.[1][2] This induced field opposes the external field in the center of the ring and reinforces it outside the ring.[1][3] This effect has profound consequences on the magnetic properties of the molecule, which can be probed by various spectroscopic and computational techniques. A diamagnetic ring current is associated with aromaticity, while a paratropic ring current is an indicator of antiaromaticity.[1]
Key Investigative Methods
The primary methods for investigating ring currents in aromatic macrocycles fall into three main categories: Nuclear Magnetic Resonance (NMR) Spectroscopy, Computational Chemistry, and Magneto-Optical Spectroscopy.
¹H NMR Spectroscopy: Probing the Magnetic Environment
¹H NMR spectroscopy is one of the most powerful and widely used experimental techniques for detecting and quantifying the effects of ring currents.[1][3] The chemical shifts of protons attached to or near an aromatic macrocycle are highly sensitive to the induced magnetic field generated by the ring current.
Protons Outside the Ring: Protons located on the periphery of an aromatic macrocycle experience a deshielding effect, as the induced magnetic field reinforces the external applied field. This results in a downfield shift to a higher ppm value (typically 6.5-8.0 ppm for aromatic protons) compared to non-aromatic analogues (vinylic protons typically appear at 4.5-6.5 ppm).[1][3][4][5]
Protons Inside the Ring: Conversely, protons situated in the interior of the macrocyclic cavity experience a shielding effect because the induced magnetic field opposes the external field. This leads to a significant upfield shift, often to negative ppm values.[1] For instance, the inner protons of[6]annulene resonate at -3 ppm.[1]
The presence of both strongly deshielded outer protons and strongly shielded inner protons is a hallmark of a global ring current in an aromatic macrocycle.
Computational Methods: Nucleus-Independent Chemical Shift (NICS)
Nucleus-Independent Chemical Shift (NICS) is a computational method that quantifies aromaticity by calculating the magnetic shielding at a specific point in space, typically the center of a ring system.[1][7] This method provides a direct measure of the induced magnetic field from the ring current.
NICS(0) and NICS(1): NICS values are commonly calculated at the geometric center of the ring (NICS(0)) and at a point 1 Å above the plane of the ring (NICS(1)).[8]
Interpretation: Negative NICS values indicate a shielded region, consistent with a diatropic (aromatic) ring current. Conversely, positive NICS values suggest a deshielded region, indicative of a paratropic (antiaromatic) ring current.[1][8] Values close to zero are characteristic of non-aromatic systems.[1]
NICS calculations are a valuable tool for predicting the aromaticity of novel macrocycles and for dissecting the contributions of different subunits to the overall magnetic properties of a complex molecule.
Magnetic Circular Dichroism (MCD) Spectroscopy
Magnetic Circular Dichroism (MCD) is a spectroscopic technique that measures the difference in absorption of left and right circularly polarized light in the presence of a magnetic field.[9] Unlike circular dichroism, MCD does not require the molecule to be chiral.[9] For aromatic macrocycles, MCD spectra can provide detailed information about electronic transitions and can be more specific for individual aromatic molecules than standard absorption spectra.[10] While less commonly used than NMR for routine aromaticity assessment, MCD can offer complementary insights into the electronic structure of aromatic systems.[9]
Quantitative Data Summary
The following tables summarize typical quantitative data obtained from ¹H NMR and NICS calculations for representative aromatic and non-aromatic/antiaromatic systems.
Objective: To experimentally determine the presence and relative strength of a ring current in an aromatic macrocycle by analyzing the chemical shifts of its protons.
Materials:
High-resolution NMR spectrometer (e.g., 400 MHz or higher)
NMR tubes
Deuterated solvent (e.g., CDCl₃, DMSO-d₆)
Internal standard (e.g., Tetramethylsilane - TMS)
Aromatic macrocycle sample
Non-aromatic analogue (for comparison, if available)
Procedure:
Sample Preparation:
Dissolve 1-5 mg of the aromatic macrocycle in approximately 0.5-0.7 mL of a suitable deuterated solvent in a clean, dry NMR tube.
Add a small amount of an internal standard (e.g., TMS) for referencing the chemical shift scale to 0 ppm.
Cap the NMR tube and ensure the sample is fully dissolved and homogenous.
Instrument Setup and Data Acquisition:
Insert the sample into the NMR spectrometer.
Tune and shim the spectrometer to optimize the magnetic field homogeneity.
Set up a standard 1D ¹H NMR experiment. Key parameters include:
Pulse Angle: 30-90 degrees
Relaxation Delay (d1): 1-5 seconds (a longer delay of 30s may be needed for quantitative measurements[12])
Number of Scans: 8-64, depending on sample concentration.
Acquisition Time: 2-4 seconds.
Acquire the Free Induction Decay (FID).
Data Processing and Analysis:
Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.
Phase the spectrum to obtain pure absorption peaks.
Calibrate the chemical shift axis by setting the internal standard peak to 0 ppm.
Integrate the peaks to determine the relative number of protons for each signal.
Analyze the chemical shifts of the protons on the macrocycle. Look for:
Signals in the aromatic region (typically > 6.5 ppm) for protons on the exterior of the ring system.
Signals at unusually high field (upfield), potentially below 0 ppm, for protons located inside the macrocyclic cavity.
Compare the observed chemical shifts to those of non-aromatic analogues to quantify the shielding and deshielding effects of the ring current.
Protocol for NICS Calculation
Objective: To computationally assess the aromaticity of a macrocycle by calculating the NICS value at the center of the ring(s).
Software:
A quantum chemistry software package (e.g., Gaussian, ORCA, CASTEP).
Molecular modeling software for building and visualizing molecules.
Procedure:
Molecule Building and Optimization:
Construct the 3D structure of the aromatic macrocycle using a molecular editor.
Perform a geometry optimization of the structure using a suitable level of theory (e.g., DFT with B3LYP functional and a 6-311+G(d,p) basis set). This is a crucial step to ensure the NICS calculation is performed on a realistic molecular geometry.
NICS Calculation Setup:
In the input file for the quantum chemistry software, place a "ghost atom" (Bq) at the geometric center of the ring of interest.[8] For NICS(1) calculations, place the ghost atom 1.0 Å above the plane of the ring.
Specify a NMR calculation, using the Gauge-Independent Atomic Orbital (GIAO) method to calculate the magnetic shielding tensors.[8]
Use the same level of theory as for the geometry optimization.
Running the Calculation and Analysis:
Run the calculation.
After the calculation is complete, locate the calculated magnetic shielding tensor for the ghost atom in the output file.
The NICS value is the negative of the isotropic magnetic shielding value.
Interpret the NICS value:
Negative NICS: Indicates aromaticity.
Positive NICS: Indicates antiaromaticity.
NICS near zero: Indicates non-aromaticity.
Visualizing Methodological Relationships
The following diagrams illustrate the workflow for investigating ring currents and the conceptual relationship between ring currents and their observable effects.
Workflow for investigating aromatic ring currents.
Cause and effect relationship of aromatic ring currents.
Application Notes and Protocols for the Synthesis of Annulenes via Wittig Reaction
For Researchers, Scientists, and Drug Development Professionals Introduction The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon double bonds with high regioselectivity. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon double bonds with high regioselectivity. This powerful transformation, which involves the reaction of a phosphorus ylide with an aldehyde or ketone, has found significant application in the construction of complex cyclic systems, including the fascinating class of compounds known as annulenes. Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, are of great theoretical and practical interest due to their unique aromatic properties and potential applications in materials science and medicinal chemistry.
This document provides detailed protocols and application notes for the synthesis of annulene derivatives using the Wittig reaction, with a specific focus on the preparation of a bridged[1]annulene system. The methodologies outlined herein are intended to serve as a practical guide for researchers engaged in the synthesis of novel macrocyclic compounds.
General Principles of the Wittig Reaction in Macrocyclization
The synthesis of macrocycles such as annulenes often employs an intramolecular or a double Wittig reaction strategy. In a typical approach, a precursor molecule containing two carbonyl groups (a dialdehyde (B1249045) or diketone) is reacted with a reagent capable of forming a bis-phosphorus ylide. The subsequent intramolecular reaction forms the large ring structure.
The key steps in a Wittig-based annulene synthesis generally include:
Synthesis of Precursors: Preparation of a suitable dialdehyde or diketone that will form the backbone of the annulene ring.
Preparation of the Phosphonium (B103445) Salt: Reaction of a phosphine, typically triphenylphosphine (B44618), with an appropriate alkyl halide to form the phosphonium salt. For a double Wittig reaction, a bis-alkyl halide is used to create a bis-phosphonium salt.
Generation of the Ylide: Deprotonation of the phosphonium salt using a strong base to generate the highly reactive phosphorus ylide. This is often done in situ.
Wittig Reaction and Cyclization: Reaction of the ylide with the carbonyl compound(s) to form the alkene and the macrocyclic ring.
Purification: Separation of the desired annulene from byproducts, most notably triphenylphosphine oxide.
Experimental Protocols
The following protocols are based on the successful synthesis of a syn-1,6:8,13-dimethano[1]annulene dicarboximide, a bridged annulene derivative.[2]
Protocol 1: One-pot Synthesis of syn-1,6:8,13-Dimethano[1]annulene Dicarboximide (10a)
This protocol details the direct formation of the annulene derivative from a dialdehyde and a phosphorane reagent under basic conditions.
To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add bicyclo[5.4.1]dodeca-1(11),2,5,7,9-pentaene-3,5-dicarbaldehyde (12) (21 mg, 0.10 mmol), phosphorane reagent (6a) (56 mg, 0.15 mmol), and sodium methoxide (8 mg, 0.15 mmol).
Add 3 mL of anhydrous methanol to the flask.
Reflux the mixture on an oil bath for 8 hours under a nitrogen atmosphere.
After cooling to room temperature, pour the reaction mixture into 20 mL of 0.1 M HCl.
Extract the aqueous mixture with chloroform (3 x 10 mL).
Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.
Purify the residue by silica gel column chromatography using a mixture of ethyl acetate and chloroform (1:99) as the eluent to yield syn-1,6:8,13-dimethano[1]annulene dicarboximide (10a) as orange microcrystals.
Data Presentation
The following table summarizes the quantitative data for the synthesis of syn-1,6:8,13-dimethano[1]annulene dicarboximides.[2]
Product
Starting Dialdehyde
Phosphorane Reagent
Base
Solvent
Reaction Time
Temperature
Yield (%)
10a
12 (0.10 mmol)
6a (0.15 mmol)
NaOMe (0.15 mmol)
Methanol (3 mL)
8 h
Reflux
42
10b
12 (0.10 mmol)
6b (0.15 mmol)
NaOMe (0.20 mmol)
Methanol (3 mL)
8 h
Reflux
52
Visualizations
Experimental Workflow for Annulene Synthesis
The following diagram illustrates the general workflow for the one-pot synthesis of the dimethano[1]annulene derivative.
Caption: One-pot synthesis of a dimethano[1]annulene derivative.
Logical Relationship of Wittig Reaction Components
This diagram illustrates the logical relationship between the key components in a Wittig reaction leading to alkene formation.
Caption: Key steps in the formation and reaction of a phosphorus ylide.
Application Notes and Protocols for Annulene Characterization Using Atomic Force Microscopy (AFM) and Scanning Tunneling Microscopy (STM)
Audience: Researchers, scientists, and drug development professionals. Introduction: Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, are fundamental structures in organic chemistry,...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, are fundamental structures in organic chemistry, crucial for studying concepts like aromaticity and anti-aromaticity.[1] The ability to visualize and manipulate these molecules at the single-molecule level provides unprecedented insights into their structure, electronic properties, and reactivity. Scanning Tunneling Microscopy (STM) and non-contact Atomic Force Microscopy (nc-AFM), particularly with a functionalized tip, have become indispensable tools for the in-depth characterization of annulenes, often synthesized directly on crystalline surfaces.[2][3] These techniques allow for the direct observation of chemical structures, bond orders, and electronic states, offering a comprehensive understanding that is vital for the rational design of novel materials and therapeutics.[4][5]
Application Notes
High-Resolution Structural Elucidation with nc-AFM
Non-contact Atomic Force Microscopy (nc-AFM) operated in ultra-high vacuum (UHV) and at low temperatures (around 5 K) provides sub-molecular resolution, enabling the direct visualization of the chemical structure of individual annulene molecules.[6] The key to achieving this remarkable resolution is the functionalization of the AFM tip apex, typically with a single carbon monoxide (CO) molecule.[3][7] The CO molecule acts as a highly sensitive probe of the short-range Pauli repulsion forces, which allows for the precise mapping of the molecule's atomic skeleton.[7][8]
This technique is powerful enough to distinguish between different bond orders within a molecule.[2] Shorter, higher-order bonds appear brighter in AFM images due to stronger repulsive forces.[9] This has been used to study the competing annulene and radialene structures in anti-aromatic molecules like dibenzo[b,h]biphenylene, a cyclobutadiene (B73232) derivative.[2][10] By measuring the apparent bond lengths from high-resolution AFM images, researchers can gain direct evidence of structural properties predicted by quantum chemical calculations.[2]
Electronic Property Characterization with STM and STS
Scanning Tunneling Microscopy (STM) provides topographical images of annulenes on conductive surfaces, revealing their adsorption geometry and organization.[2][4] Beyond topography, STM is a powerful spectroscopic tool.[3] Scanning Tunneling Spectroscopy (STS) involves positioning the STM tip over a specific location on the molecule and measuring the tunneling current (I) as a function of the applied bias voltage (V).[11][12]
The resulting dI/dV spectrum is proportional to the local density of states (LDOS) of the sample.[13] This allows for the direct determination of the electronic band gap, corresponding to the energy difference between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[4] For instance, STS was used to measure an electronic gap of 3.0 eV for a nonplanar porous nanographene containing[8]annulene pores synthesized on a Au(111) surface.[4]
Monitoring On-Surface Synthesis
On-surface synthesis in UHV provides a clean and controlled environment to construct annulenes and other carbon nanostructures that are inaccessible through traditional wet chemistry.[14][15] The process typically involves depositing specifically designed precursor molecules onto a catalytic metal surface (e.g., Au(111), Ag(111), Cu(111)) and then using thermal annealing to induce intramolecular or intermolecular reactions.[2][4]
STM and AFM are crucial for monitoring every step of this process.[15] STM can track the diffusion and self-assembly of precursor molecules, while subsequent imaging after annealing steps can identify reaction intermediates and the final annulene products.[2] High-resolution AFM is then used to confirm the exact chemical structure of the synthesized molecules, verifying that the desired reaction has occurred.[2][4]
Quantitative Data Summary
Quantitative data derived from AFM and STM studies provide precise, single-molecule level information.
Parameter
Technique
Annulene System Studied
Measured Value(s)
Reference(s)
Bond Lengths
nc-AFM
Dibenzo[b,h]biphenylene (a cyclobutadiene derivative)
Protocol 1: Sample Preparation and On-Surface Synthesis of Annulenes
Substrate Preparation:
A single-crystal metal substrate (e.g., Au(111), Ag(111)) is cleaned in UHV.[15]
The cleaning procedure consists of multiple cycles of Ar⁺ ion sputtering (typically 1 keV) to remove surface contaminants, followed by annealing (e.g., 400-450 °C for Au(111)) to restore a flat, crystalline surface.[15]
Precursor Deposition:
The desired annulene precursor molecules are deposited onto the clean substrate held at room temperature or low temperature.[15][16]
Deposition is achieved via thermal sublimation from a Knudsen cell or a custom-made evaporator in UHV to achieve sub-monolayer coverage.[15]
Thermal Annealing for On-Surface Reaction:
The sample is subsequently annealed to a specific temperature to provide the thermal energy required to initiate the on-surface chemical reaction (e.g., dehalogenation, cyclodehydrogenation).[4][15]
The annealing temperature and duration (e.g., 350 °C for 10 minutes) are critical parameters that depend on the specific precursor and desired reaction.[4] The sample is then cooled back to cryogenic temperatures for imaging.
Protocol 2: High-Resolution nc-AFM Imaging
System and Tip Preparation:
The experiment is performed in a low-temperature STM/AFM system under UHV conditions.[14]
A sharp metallic tip (e.g., etched W or Pt/Ir) is installed on a qPlus force sensor.[2][14][17]
Tip Functionalization:
To achieve sub-molecular resolution, the tip apex is functionalized with a single CO molecule.[16]
A small number of CO molecules are dosed onto the cold sample surface.[14]
The metallic tip is brought close to an individual CO molecule, and it is picked up by the apex through vertical manipulation, often involving a controlled voltage pulse or gentle indentation.[16]
AFM Imaging:
The AFM is operated in the frequency-modulation (FM) mode, where changes in the resonant frequency (Δf) of the oscillating sensor due to tip-sample forces are recorded.[2][6][14]
Images are acquired in constant-height mode, scanning the tip across the molecule at a fixed distance from the surface.[2][14]
During AFM imaging, the sample bias voltage is set to 0 V to minimize any tunneling current that could interfere with the force measurement.[2]
A small oscillation amplitude (e.g., 60 pm) is used for high-resolution imaging.[2] The resulting Δf map represents the chemical structure of the annulene.
Protocol 3: STM Imaging and Scanning Tunneling Spectroscopy (STS)
STM Topography:
Before AFM characterization, large-area STM images are acquired in constant-current mode to locate individual molecules and assess the outcome of the on-surface synthesis.[2][4]
Typical parameters involve a bias voltage between -1 V and +1 V and a tunneling current in the range of 10-200 pA.[4][15]
STS Measurement:
For STS, the feedback loop is temporarily opened while the tip is held stationary over a point of interest on the annulene molecule.[11]
The bias voltage is swept over a range (e.g., -2 V to +2 V), and the tunneling current (I) is recorded, generating an I-V curve.[12]
To obtain the LDOS, the differential conductance (dI/dV) is calculated, typically by using a lock-in amplifier to add a small AC modulation to the DC bias voltage and measure the first harmonic of the current response.[12]
A plot of dI/dV versus V reveals peaks corresponding to the molecular orbitals, and the energy gap between the onset of the first major peaks on the negative and positive bias sides corresponds to the HOMO-LUMO gap.[4]
Visualizations
Caption: Workflow for on-surface synthesis and characterization of annulenes.
Caption: Correlation between SPM techniques and the information they provide.
Application Notes and Protocols: Annulene Analogs as DNA Cleaving Agents
For Researchers, Scientists, and Drug Development Professionals Introduction Annulenes and their structural analogs, particularly expanded porphyrins like texaphyrins, represent a promising class of molecules with the po...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Annulenes and their structural analogs, particularly expanded porphyrins like texaphyrins, represent a promising class of molecules with the potential for targeted DNA cleavage. Their unique electronic and structural properties, including an extended π-system, allow them to interact with DNA and, upon activation, induce strand scission. This makes them attractive candidates for the development of novel therapeutics, especially in the field of oncology.
This document provides detailed application notes on the use of texaphyrins, a prominent class of annulene analogs, as photo-inducible DNA cleaving agents. We will use Lutetium Texaphyrin (Motexafin Lutetium) as a representative example to illustrate the underlying principles, experimental protocols, and potential applications.
Mechanism of Action: Photo-Induced DNA Cleavage
The primary mechanism by which texaphyrins induce DNA cleavage is through photodynamic therapy (PDT). This process involves the generation of reactive oxygen species (ROS) upon activation with light of a specific wavelength.[1][2]
The key steps are as follows:
Intercalation/Groove Binding: The texaphyrin molecule first interacts with the DNA double helix. This interaction can occur via intercalation between base pairs or binding within the major or minor grooves.
Photo-excitation: Upon irradiation with light of a suitable wavelength (for Lutetium Texaphyrin, this is in the near-infrared region, around 732 nm), the texaphyrin molecule absorbs a photon and is promoted to an excited singlet state.[3][4]
Intersystem Crossing: The excited singlet state texaphyrin can then undergo intersystem crossing to a longer-lived triplet state.
Energy Transfer and ROS Generation: The triplet-state texaphyrin can transfer its energy to molecular oxygen (O₂), converting it into highly reactive singlet oxygen (¹O₂). It can also participate in electron transfer reactions to produce other ROS such as superoxide (B77818) anions (O₂⁻) and hydroxyl radicals (•OH).[5][6]
DNA Damage: These highly reactive ROS, particularly singlet oxygen, can then attack the DNA backbone and nucleotide bases, leading to single-strand breaks (nicks) and double-strand breaks, ultimately resulting in DNA cleavage.
The Pivotal Role of Annulenes in the Advancement of Optoelectronic Materials
Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals. Introduction Annulenes, a class of monocyclic hydrocarbons characterized by a system of conjugated double bonds, are...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols
Audience: Researchers, scientists, and drug development professionals.
Introduction
Annulenes, a class of monocyclic hydrocarbons characterized by a system of conjugated double bonds, are emerging as highly promising materials for a new generation of optoelectronic devices. Their unique electronic properties, stemming from their diverse aromaticity and tunable molecular structures, make them ideal candidates for applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic solar cells (OSCs). This document provides a detailed overview of the application of annulenes in optoelectronics, including key performance data, experimental protocols for synthesis and device fabrication, and visualizations of the underlying scientific principles.
The electronic behavior of annulenes is intrinsically linked to Hückel's rule, which predicts that planar, cyclic, fully conjugated molecules with (4n+2) π-electrons will exhibit aromatic character, leading to enhanced stability and distinct electronic properties. Conversely, those with 4n π-electrons are considered antiaromatic and are often more reactive and possess different electronic characteristics. This dichotomy between aromaticity and antiaromaticity provides a powerful tool for tuning the optoelectronic properties of annulene-based materials.
Data Presentation: Performance of Annulene-Based Optoelectronic Devices
The performance of optoelectronic devices is paramount. Below are tables summarizing the key performance metrics of various annulene derivatives in OFETs, OLEDs, and OSCs.
Table 1: Performance of Annulene-Based Organic Field-Effect Transistors (OFETs)
Note: Comprehensive quantitative data for annulene-based OLEDs is an active area of research, and the available data is currently limited.
Table 3: Performance of Annulene-Based Organic Solar Cells (OSCs)
Annulene Derivative
Role
Power Conversion Efficiency (PCE) (%)
Open-Circuit Voltage (Voc) (V)
Short-Circuit Current (Jsc) (mA/cm²)
Fill Factor (FF)
Reference
Data Not Available
-
-
-
-
-
-
Note: The application of annulenes in the active layer of organic solar cells is a nascent field of research, and as such, comprehensive quantitative performance data is not yet widely available in the literature.
Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. The following sections provide protocols for the synthesis of key annulene derivatives and the fabrication of OFETs.
Synthesis of meso-substituted Tetrathia[1]annulene[2.1.2.1] Derivatives
This protocol is adapted from the synthesis of similar sulphur-bridged annulenes.[2][3]
In a separate flask, prepare the McMurry reagent by adding zinc dust to a solution of TiCl₄ in anhydrous THF at 0 °C. Reflux the mixture for 2 hours.
Add a solution of the dialdehyde in anhydrous THF to the McMurry reagent at room temperature.
Reflux the reaction mixture for 12 hours.
Cool the mixture and quench with aqueous potassium carbonate solution.
Filter the mixture and extract the filtrate with an organic solvent.
Purify the resulting dihydrotetrathia-annulene derivative by column chromatography.
Dehydrogenation:
Dissolve the dihydrotetrathia-annulene derivative in toluene.
Add a solution of DDQ in toluene and stir at room temperature. The solution will turn into a black, insoluble complex.
Reduce the complex by adding hydrazine hydrate.
Extract the product and purify by recrystallization to obtain the crystalline tetrathia-[1]annulene[2.1.2.1] derivative.[3]
Fabrication of a Bottom-Gate, Top-Contact Annulene-Based OFET
This is a general protocol for the fabrication of a solution-processed OFET.
Materials:
Heavily n-doped Si wafer with a thermally grown SiO₂ layer (e.g., 300 nm)
Annulene derivative solution in a suitable organic solvent (e.g., chloroform, chlorobenzene)
Gold (Au) for source and drain electrodes
Octadecyltrichlorosilane (OTS) for surface treatment (optional)
Photoresist and developer for photolithography (if used for patterning)
Shadow mask for thermal evaporation
Procedure:
Substrate Cleaning:
Clean the Si/SiO₂ substrate by sequential ultrasonication in deionized water, acetone, and isopropanol (B130326) for 15 minutes each.
Dry the substrate with a stream of nitrogen gas.
Treat the substrate with an oxygen plasma or a piranha solution to create a hydrophilic surface.
Surface Modification (Optional but Recommended):
To improve the performance of p-type transistors, treat the SiO₂ surface with a self-assembled monolayer of OTS. This can be done by immersing the substrate in a dilute solution of OTS in an anhydrous solvent like toluene or by vapor deposition.
Deposition of the Annulene Semiconductor Layer:
Prepare a solution of the annulene derivative in a suitable organic solvent at a specific concentration.
Deposit the solution onto the substrate using spin-coating, drop-casting, or other solution-based techniques to form a thin film.
Anneal the film at an optimized temperature to improve crystallinity and morphology.
Fabrication of Source and Drain Electrodes:
Deposit gold (typically 50 nm) through a shadow mask onto the semiconductor layer using thermal evaporation to define the source and drain electrodes. The channel length and width are determined by the dimensions of the shadow mask.
Device Characterization:
Measure the output and transfer characteristics of the OFET using a semiconductor parameter analyzer in a probe station under ambient or inert conditions.
Visualizations
Diagrams are provided to illustrate key concepts and workflows related to the role of annulenes in optoelectronic materials.
Caption: Charge transport mechanism in a p-type annulene-based OFET.
Caption: Relationship between ring size, aromaticity, and properties.
Caption: Workflow for fabricating a solution-processed OFET.
Conclusion
Annulenes represent a versatile and promising class of materials for the development of next-generation optoelectronic devices. Their tunable electronic properties, governed by the principles of aromaticity, allow for the rational design of materials with tailored characteristics for specific applications. While significant progress has been made, particularly in the realm of organic field-effect transistors, further research is needed to fully explore their potential in organic solar cells and light-emitting diodes. The development of scalable and efficient synthetic routes for functionalized annulenes, coupled with a deeper understanding of the structure-property relationships, will be crucial in advancing this exciting field. The protocols and data presented herein provide a valuable resource for researchers and scientists working towards the realization of high-performance, annulene-based optoelectronic technologies.
Technical Support Center: Synthesis of Large Annulenes
Welcome to the Technical Support Center for the synthesis of large annulenes. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in their experimental work.
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for the synthesis of large annulenes. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in their experimental work. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.
Troubleshooting Guides
This section addresses specific issues that may arise during the synthesis of large annulenes in a question-and-answer format.
Issue: Low or No Yield of the Desired Annulene
Q: My annulene synthesis has a very low yield. What are the common causes and how can I improve it?
A: Low yields are a significant challenge in the synthesis of large annulenes. The overall yield for the synthesis of[1]annulene, for example, is notoriously low, historically reported at 0.54%[2], though improved methods have achieved yields of up to 4% over three steps[3]. Several factors can contribute to low yields:
Inefficient Cyclization: The key macrocyclization step, often an oxidative coupling of a terminal diacetylene (e.g., Glaser-Eglinton-Hay coupling), can be low-yielding due to competing polymerization.[4] To mitigate this, it is crucial to maintain high dilution conditions to favor intramolecular cyclization over intermolecular polymerization.
Instability of Intermediates: Dehydroannulene precursors can be unstable. Ensure they are handled appropriately, often under an inert atmosphere and at low temperatures.[3]
Incomplete Hydrogenation: The final step of converting a dehydroannulene to the annulene via partial catalytic hydrogenation can be difficult to control. Over-hydrogenation can lead to the formation of saturated byproducts, while incomplete hydrogenation leaves starting material. Careful monitoring of hydrogen uptake and the use of poisoned catalysts (e.g., Lindlar's catalyst) are critical.[3]
Product Decomposition: Large annulenes are often unstable and can decompose during workup and purification.[3] Minimize exposure to heat, light, and air.
Issue: Product Instability and Decomposition
Q: My synthesized annulene decomposes quickly. How can I handle and store it to improve its stability?
A: The stability of large annulenes is a major concern. For instance,[1]annulene is thermally unstable and can decompose explosively above 85°C.[3] Here are some strategies to manage instability:
Storage Conditions: For long-term storage, it is recommended to store[1]annulene as a dilute frozen solution in a solvent like benzene (B151609) at -20°C. This method has been shown to preserve the compound for several months without observable decomposition.[3] Crystalline[1]annulene can also be stored in a refrigerator, with larger crystals being more stable than smaller ones.[5]
Inert Atmosphere: Many annulenes are sensitive to air and moisture. All manipulations, including purification and storage, should be carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.
Purification of Decomposed Material: If your sample has partially decomposed, it may be possible to purify it. For[1]annulene, a suggested method involves dissolving the crude material in hot benzene, filtering off the insoluble decomposition products, and then purifying the filtrate by column chromatography on alumina.[5]
Issue: Difficulty in Purification
Q: I am struggling to purify my large annulene from byproducts and starting materials. What are the recommended purification techniques?
A: The purification of large annulenes requires careful technique due to their potential instability and the presence of closely related impurities.
Column Chromatography: This is the most common method for purifying annulenes. Alumina is frequently used as the stationary phase.[5] The choice of eluent is critical and should be optimized to achieve good separation without causing decomposition. For air-sensitive annulenes, chromatography should be performed under an inert atmosphere.
Crystallization: If the annulene is a solid, recrystallization can be an effective purification method. The choice of solvent is crucial and may require experimentation. Slow cooling is recommended to obtain pure crystals.
Handling Air-Sensitive Compounds: Since many annulenes and their precursors are air-sensitive, purification should be conducted using air-free techniques. This involves using Schlenk lines or glove boxes for all manipulations, including solvent removal, filtration, and chromatography.
Frequently Asked Questions (FAQs)
Q1: Why is planarity a challenge in the synthesis of large annulenes, and how does it affect their properties?
A1: Planarity is a critical requirement for a cyclic conjugated system to exhibit aromaticity or antiaromaticity. In large annulenes, achieving a planar conformation can be difficult due to:
Ring Strain: In some annulenes, like[6]annulene, a planar conformation would lead to significant angle strain.[7]
Steric Hindrance: In larger rings, the hydrogen atoms on the inside of the ring can sterically repel each other, forcing the molecule to adopt a non-planar conformation to relieve this strain.[7]
A non-planar conformation disrupts the continuous overlap of p-orbitals, leading to a loss of aromatic stabilization or antiaromatic destabilization. This makes the molecule behave more like a regular polyene.
Q2: What is cis-trans isomerization in large annulenes and how can it be controlled?
A2: Large annulenes with a sufficient number of double bonds can exist as different configurational isomers (cis/trans isomers). The interconversion between these isomers can be facile, leading to a mixture of products that can be difficult to separate and characterize. For example,[8]annulene is known to undergo cis-trans isomerization.[9] Controlling this isomerization is challenging. The synthesis may yield a mixture of isomers, and the equilibrium between them can be influenced by temperature. Low-temperature NMR studies are often used to characterize the individual isomers.
Q3: What is the significance of dehydroannulenes in the synthesis of large annulenes?
A3: Dehydroannulenes are crucial synthetic precursors to large annulenes. They are macrocyclic compounds that contain one or more triple bonds in addition to double bonds. The general strategy for synthesizing large annulenes often involves:
Synthesis of a dehydroannulene: This is typically achieved through the oxidative coupling of a terminal diacetylene using methods like the Glaser-Eglinton-Hay coupling.[5]
Partial hydrogenation: The triple bonds of the dehydroannulene are then selectively reduced to cis-double bonds using a poisoned catalyst, such as Lindlar's catalyst, to yield the final annulene.[3] This stepwise approach allows for the construction of the large ring system first, followed by the introduction of the final double bonds.
Data Presentation
Table 1: Comparison of Reported Yields for the Synthesis of[1]Annulene
Note: Chemical shifts can vary depending on the solvent and temperature.
Experimental Protocols
Protocol 1: Synthesis of[1]Annulene via Hexadehydro[1]annulene
This protocol is based on the improved synthesis reported by Rickhaus et al.[3]
Step 1: Synthesis of (Z)-1,2-bis(trimethylsilylethynyl)ethene
In a suitable reaction vessel, cis-1,2-dichloroethene and TMS-acetylene are coupled using a palladium catalyst (e.g., 4% Pd(PPh3)2Cl2) and a copper co-catalyst (e.g., 2% CuI) in a mixture of n-butylamine and benzene at room temperature.
The reaction progress is monitored by TLC or GC-MS.
Upon completion, the reaction mixture is worked up by standard procedures to isolate the product.
The resulting hexenediyne is subjected to oxidative cyclization under modified Eglinton conditions. This involves adding the diacetylene solution to a solution of excess copper(II) acetate (B1210297) in pyridine (B92270) at room temperature under high dilution conditions (e.g., 45 mM).
The reaction is monitored by TLC for the formation of the desired macrocycle.
After workup, the crude product is purified by column chromatography.
The solution is treated with a poisoned palladium catalyst (5% Pd/CaCO3/Pb, Lindlar's catalyst) and an additional poison such as quinoline.
The mixture is stirred under an atmosphere of hydrogen (1 atm). The reaction is carefully monitored for hydrogen uptake and by TLC to avoid over-hydrogenation.
The reaction is stopped upon complete consumption of the starting material.
The catalyst is removed by filtration, and the solvent is evaporated to yield[1]annulene, which can be further purified by crystallization.
Mandatory Visualization
Caption: General synthetic workflow for large annulenes.
Caption: Planarity challenges in large annulenes.
Caption: Cis-Trans isomerization in large annulenes.
Welcome to the Technical Support Center for Annulene Synthesis. This resource is designed for researchers, scientists, and professionals in drug development to provide clear and actionable guidance on improving the yield...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Annulene Synthesis. This resource is designed for researchers, scientists, and professionals in drug development to provide clear and actionable guidance on improving the yield of annulene synthesis. Here you will find troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and comparative data to optimize your synthetic strategies.
Troubleshooting Guide
This guide addresses specific problems that may arise during annulene synthesis, offering potential causes and solutions in a question-and-answer format.
Question 1: Why is the yield of my annulene synthesis consistently low?
Low yields are a common challenge in annulene synthesis due to the inherent instability of many annulenes and the potential for side reactions. Here are several factors that could be contributing to poor yields:
Answer 1.1: Suboptimal Reaction Conditions. The delicate balance of reaction parameters is crucial. For instance, in the synthesis of[1]annulene, vigorous stirring is essential to improve the yield.[2] Temperature is another critical factor; for example, the cyclization of 1,6-didehydro[3]annulene is rapid even at -40 °C, leading to a diradical species and reducing the yield of the desired annulene.[4]
Answer 1.2: Impure Reagents or Catalyst. The purity of starting materials and catalysts significantly impacts the reaction outcome. Impurities can lead to catalyst poisoning or unwanted side reactions. It is recommended to use freshly purified reagents and high-purity catalysts.
Answer 1.3: Decomposition of the Product. Annulenes, particularly those that are anti-aromatic or strained, can be highly unstable and prone to decomposition under the reaction conditions or during workup.[5][6] For instance,[7]annulene is known to be quite unstable and challenging to isolate.[5] Storing the product in a dilute, frozen solution can help prevent decomposition. For example, a dilute solution of[1]annulene in benzene (B151609) at -20 °C has been shown to be a good storage method.[6]
Answer 1.4: Inefficient Purification. Annulenes can be sensitive to chromatographic supports like silica (B1680970) gel, leading to decomposition during purification. If your compound is unstable on silica, consider using alternative stationary phases like alumina (B75360) or deactivated silica gel.[8] For some volatile annulenes, purification by distillation might be an option, though co-distillation with impurities can be an issue.[4]
Question 2: My Glaser coupling reaction for macrocycle formation is not working well. What can I do?
The Glaser coupling, a key step in many annulene syntheses, can be tricky. Here are some troubleshooting tips:
Answer 2.1: Catalyst and Ligand Choice. The choice of copper salt and ligand is critical. The Hay modification, which uses a soluble CuCl-TMEDA complex, offers greater versatility and milder conditions than the original Glaser protocol.[9] The ligand can also influence side reactions; for instance, in ATRP synthesis of alkyne-functional polymers, the ligand's denticity was found to affect the extent of Glaser coupling as a side reaction.[10]
Answer 2.2: Preventing Homocoupling Side Reactions. Unwanted homocoupling of terminal alkynes is a common side reaction. To minimize this, consider adding a reducing agent to the reaction mixture to prevent the oxidation of the Cu(I) catalyst, which is necessary for the Glaser coupling mechanism.[10] Maintaining a low temperature upon exposure to air during workup can also suppress this side reaction.[10]
Answer 2.3: High Dilution Conditions. To favor intramolecular cyclization over intermolecular polymerization, it is crucial to perform the reaction under high dilution conditions. This can be achieved by the slow addition of the diacetylene precursor to the reaction mixture.
Question 3: How can I prevent the decomposition of my annulene product during and after the synthesis?
The stability of annulenes varies greatly depending on their size and structure. Here are some strategies to handle and store these sensitive compounds:
Answer 3.1: Careful Handling and Storage. Unstable chemicals should be handled with care, and their storage conditions should be optimized to minimize decomposition.[11] For[1]annulene, storage in a dilute benzene-ether solution in the refrigerator is recommended.[2] For solid samples, smaller crystals tend to be less stable than larger ones.[2]
Answer 3.2: Use of Stabilizing Substituents. The stability of some annulenes can be dramatically improved by the introduction of bulky substituents at the periphery of the ring. For example, certain substituents on dehydro[12]annulenes have been shown to lead to derivatives that are stable at temperatures up to 190°C.[13]
Answer 3.3: Inert Atmosphere. Whenever possible, handle annulenes under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially for compounds sensitive to air.
Frequently Asked Questions (FAQs)
Q1: What are the most common side reactions in annulene synthesis and how can I avoid them?
A1: Besides decomposition, a major side reaction is polymerization, especially during cyclization steps. To favor the formation of the desired monomeric annulene, it is crucial to use high-dilution techniques. In syntheses involving Glaser coupling, unwanted homocoupling of terminal alkynes can be a significant issue. This can be minimized by the addition of a reducing agent or by carefully controlling the reaction conditions, such as temperature and exposure to oxygen.[10]
Q2: How do I choose the best solvent for my annulene synthesis?
A2: The choice of solvent can significantly impact the reaction yield and selectivity. The solvent should be inert to the reagents and intermediates, and it should provide good solubility for the starting materials. For Glaser coupling reactions, pyridine (B92270) is often used as it also acts as a base.[2] In other cases, a mixture of solvents might be beneficial. For example, in an improved synthesis of[1]annulene, a benzene/n-butylamine mixture was used for the initial coupling step.[6] The dielectric constant of the solvent can also influence the properties of the annulene product, which might be a consideration for specific applications.[14]
Q3: My annulene appears to be a mixture of isomers. How can I separate them?
A3: The presence of isomers is a common issue, especially with larger, more flexible annulenes that can exist as different configurational isomers.[5] Separation can be challenging. Techniques like preparative thin-layer chromatography (PTLC), sometimes with silver nitrate-doped silica gel, have been used to separate isomers of[3]annulene derivatives.[4] Fractional crystallization can also be an effective method for separating isomers if they have different solubilities.
Q4: What is the best way to purify my annulene product?
A4: The purification method depends on the stability and physical properties of the annulene. Column chromatography is a common technique, but care must be taken as some annulenes are sensitive to silica gel.[8] In such cases, using alumina or deactivated silica gel is recommended.[8] For volatile annulenes, distillation or sublimation can be effective. Recrystallization is a good method for obtaining high-purity solid annulenes. For[1]annulene, purification can be achieved by chromatography on alumina followed by crystallization from a benzene/ether mixture.[2]
Table 2: Yields for Steps in the Improved[1]Annulene Synthesis by Lungerich et al.
Step
Reaction
Reagents
Yield (%)
1
Sonogashira Coupling
2% Pd(PPh₃)₂Cl₂, 4% CuI in benzene/n-butylamine, r.t.
90
2
Deprotection & Oxidative Cyclization
(i) 1 M TBAF in THF, 0 °C, (ii) excess Cu(OAc)₂·H₂O in pyridine, r.t.
24
3
Partial Hydrogenation
5% Pd/CaCO₃/Pb, quinoline, 1 atm H₂ in benzene, r.t.
20
Experimental Protocols
Protocol 1: Improved Synthesis of[1]Annulene (Lungerich et al.) [6]
This three-step protocol provides a significantly improved yield compared to previous methods.
Step 1: Synthesis of (3Z)-1,6-bis(trimethylsilyl)hex-3-ene-1,5-diyne.
To a solution of cis-1,2-dichloroethene and trimethylsilylacetylene (B32187) in a mixture of benzene and n-butylamine, add 2 mol% of Pd(PPh₃)₂Cl₂ and 4 mol% of CuI.
Stir the reaction mixture at room temperature.
After completion, purify the product by column chromatography on silica gel to obtain the desired product in 90% yield.
Perform a subsequent oxidative cyclization under modified Eglinton conditions using an excess of copper(II) acetate (B1210297) monohydrate in pyridine at room temperature.
The reaction should be carried out at an estimated molarity of 45 mM of the hexenediyne in the pyridine/copper mixture.
The desired hexadehydro[1]annulene can be obtained in up to 24% yield.
React isotetralin with a source of dichlorocarbene, typically generated from chloroform (B151607) and a strong base like potassium tert-butoxide, to form 11,11-dichlorotricyclo[4.4.1.0]undeca-3,8-diene.
Step 3: Reductive Dechlorination.
Treat the dichlorocarbene adduct with a reducing agent, such as sodium in liquid ammonia, to remove the chlorine atoms and form tricyclo[4.4.1.0]undeca-3,8-diene.
Technical Support Center: Annulene Stability in Experimental Conditions
Welcome to the technical support center for researchers, scientists, and drug development professionals working with annulenes. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQ...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with annulenes. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the stability issues commonly encountered when working with these fascinating yet often challenging compounds.
Frequently Asked Questions (FAQs)
Q1: What are annulenes and why are they often unstable?
A1: Annulenes are monocyclic hydrocarbons with the maximum number of conjugated double bonds.[1] Their stability is highly dependent on their size and ability to adopt a planar conformation, which allows for the delocalization of π-electrons.[2] According to Hückel's rule, planar annulenes with (4n+2) π-electrons exhibit aromatic stability, while those with 4n π-electrons are anti-aromatic and highly unstable.[2][3] Many annulenes are unstable because of factors like ring strain, which prevents planarity, or because they are anti-aromatic.[4] For instance,[5]annulene and[6]annulene are not particularly stable due to geometric factors.[4] Even aromatic annulenes larger than benzene (B151609) are generally less stable and react more like conjugated polyenes.[1]
Q2: What are the main factors that influence annulene stability?
A2: The stability of annulenes is influenced by a combination of factors:
Aromaticity: Annulenes that are planar and possess (4n+2) π-electrons, such as benzene ([7]annulene) and[8]annulene, gain significant stabilization from aromaticity.[1][3] Conversely, those with 4n π-electrons are anti-aromatic and destabilized.
Planarity: Effective π-electron delocalization requires a planar or nearly planar ring structure.[2] For many annulenes, such as[5]annulene, achieving planarity introduces significant ring strain or steric hindrance between inner hydrogen atoms, leading to a non-planar, non-aromatic, and less stable conformation.[1][4]
Ring Size: As the ring size increases, it becomes more challenging to maintain planarity due to increased flexibility.[4]
Temperature: Many annulenes are thermally unstable. For example, 1,6-didehydro[5]annulene rapidly cyclizes to a naphthalene (B1677914) diradical at temperatures above -40 °C.[1][3]
Atmosphere: Exposure to oxygen can lead to oxidative degradation. Therefore, handling and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).
Light: Annulenes can be sensitive to light, which can induce photochemical reactions and decomposition.
Q3: How should I properly store my annulene samples?
A3: Proper storage is critical to prevent decomposition. For[8]annulene, it is best stored as a dilute solution in a benzene-ether mixture in the refrigerator.[9] Crystalline[8]annulene can also be stored in a refrigerator, with larger crystals being more stable than smaller ones.[9] A dilute frozen solution of[8]annulene in benzene at -20 °C has been shown to prevent decomposition for several months.[10] For other sensitive annulenes, storage at low temperatures (-20 °C to -80 °C), in the dark, and under an inert atmosphere is recommended. A "bench stable" derivative of[5]annulene has been shown to persist in CDCl₃ for months at -20 °C and for weeks at room temperature without noticeable degradation.[3]
Q4: Are there any general safety precautions for working with annulenes?
A4: Yes. Due to their potential instability and reactivity, the following precautions should be taken:
Inert Atmosphere: Always handle air-sensitive annulenes in a glovebox or using Schlenk line techniques under an inert atmosphere of argon or nitrogen to prevent oxidation.
Light Protection: Protect light-sensitive annulenes from light by wrapping reaction flasks and storage vials in aluminum foil.
Temperature Control: Be mindful of the thermal stability of the specific annulene you are working with. Use appropriate cooling baths when necessary.
Solvent Purity: Use dry, degassed solvents to avoid reactions with water and oxygen.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.
Q5: My annulene has decomposed. Can it be repurified?
A5: In some cases, yes. For example, decomposed[8]annulene can be purified. The procedure involves dissolving the crude material in hot benzene, filtering off the insoluble polymeric material, and then purifying the filtrate by column chromatography on alumina (B75360).[9]
Troubleshooting Guides
Issue: My annulene is decomposing during the reaction.
Possible Cause
Troubleshooting Step
Reaction temperature is too high.
1. Review the literature for the thermal stability of your specific annulene or related compounds. 2. Attempt the reaction at a lower temperature, even if it requires a longer reaction time.
Presence of oxygen or moisture.
1. Ensure all glassware is rigorously dried (flame-dried or oven-dried). 2. Use dry, degassed solvents. 3. Conduct the reaction under a strict inert atmosphere (argon or nitrogen) using a Schlenk line or in a glovebox.
Light-induced decomposition.
1. Wrap the reaction flask completely in aluminum foil. 2. Work in a darkened fume hood if possible.
Incompatible reagents or solvents.
1. Ensure that the chosen solvent does not react with the annulene. Some solvents can influence the stability and reactivity of annulenes.[11][12] 2. Verify that all reagents are pure and compatible with the annulene structure.
Issue: The yield of my annulene synthesis is very low.
Possible Cause
Troubleshooting Step
Decomposition of starting materials or product.
1. Follow the troubleshooting steps for decomposition during the reaction. 2. Minimize the time between reaction completion and purification.
Inefficient reaction conditions.
1. Re-evaluate the stoichiometry of your reagents. 2. Optimize the reaction time and temperature by monitoring the reaction progress using TLC or another appropriate analytical technique. For the synthesis of[8]annulene, vigorous stirring is essential to obtain a good yield.[13]
Loss of product during workup and purification.
1. Be mindful of the volatility and stability of your annulene during solvent removal. 2. If using column chromatography, ensure the chosen stationary phase (e.g., silica (B1680970) gel or alumina) does not cause decomposition. A quick test on a TLC plate can help determine stability.
Formation of side products.
1. Analyze the crude reaction mixture to identify major byproducts. This can provide insight into competing reaction pathways. 2. Adjust reaction conditions (e.g., temperature, addition rate of reagents) to disfavor the formation of side products.
Issue: I am observing unexpected byproducts in my annulene reaction.
Possible Cause
Troubleshooting Step
Polymerization.
1. Polymeric materials are a common byproduct of annulene reactions, especially under harsh conditions.[9] 2. Lowering the reaction temperature and ensuring a homogenous reaction mixture can sometimes reduce polymerization.
Rearrangement or cyclization.
1. Certain annulenes, like some[5]annulene derivatives, are prone to thermal rearrangement or cyclization.[1][3] 2. Careful temperature control is crucial. Characterize the byproduct to understand the rearrangement pathway, which can inform future reaction design.
Incomplete reaction.
1. The synthesis of[8]annulene, for example, proceeds through a tridehydro[8]annulene intermediate. Incomplete hydrogenation will leave this as a byproduct.[13] 2. Monitor the reaction to completion and ensure the appropriate amount of reagent (e.g., hydrogen) is used.
Data Presentation: Annulene Stability Overview
The following table provides a qualitative overview of the stability of several common annulenes under experimental conditions. Quantitative data such as decomposition rates and half-lives are scarce in the literature for many of these compounds due to their inherent instability.
Non-planar due to ring strain and steric hindrance, therefore non-aromatic.[4] A 1,6-didehydro[5]annulene derivative rapidly cyclizes at T > -40 °C.[1][3] However, a "bench stable" cyclopropanated derivative has been synthesized that is stable for weeks at room temperature.[3]
Thermally unstable but can be handled with care.[10] Best stored cold and in solution.[9] It is more air- and light-stable than[5]- and[6]annulene.
Experimental Protocols
Protocol 1: General Handling of Annulenes under an Inert Atmosphere
This protocol outlines the basic steps for manipulating air- and moisture-sensitive annulenes using a Schlenk line.
Glassware Preparation:
Thoroughly clean and dry all glassware (reaction flask, dropping funnel, etc.) in an oven at >120 °C for several hours.
Assemble the hot glassware and equip with rubber septa.
Connect the flask to a Schlenk line and perform at least three vacuum/inert gas (argon or nitrogen) backfill cycles to remove air and moisture from the vessel.
Solvent and Reagent Preparation:
Use anhydrous, degassed solvents. Solvents can be degassed by sparging with an inert gas for 30-60 minutes or by several freeze-pump-thaw cycles.
Ensure all reagents are anhydrous and of high purity.
Transfer of Solids:
If the annulene or other reagents are air-stable solids, they can be added to the flask before purging with inert gas.
If the solid is air-sensitive, it must be handled in a glovebox or transferred quickly under a positive flow of inert gas.
Transfer of Liquids:
Use a gas-tight syringe that has been purged with inert gas to transfer anhydrous solvents or liquid reagents.
Alternatively, use a cannula to transfer larger volumes of liquid between septa-sealed flasks under a positive pressure of inert gas.
Running the Reaction:
Maintain a positive pressure of inert gas throughout the reaction. This can be achieved by connecting the reaction flask to the inert gas manifold of the Schlenk line with an oil bubbler to indicate gas flow.
If the reaction is light-sensitive, wrap the entire apparatus in aluminum foil.
Control the reaction temperature using an appropriate cooling or heating bath.
Protocol 2: Purification of Decomposed[8]Annulene by Column Chromatography
This protocol is adapted from a procedure in Organic Syntheses for the purification of partially decomposed[8]annulene.[9]
Initial Treatment:
In a fume hood, place the crude, decomposed[8]annulene (e.g., 300 mg) in a small flask.
Add benzene (30 mL) and heat the mixture to dissolve the[8]annulene. The polymeric decomposition products will remain as an insoluble material.
Filter the hot solution to remove the insoluble impurities. Collect the filtrate.
Column Preparation:
Prepare a chromatography column (e.g., 20 x 1.8 cm) with a cotton or glass wool plug at the bottom.
Prepare a slurry of alumina (e.g., 35 g) in benzene.
Pour the slurry into the column and allow the alumina to settle, draining excess solvent until the solvent level is just above the top of the alumina.
Chromatography:
Carefully load the filtrate containing the[8]annulene onto the top of the alumina column.
Elute the column with benzene. The polymeric material will be retained at the top of the column.
Collect the colored fractions containing the[8]annulene. Continue to wash the column with benzene until the eluate is colorless.
Isolation:
Combine the fractions containing the purified[8]annulene and concentrate the solution using a rotary evaporator.
The purified[8]annulene can then be isolated by crystallization, for example, by concentrating the benzene solution, adding ether, and cooling in an ice bath.[9]
Protocol 3: Recrystallization of a Moderately Stable Annulene
This protocol provides a general procedure for purifying a solid annulene by recrystallization, taking into account potential air and thermal sensitivity.
Solvent Selection:
In small test tubes, test the solubility of a small amount of the crude annulene in various solvents at room temperature and upon heating.
A good solvent will dissolve the annulene when hot but not when cold. Common solvent systems include hexane/acetone or hexane/THF.
Dissolution:
Place the crude annulene in a Schlenk flask equipped with a stir bar.
Purge the flask with an inert gas.
Add a minimal amount of the chosen solvent and heat the mixture with stirring until the annulene is completely dissolved. Add more hot solvent dropwise if necessary to achieve full dissolution.
Hot Filtration (if necessary):
If insoluble impurities are present, perform a hot filtration under an inert atmosphere. This can be done by filtering the hot solution through a filter paper-lined funnel into a second, pre-warmed and purged Schlenk flask.
Crystallization:
Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure crystals.
Once the flask has reached room temperature, it can be placed in a refrigerator or an ice bath to maximize crystal formation.
Isolation:
Collect the crystals by filtration under an inert atmosphere, for example, using a Schlenk filter stick or by quickly filtering on a Büchner funnel with a blanket of inert gas.
Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.
Drying:
Dry the purified crystals under high vacuum to remove all traces of solvent.
Mandatory Visualizations
Caption: Troubleshooting workflow for annulene decomposition.
Caption: Experimental workflow for handling air-sensitive annulenes.
Caption: Decision tree for choosing a purification strategy for annulenes.
Technical Support Center: Overcoming Solubility Challenges of Large Macrocycles
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered during experiments with large macrocycles.
Frequently Asked Questions (FAQs)
Q1: Why do large macrocycles often exhibit poor aqueous solubility?
A1: Large macrocycles frequently face solubility challenges due to a combination of factors inherent to their size and structure. These molecules often possess a high molecular weight and a large, nonpolar surface area, which can lead to unfavorable interactions with water. Furthermore, the presence of intramolecular hydrogen bonds can shield polar functional groups, reducing their ability to interact with aqueous solvents. This phenomenon, sometimes referred to as "chameleonicity," allows the macrocycle to adopt different conformations in polar versus nonpolar environments, which can impact its solubility.[1][2]
Q2: What is the "chameleonic" effect and how does it influence macrocycle solubility?
A2: The "chameleonic" effect describes the ability of some large macrocycles to change their conformation depending on the polarity of their environment.[1][3] In aqueous solutions, a chameleonic macrocycle can expose its polar functional groups to interact with water, thereby increasing its solubility. Conversely, in a nonpolar environment, such as a cell membrane, it can shield these polar groups by forming intramolecular hydrogen bonds, which facilitates membrane permeability.[1][4] Understanding and controlling this conformational flexibility is a key strategy for improving the solubility and overall drug-like properties of macrocycles.
Q3: What are the primary strategies for improving the solubility of a poorly soluble macrocycle?
A3: There are several strategies that can be employed to enhance the solubility of large macrocycles. These can be broadly categorized into chemical modification and formulation-based approaches.
Chemical Modifications:
Introduction of Polar or Ionizable Groups: Strategically adding polar functional groups (e.g., hydroxyl, amino, carboxyl groups) can increase the molecule's affinity for aqueous solvents.[5]
Salt Formation: For macrocycles with acidic or basic centers, forming a salt can significantly increase aqueous solubility and dissolution rate.[6][7]
Prodrug Approach: A prodrug strategy involves chemically modifying the macrocycle to a more soluble form that, once administered, is converted back to the active parent drug in vivo.[8][9]
Formulation Strategies:
Co-solvents: Using a mixture of water and a water-miscible organic solvent (co-solvent) can increase the solubility of nonpolar macrocycles.[6][10]
pH Adjustment: For ionizable macrocycles, adjusting the pH of the solution to favor the charged form can enhance solubility.[6][11]
Use of Excipients:
Surfactants: These agents can form micelles that encapsulate the hydrophobic macrocycle, increasing its apparent solubility in water.[11]
Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble macrocycles, thereby enhancing their solubility.[9][12]
Particle Size Reduction: Decreasing the particle size of the solid macrocycle through techniques like micronization or nanonization increases the surface area available for dissolution.[6][11][12]
Lipid-Based Formulations: For highly lipophilic macrocycles, lipid-based delivery systems such as self-emulsifying drug delivery systems (SEDDS) can improve solubilization and oral absorption.[7][11][12]
Solid Dispersions: Dispersing the macrocycle in a solid, inert carrier (often a polymer) can create an amorphous form of the compound, which typically has a higher solubility and dissolution rate than the crystalline form.[9]
Q4: How can I determine the kinetic versus thermodynamic solubility of my macrocycle, and why is it important?
A4: Differentiating between kinetic and thermodynamic solubility is crucial for understanding the behavior of your macrocycle in solution.
Thermodynamic solubility is the equilibrium concentration of a compound in a saturated solution at a specific temperature and pressure. It represents the true solubility limit.
Kinetic solubility is the concentration of a compound at the point of precipitation when a solution is prepared by adding the compound from a concentrated stock solution (e.g., in DMSO) to an aqueous buffer. It is often higher than the thermodynamic solubility because it can represent a supersaturated state.
Recent studies have shown that macrocyclization can substantially improve kinetic solubility.[3] This is an important consideration for early-stage drug discovery, as higher kinetic solubility can be advantageous for in vitro assays and initial formulation development.
Troubleshooting Guide
This section addresses specific issues that researchers may encounter during their experiments with large macrocycles.
Problem
Possible Causes
Troubleshooting Steps
Precipitation observed upon adding macrocycle stock solution (in organic solvent) to aqueous buffer.
- The final concentration exceeds the kinetic solubility of the macrocycle. - The organic solvent concentration in the final solution is too high, causing the buffer salts to precipitate.[13] - The buffer pH is not optimal for the macrocycle's solubility.
- Lower the final concentration of the macrocycle. - Decrease the volume of the organic stock solution added. Prepare a more concentrated stock if necessary, but be mindful of the solvent's own solubility limits. - Add the stock solution drop-wise to the aqueous buffer while vortexing or stirring to ensure rapid mixing and avoid localized high concentrations.[14] - Optimize the buffer pH if the macrocycle has ionizable groups. - Test different co-solvents in the buffer to improve solubility.[10] - Perform a solvent tolerance assay to determine the maximum percentage of the organic solvent that is compatible with the buffer and the assay system.[15]
Low and variable results in biological assays.
- The macrocycle has precipitated out of the assay medium, leading to a lower effective concentration. - The macrocycle is adsorbing to the plasticware (e.g., microplates, pipette tips).
- Visually inspect the assay plates for any signs of precipitation (cloudiness, crystals) under a microscope.[14] - Measure the concentration of the macrocycle in the assay medium at the beginning and end of the incubation period to check for precipitation or degradation. - Include solubility-enhancing excipients in the assay medium, such as a non-ionic surfactant (e.g., Tween 80) at a low concentration (e.g., 0.01-0.1%). - Consider using low-binding microplates to minimize adsorption.
Difficulty in preparing a stable formulation for in vivo studies.
- The macrocycle has poor aqueous solubility and a low dissolution rate. - The chosen formulation vehicle is not suitable for the macrocycle's physicochemical properties.
- Conduct preformulation studies to characterize the macrocycle's solubility in various pharmaceutically acceptable solvents and excipients. - Explore different formulation strategies such as pH adjustment, co-solvents, surfactants, cyclodextrins, or lipid-based systems.[11][16] - For oral administration, consider particle size reduction (micronization or nanosuspension) to improve the dissolution rate.[11][12] - For parenteral administration, ensure the chosen vehicle maintains the macrocycle in solution upon injection and does not cause precipitation at the injection site.
Experimental Protocols
Protocol 1: Kinetic Solubility Assay
Objective: To determine the kinetic solubility of a macrocycle in an aqueous buffer.
Prepare a concentrated stock solution of the macrocycle in DMSO (e.g., 10 mM).
Add the aqueous buffer to the wells of the 96-well plate.
Use a multichannel pipette to add varying amounts of the macrocycle stock solution to the buffer-containing wells to create a serial dilution. The final DMSO concentration should be kept constant and low (e.g., 1-2%).
Mix the solutions thoroughly by pipetting up and down or by shaking the plate.
Incubate the plate at room temperature for a set period (e.g., 1-2 hours).
Measure the turbidity of each well using a microplate reader at a wavelength where the compound does not absorb (e.g., 620 nm).
The kinetic solubility is defined as the highest concentration of the macrocycle that does not show a significant increase in turbidity compared to the buffer-only control.
Protocol 2: Equilibrium Solubility Assay
Objective: To determine the thermodynamic (equilibrium) solubility of a macrocycle.[17]
Materials:
Macrocycle of interest (solid powder)
Aqueous buffer (e.g., pH 1.2, 4.5, 6.8 to mimic the gastrointestinal tract)[17]
Shaking incubator or orbital shaker set at 37 °C[17]
Centrifuge
HPLC system for quantification
Methodology:
Add an excess amount of the solid macrocycle to a vial containing a known volume of the aqueous buffer.
Incubate the vials in a shaking incubator at 37 °C for a sufficient time to reach equilibrium (typically 24-48 hours).[17] Preliminary experiments may be needed to determine the optimal equilibration time.[17]
After incubation, check for the presence of undissolved solid to ensure that a saturated solution has been achieved.
Separate the undissolved solid from the solution by centrifugation or filtration. If filtering, ensure the filter does not adsorb the macrocycle.[17]
Carefully collect the supernatant and dilute it with a suitable solvent to prevent precipitation before analysis.[17]
Quantify the concentration of the macrocycle in the diluted supernatant using a validated HPLC method.
The equilibrium solubility is the measured concentration of the macrocycle in the saturated solution.
Quantitative Data Summary
The following table summarizes hypothetical data on the impact of different solubilization strategies on a model macrocycle.
troubleshooting common problems in Wittig reactions for macrocycles
Welcome to the Technical Support Center for Macrocycle Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of intramolecular Wittig reactions for...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Macrocycle Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of intramolecular Wittig reactions for macrocyclization and troubleshoot common experimental challenges. Here, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to help you achieve higher yields and purity in your macrocyclic compounds.
Frequently Asked Questions & Troubleshooting
Issue 1: Low or No Yield of the Desired Macrocycle
Q1: My Wittig macrocyclization reaction is resulting in a very low yield or no product at all. What are the common causes and how can I improve it?
A1: Low yields are a frequent challenge in macrocyclization and can stem from several factors. The most common culprit is the competition between the desired intramolecular cyclization and undesired intermolecular oligomerization or polymerization.[1] Additionally, issues with reagent quality or reaction conditions can prevent the reaction from proceeding efficiently.
Troubleshooting Steps & Solutions:
High Concentration: At high concentrations, the reactive ends of two different precursor molecules are more likely to encounter each other than the two ends of the same molecule, leading to polymers.[1]
Solution: Employ the high-dilution principle . This involves the slow addition of the linear aldehyde-phosphonium salt precursor to a large volume of solvent containing the base, often using a syringe pump.[1][2] This kinetically favors the intramolecular reaction by maintaining a very low precursor concentration.[1][2]
Poor Ylide Formation: The Wittig ylide may not be forming efficiently.
Causes:
Base Inactivity: The base (e.g., n-BuLi, NaH, KOtBu) may be old or deactivated.[3]
Moisture: Wittig reactions are highly sensitive to moisture, which can quench the strong bases and the ylide.[3] All glassware should be oven-dried, and solvents must be anhydrous.[3]
Insufficient Base: If the precursor molecule contains acidic protons (like a phenol), more than one equivalent of base will be required.[4]
Solution: Use a fresh, newly opened container of base or titrate the base (e.g., n-BuLi) before use.[3] Ensure all solvents are rigorously dried, for instance, by distilling from sodium/benzophenone for THF.[3] If acidic functional groups are present, add additional equivalents of base.
Ylide Instability: Some ylides, particularly non-stabilized ones, can be unstable and decompose before reacting with the carbonyl group.
Solution: Generate the ylide in situ in the presence of the aldehyde.[4] This can be achieved by adding the phosphonium (B103445) salt in portions to a solution of the aldehyde and the base.[4]
Steric Hindrance: Severely sterically hindered ketones or aldehydes may react slowly or not at all, particularly with stabilized ylides.[5]
Solution: If possible, consider alternative macrocyclization strategies like the Horner-Wadsworth-Emmons (HWE) reaction, which uses more reactive phosphonate (B1237965) esters.[5]
Troubleshooting Workflow: Low/No Yield
Caption: Troubleshooting workflow for low or no yield in Wittig macrocyclization.
Issue 2: Poor or Incorrect Stereoselectivity (E/Z Isomers)
Q2: My reaction produces a mixture of E/Z isomers, but I need to selectively synthesize one. How can I control the stereochemical outcome?
A2: The stereoselectivity of the Wittig reaction is highly dependent on the nature of the phosphonium ylide and the reaction conditions, particularly the presence or absence of lithium salts.[5][6]
Unstabilized Ylides (R = alkyl): These ylides typically yield the (Z)-alkene with moderate to high selectivity under salt-free conditions.[5] This is because the reaction is under kinetic control and proceeds through a puckered four-membered oxaphosphetane transition state.[5][7]
Stabilized Ylides (R = ester, ketone, CN): These less reactive ylides are more stable, allowing for equilibration of intermediates. They almost always produce the thermodynamically more stable (E)-alkene with high selectivity.[5][8]
Semi-stabilized Ylides (R = aryl, vinyl): These often give poor E/Z selectivity.[5]
The Role of Salts: The presence of lithium salts can disrupt the kinetic control of the reaction with unstabilized ylides, leading to equilibration of the betaine (B1666868) intermediate and formation of more of the (E)-alkene.[6][7][9] Therefore, for high (Z)-selectivity with unstabilized ylides, "salt-free" conditions (e.g., using NaHMDS or KHMDS as the base) are crucial.
Schlosser Modification: To obtain the (E)-alkene from an unstabilized ylide, the Schlosser modification can be used.[5][10] This involves treating the intermediate betaine at low temperature with a second equivalent of strong base (like phenyllithium) to form a β-oxido ylide, which then equilibrates to the more stable trans configuration before being protonated and eliminated to give the (E)-alkene.[6][10][11]
Data Summary: Stereoselectivity in Wittig Reactions
Caption: Decision tree for selecting a Wittig strategy based on desired stereochemistry.
Issue 3: Difficulties in Purification
Q3: The crude product of my macrocyclization is very complex, and I'm struggling to isolate the desired macrocycle from byproducts.
A3: The purification of macrocycles is often challenging due to the presence of structurally similar byproducts like oligomers (dimers, trimers) and unreacted linear precursors.[1] Triphenylphosphine oxide (TPPO), a major byproduct of the Wittig reaction, can also complicate purification.
Purification Strategies:
Chromatography:
Column Chromatography: This is the most common method.[1] Careful selection of the stationary phase (e.g., silica (B1680970) gel, alumina) and eluent system is critical. A shallow gradient elution is often more effective than isocratic elution for separating components with similar polarities.[1]
Preparative HPLC: For difficult separations, reverse-phase preparative HPLC can provide high purity, although it is less scalable.
Dealing with Triphenylphosphine Oxide (TPPO):
Precipitation: TPPO is poorly soluble in nonpolar solvents like hexane (B92381) or diethyl ether. After reaction workup, dissolving the crude mixture in a minimal amount of a more polar solvent (like dichloromethane) and then adding a large excess of a nonpolar solvent can precipitate much of the TPPO.
Acidic Wash: If the macrocycle is not acid-sensitive, washing the organic layer with dilute HCl can help remove TPPO, which has some basicity.
Crystallization: If the macrocyclic product is crystalline, recrystallization can be a highly effective method for achieving high purity on a large scale.
Experimental Protocols
Protocol 1: General Procedure for Wittig Macrocyclization under High-Dilution Conditions
This protocol describes a general method for an intramolecular Wittig reaction to form a macrocycle, emphasizing the high-dilution technique to minimize intermolecular side reactions.
1. Reagent and Glassware Preparation:
All glassware (reaction flask, addition funnel/syringe, condenser) must be rigorously dried in an oven (e.g., at 120 °C overnight) and assembled hot under an inert atmosphere (Nitrogen or Argon).
The reaction solvent (e.g., THF, Toluene) must be anhydrous. THF is typically dried by refluxing over sodium/benzophenone until the characteristic blue/purple color persists, then distilled directly into the reaction flask.[3]
2. Reaction Setup:
A large, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser (with an inert gas inlet), and a rubber septum.
The linear precursor, an ω-aldehydo phosphonium salt, is dissolved in a small volume of anhydrous solvent. This solution is loaded into a gas-tight syringe and placed on a syringe pump.
The main reaction flask is charged with a large volume of the anhydrous solvent.
3. Reaction Execution:
The base (e.g., 1.1 equivalents of KHMDS or NaHMDS for salt-free conditions) is added to the stirred solvent in the main reaction flask.
The solution of the linear precursor is added dropwise via the syringe pump over an extended period (e.g., 8-24 hours) to the stirred solution of the base at the appropriate temperature (this can range from room temperature to reflux, depending on the specific substrate). The slow addition ensures the concentration of the precursor remains extremely low, favoring intramolecular cyclization.
4. Workup and Purification:
After the addition is complete, the reaction is stirred for an additional 1-2 hours.
The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.
The solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).
The organic layers are combined, washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated.
The crude product is then purified by column chromatography to isolate the desired macrocycle.
High-Dilution Experimental Workflow
Caption: Experimental workflow illustrating the high-dilution setup for macrocyclization.
Protocol 2: Schlosser Modification for (E)-Alkene Synthesis
This protocol is for achieving (E)-selectivity from an unstabilized ylide.[6][10]
1. Ylide and Betaine Formation:
In an oven-dried, three-necked flask under an inert atmosphere, the phosphonium salt is suspended in anhydrous THF at -78 °C.
One equivalent of a strong base (e.g., n-BuLi) is added, and the mixture is stirred to generate the ylide.
The aldehyde, dissolved in anhydrous THF, is added slowly at -78 °C. The mixture is stirred for 1 hour to allow for the formation of the lithium-adducted betaine intermediate.
2. Deprotonation and Equilibration:
A second equivalent of strong base (phenyllithium is often used) is added at -78 °C.[6][10] The solution is stirred for a period to deprotonate the betaine, forming a β-oxido ylide. This intermediate equilibrates to the thermodynamically favored trans isomer.
3. Protonation and Elimination:
A proton source (e.g., a pre-cooled solution of HCl in THF or t-butanol) is added at -78 °C to protonate the β-oxido ylide, forming the threo-betaine.
The reaction mixture is allowed to warm slowly to room temperature. As it warms, syn-elimination of TPPO occurs to afford the (E)-alkene.
4. Workup and Purification:
The workup and purification follow a standard procedure similar to that described in Protocol 1.
Technical Support Center: Conformational Flexibility in Large Annulenes
This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with conformationally f...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with conformationally flexible large annulenes.
Troubleshooting Guide and FAQs
This section addresses common experimental and interpretative challenges in a question-and-answer format.
Question 1: My ¹H NMR spectrum shows very broad peaks at room temperature. What is happening and how can I fix it?
Answer: Broad NMR peaks are a classic sign that your annulene is undergoing dynamic conformational exchange at a rate that is intermediate on the NMR timescale.[1][2] At this rate, the instrument detects an average of multiple rapidly interconverting structures, leading to signal broadening.
Troubleshooting Steps:
Perform Variable-Temperature (VT) NMR: This is the most direct way to investigate the process.[3]
Cooling the sample: As you decrease the temperature, the rate of interconversion will slow down. If you reach the "slow exchange limit," the broad peaks should resolve into sharp signals corresponding to each individual conformer.[1]
Heating the sample: As you increase the temperature, the interconversion rate will increase. If you reach the "fast exchange limit," the broad peaks should coalesce into a single, sharp, time-averaged signal.[1][3]
Analyze the Data: The temperature at which the peaks merge (the coalescence temperature) can be used to calculate the activation energy (ΔG‡) for the conformational interchange, providing valuable thermodynamic data about the system's flexibility.[4]
Question 2: I am struggling to obtain single crystals of my large annulene for X-ray diffraction. What can I do?
Answer: High conformational flexibility is a significant barrier to crystallization, as the molecule does not adopt a single, well-defined shape required for a uniform crystal lattice.[5] However, it is not impossible.
Troubleshooting Strategies:
Vary Crystallization Conditions: Systematically screen a wide range of solvents, solvent mixtures, and temperatures. Low temperatures can sometimes "freeze out" a single dominant conformer, making it more amenable to crystallization.
Slow Down Crystal Growth: Use techniques like slow evaporation or vapor diffusion to give the molecules more time to orient themselves into a lattice.
Consider Room-Temperature Data Collection: While cryogenic cooling is standard, it can sometimes trap a conformation that is not representative of the solution-state ensemble.[6] If you can obtain crystals, collecting data at room temperature may reveal the presence of multiple conformational substates.[6][7]
Recognize Packing Effects: Be aware that intermolecular forces within the crystal can favor a specific conformation, which may even be a planar structure that is not the lowest energy form in solution.[8]
Question 3: Is my large annulene aromatic, anti-aromatic, or non-aromatic? The Hückel (4n+2) rule seems to be unreliable.
Answer: For large annulenes, the Hückel rule is only a starting point. Planarity is a critical prerequisite for aromaticity or anti-aromaticity.[9][10] Due to ring strain or steric hindrance between inner protons, many large annulenes adopt non-planar geometries to avoid the instability of anti-aromaticity, rendering them non-aromatic.[10][11]
Key Experimental and Computational Indicators:
¹H NMR Spectroscopy: A strong diatropic ring current in aromatic annulenes causes protons inside the ring to be highly shielded (low ppm, sometimes negative) and outer protons to be deshielded (high ppm).[9][12] The reverse is true for anti-aromatic systems, which sustain a paratropic ring current.
X-ray Crystallography: Provides direct evidence of the annulene's planarity. Significant deviation from a planar structure indicates a loss of conjugation and non-aromatic character.
Computational Chemistry: Nucleus-Independent Chemical Shift (NICS) calculations are a powerful tool for predicting aromaticity. A negative NICS value in the center of the ring suggests aromaticity, while a positive value suggests anti-aromaticity.[13]
Question 4: What is the best computational method to model the conformers of my large annulene?
Answer: There is no single "best" method; it often requires a multi-level approach. The energy differences between conformers can be small and highly dependent on the computational method used.[13]
Recommended Workflow:
Conformational Search: Start with a low-cost method like molecular mechanics or molecular dynamics (MD) simulations to explore the potential energy surface and identify low-energy conformers.[14]
Geometry Optimization: Optimize the geometries of the most promising candidates using Density Functional Theory (DFT), for instance, with the B3LYP functional.[15][16] Be aware that some DFT methods can give unreliable results for cyclic conjugated systems.[16][17]
Energy Refinement: Perform single-point energy calculations on the DFT-optimized geometries using a more accurate, high-level method like CCSD(T) to get reliable relative energies between the conformers.[15][18]
Property Calculation: Use the final optimized geometries to calculate properties like NMR chemical shifts and NICS values to compare with experimental data.[18]
Quantitative Data Summary
The following tables summarize key quantitative data from computational and experimental studies on large annulenes.
Table 1: Calculated Relative Energies of[19]Annulene Conformers
Relative energies can vary based on the computational method. These values provide an estimate of the conformational landscape.
Conformer
Point Group Symmetry
Relative Energy (kcal/mol)
Computational Method
Twist
D₂
0.0
CCSD(T)
Mobius
C₂
0.04
CCSD(T)/CBS
Hückel
C₂ᵥ
~1-2
DFT/MP2
Naphthalene-like
Cₛ
> 5
DFT
(Data compiled from multiple computational studies.[13][15][17])
Table 2: Calculated Activation Barriers for Dynamic Processes in[20]Annulene
These barriers correspond to the interconversion between different conformations and configurations.
Process
Transition State Topology
Calculated Barrier (kcal/mol)
Computational Method
Conformational Automerization
Möbius
8 - 10
BH&HLYP/6-311+G**
Configuration Change (CTCTCTCT → CTCTTCTT)
Möbius Aromatic
13.7
CCSD(T)/cc-pVDZ(est)
Configuration Change (CTCTCTCT → CTCTTCTT)
Möbius Aromatic
6.9 - 16.7
B3LYP vs. BH&HLYP
(Data sourced from a study on dynamic processes in[20]annulene.[21])
This protocol outlines the steps for studying a fluxional annulene using VT-NMR.
Sample Preparation:
Prepare a sample of your annulene in a suitable deuterated solvent (e.g., CDCl₃, Toluene-d₈, THF-d₈) that has a wide liquid temperature range.
Keep the sample concentration moderate to avoid solubility issues at low temperatures.
To ensure accurate temperature calibration and prevent convection that leads to poor shimming, keep the sample volume height short.[3]
Initial Setup (Room Temperature):
Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).
Carefully shim the sample to obtain the best possible resolution.
Data Acquisition (Variable Temperature):
Cooling: Gradually decrease the spectrometer's temperature in increments (e.g., 10-20 K). Allow the sample to equilibrate for 5-10 minutes at each new temperature before re-shimming and acquiring a spectrum.
Heating: After reaching the lowest desired temperature, gradually increase the temperature past room temperature, again acquiring spectra at set increments.
Data Analysis:
Observe the changes in the spectra as a function of temperature. Identify the slow-exchange regime (sharp, distinct peaks for each conformer), the intermediate-exchange regime (broad peaks), and the fast-exchange regime (sharp, averaged peaks).[1]
If possible, identify the coalescence temperature (Tc) where two exchanging peaks merge into one.
Use the Eyring equation or other appropriate methods to calculate the free energy of activation (ΔG‡) for the exchange process from the coalescence temperature and the frequency separation of the signals in the slow-exchange limit.
Protocol 2: Computational Workflow for Conformational Analysis
This protocol provides a general framework for the in-silico study of annulene conformers.
Initial Structure Generation:
Build the 2D structure of the annulene in a molecular editor.
Perform a conformational search using a molecular mechanics force field (e.g., MMFF) or a short molecular dynamics (MD) simulation to generate a diverse set of starting geometries.
DFT Geometry Optimization:
Take the lowest energy conformers from the initial search.
Perform full geometry optimizations using a DFT method, such as B3LYP with a suitable basis set (e.g., 6-31G(d)).[16]
Vibrational Frequency Analysis:
For each optimized structure, perform a frequency calculation at the same level of theory.
Confirm that each structure is a true minimum on the potential energy surface (i.e., has zero imaginary frequencies).
High-Level Energy Calculation:
To obtain more accurate relative energies, perform single-point energy calculations on the DFT-optimized geometries using a higher level of theory, such as CCSD(T) or a composite method like G4.[15]
Property Calculations & Analysis:
Calculate NMR chemical shifts using the GIAO method to compare with experimental data.[18]
Calculate NICS values at the ring center (NICS(0)) and 1 Å above the ring (NICS(1)) to assess aromaticity.
Analyze bond lengths. Significant bond length alternation suggests a non-aromatic or localized π-system.
Visualizations: Workflows and Relationships
Caption: General workflow for characterizing a conformationally flexible large annulene.
Technical Support Center: Synthesis of Polyenes - Minimizing Side Reactions
Welcome to the technical support center for polyene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and minimize side reactions during th...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for polyene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and minimize side reactions during their experiments.
Frequently Asked Questions (FAQs)
Q1: My polyene product is sensitive to light, oxygen, and acid. What general precautions should I take?
A: Polyenes are inherently sensitive due to their conjugated double bond systems.[1] To mitigate degradation, it is crucial to work under an inert atmosphere (e.g., argon or nitrogen), use degassed solvents, and protect the reaction from light by wrapping the flask in aluminum foil.[1] Purification and storage should also be performed under these conditions whenever possible. Avoid acidic conditions unless specifically required by the reaction protocol, as acids can catalyze isomerization or decomposition.
Q2: I am observing a significant amount of homocoupling byproducts in my Suzuki-Miyaura cross-coupling reaction. How can I minimize this?
A: Homocoupling is a common side reaction in Suzuki-Miyaura couplings, often promoted by the presence of oxygen or Pd(II) species.[2][3] To minimize homocoupling, ensure thorough degassing of your reaction mixture and solvents.[3] Using a Pd(0) source or an efficient precatalyst system can also reduce the formation of these byproducts.[3] Additionally, the slow addition of the boronic acid or ester can sometimes favor the desired cross-coupling over homocoupling.
Q3: What are the key differences between the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction for polyene synthesis?
A: Both are excellent methods for forming carbon-carbon double bonds. The key differences lie in the reagents and byproducts. The Wittig reaction uses a phosphonium (B103445) ylide and produces triphenylphosphine (B44618) oxide as a byproduct, which can sometimes be difficult to remove.[4] The HWE reaction utilizes a phosphonate-stabilized carbanion and generates a water-soluble phosphate (B84403) byproduct, simplifying purification.[5] HWE reagents are also generally more nucleophilic than Wittig ylides.[5] In terms of stereoselectivity, stabilized Wittig ylides and standard HWE reactions typically favor the formation of (E)-alkenes, while non-stabilized Wittig ylides favor (Z)-alkenes.[4][5][6] For Z-selective synthesis, the Still-Gennari modification of the HWE reaction is highly effective.[1][5]
Q4: How can I control the stereochemistry of the double bonds in my polyene?
A: Controlling stereochemistry is a central challenge in polyene synthesis.[1] For Wittig reactions, the choice of ylide is critical: stabilized ylides (with electron-withdrawing groups) predominantly yield (E)-alkenes, whereas non-stabilized ylides (with alkyl or aryl groups) favor (Z)-alkenes.[4][6] For the HWE reaction, standard conditions strongly favor the (E)-alkene.[5] To obtain the (Z)-alkene, the Still-Gennari modification, which uses phosphonates with electron-withdrawing groups (like trifluoroethyl) and specific base/solvent combinations (e.g., KHMDS/18-crown-6 in THF), is the preferred method.[1][5][7]
Q5: What are MIDA boronates and what are their advantages in polyene synthesis?
A: N-methyliminodiacetic acid (MIDA) boronates are stable, crystalline solids that serve as protecting groups for boronic acids.[8] They are particularly useful in iterative cross-coupling strategies for building complex polyenes.[9] Their key advantage is their stability to a wide range of reaction conditions and purification techniques like silica (B1680970) gel chromatography. The boronic acid can be released in a controlled manner under mild basic conditions for the subsequent Suzuki-Miyaura coupling step, which helps to minimize side reactions like protodeboronation.[8]
Troubleshooting Guides
Issue 1: Low Yield in Wittig Reaction
Potential Cause
Troubleshooting Steps
Inefficient Ylide Formation
Ensure the phosphonium salt is completely dry. Use a sufficiently strong base (e.g., n-BuLi, NaH, KHMDS) and ensure anhydrous reaction conditions. Monitor ylide formation (often indicated by a color change) before adding the carbonyl compound.
Ylide Decomposition
Phosphorus ylides, especially non-stabilized ones, can be sensitive to air and moisture. Maintain a strict inert atmosphere throughout the reaction. For unstable ylides, generate it in situ in the presence of the aldehyde or ketone.
Low Reactivity of Carbonyl
Ketones are generally less reactive than aldehydes. For unreactive ketones, using a more reactive ylide or higher reaction temperatures may be necessary.
Steric Hindrance
Highly substituted phosphonium salts or sterically hindered carbonyl compounds can lead to low yields. Consider alternative synthetic routes or less hindered starting materials if possible.
Side Reactions
Betaine-Li salt formation can be a side reaction when using lithium bases, potentially reducing yield.[6] Using sodium- or potassium-based bases can sometimes improve results.[6]
Issue 2: Poor E/Z Selectivity in Horner-Wadsworth-Emmons (HWE) Reaction
Potential Cause
Troubleshooting Steps
Sub-optimal Reaction Conditions for (E)-Alkene
Standard HWE reactions favor (E)-alkenes. To maximize E-selectivity, consider using LiCl with a mild base like DBU or triethylamine. Higher temperatures can also favor the thermodynamic (E)-product.
Incorrect Reagents/Conditions for (Z)-Alkene
To obtain the (Z)-alkene, the Still-Gennari modification is required.[1][5] Use a phosphonate (B1237965) with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)phosphonoacetate) and a strong, non-coordinating base (e.g., KHMDS) with a crown ether (e.g., 18-crown-6) at low temperatures (-78 °C).[1][5][7]
Equilibration of Intermediates
For (Z)-selective reactions, it is crucial to prevent the equilibration of intermediates to the more stable trans-pathway. This is achieved by using conditions that promote rapid, kinetically controlled olefination at low temperatures.[1]
Issue 3: Low Conversion in Suzuki-Miyaura Coupling
Potential Cause
Troubleshooting Steps
Inactive Catalyst
The active catalytic species is Pd(0). If using a Pd(II) precatalyst, ensure its efficient in-situ reduction. Test your catalyst on a known, reliable reaction to confirm its activity. Consider using modern, highly active precatalysts.[10]
Protodeboronation of Boronic Acid
Boronic acids can be unstable and undergo protodeboronation.[8] Check the purity of your boronic acid by NMR. For sensitive substrates, consider using more stable boronic esters like pinacol (B44631) or MIDA esters.[10]
Poor Oxidative Addition
Less reactive aryl halides (e.g., chlorides) can be challenging. Use bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands to facilitate oxidative addition.[11] Higher temperatures may also be required.[11]
Inefficient Transmetalation
The choice of base is critical for activating the boronic acid. Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent systems.[11] Ensure the base is sufficiently soluble and active under the reaction conditions.
Data Presentation: Impact of Reaction Conditions on Stereoselectivity
Table 1: Effect of Base and Solvent on Wittig Reaction Stereoselectivity
Protocol 1: General Procedure for a Stereoselective Wittig Reaction (Z-selective)
Preparation of the Ylide:
To a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add the phosphonium salt (1.2 eq.).
Add anhydrous solvent (e.g., THF).
Cool the suspension to the desired temperature (typically -78 °C to 0 °C).
Slowly add a strong, non-lithium base (e.g., NaHMDS or KHMDS, 1.1 eq.).
Stir the mixture for 30-60 minutes. The formation of the ylide is often accompanied by a color change (typically to deep red or orange).
Reaction with Carbonyl:
Dissolve the aldehyde or ketone (1.0 eq.) in anhydrous THF in a separate flask.
Add the carbonyl solution dropwise to the ylide solution at low temperature.
Allow the reaction to stir at low temperature for several hours, then slowly warm to room temperature and stir overnight. Monitor the reaction by TLC.
Workup and Purification:
Quench the reaction with saturated aqueous NH₄Cl.
Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.
Concentrate the solution under reduced pressure.
The major byproduct, triphenylphosphine oxide, can often be removed by precipitation from a nonpolar solvent or by column chromatography.
Protocol 2: General Procedure for the Horner-Wadsworth-Emmons Reaction (E-selective)
Preparation of the Phosphonate Carbanion:
To a flame-dried round-bottom flask under an inert atmosphere, add the phosphonate ester (1.1 eq.).
Dissolve in anhydrous THF and cool to 0 °C.
Add NaH (1.1 eq., 60% dispersion in mineral oil) portion-wise.
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.
Reaction with Carbonyl:
Dissolve the aldehyde or ketone (1.0 eq.) in anhydrous THF.
Add the carbonyl solution dropwise to the phosphonate carbanion solution at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC indicates completion.
Workup and Purification:
Carefully quench the reaction with saturated aqueous NH₄Cl.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with water and brine, and dry over anhydrous Na₂SO₄.
Concentrate under reduced pressure and purify the crude product by flash column chromatography.
Protocol 3: General Procedure for Suzuki-Miyaura Cross-Coupling using a MIDA Boronate
Reaction Setup:
In a Schlenk flask, combine the aryl/vinyl halide (1.0 eq.), the MIDA boronate (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₃PO₄, 2-3 eq.).
Seal the flask, then evacuate and backfill with an inert gas (repeat three times).
Solvent Addition and Reaction:
Add a degassed solvent system (e.g., a mixture of toluene and water).
Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Workup and Purification:
Cool the reaction mixture to room temperature.
Dilute with an organic solvent (e.g., ethyl acetate) and water.
Separate the layers and extract the aqueous layer with the organic solvent.
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Filter and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Visualizations
Caption: Troubleshooting workflow for minimizing side reactions in polyene synthesis.
Caption: Factors influencing stereoselectivity in the HWE reaction.
Caption: Iterative Suzuki-Miyaura coupling using MIDA boronates for polyene synthesis.
strategies to prevent the decomposition of annulenes
Annulene Stability Technical Support Center Welcome to the technical support center for researchers working with annulenes. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed...
Author: BenchChem Technical Support Team. Date: December 2025
Annulene Stability Technical Support Center
Welcome to the technical support center for researchers working with annulenes. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help prevent the decomposition of these sensitive compounds.
Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments with annulenes.
Problem
Probable Cause(s)
Recommended Solution(s)
My antiaromatic annulene (e.g.,[1]annulene) decomposes rapidly upon synthesis.
Antiaromatic compounds are inherently unstable due to having 4n π-electrons, which leads to destabilization.[2][3][4] This high reactivity makes them prone to rapid decomposition or reaction.
Work at Low Temperatures: Perform all reactions, purifications, and handling steps at the lowest possible temperature to minimize thermal decomposition.Use an Inert Atmosphere: Strictly exclude oxygen and moisture using a glovebox or Schlenk line, as these can react with the unstable annulene.Trap In Situ: If isolation is impossible, consider trapping the annulene with a reactive species (e.g., a dienophile for cyclobutadiene) immediately after its formation.
My[5]annulene isomerizes or decomposes when I try to isolate it.
[5]Annulene has 10 π-electrons (a 4n+2 number), but steric hindrance between the internal hydrogen atoms prevents the molecule from adopting a planar conformation.[4][6][7] This lack of planarity disrupts the p-orbital overlap required for aromatic stabilization, making it unstable and prone to isomerization.[8]
Synthesize a Bridged Analogue: Introduce a methylene (B1212753) bridge (e.g., to form 1,6-methano[5]annulene) to lock the ring into a planar conformation.[2] This strategy enforces aromaticity and dramatically increases stability.[9]Introduce Bulky Substituents: While seemingly counterintuitive, strategically placed bulky groups can sometimes favor a more stable conformation, though this is less common than bridging.
My annulene sample changed color (e.g., to brown/black) during storage.
This is a strong indication of decomposition. The most likely causes are exposure to air (oxidation), light (photochemical reactions), or elevated temperatures.
Review Storage Protocol: Ensure the annulene is stored under an inert atmosphere (argon or nitrogen), in the dark (using an amber vial or wrapping with foil), and at low temperatures (refrigerator or freezer).[10]Purification: If the material is valuable, it may be possible to repurify it by chromatography over alumina (B75360), as described for[11]annulene.[10]
Purification by column chromatography leads to major product loss.
The stationary phase (silica or alumina) can be acidic or basic and may catalyze the decomposition of sensitive annulenes. Adsorption onto the column can also increase exposure to trace amounts of air.
Use Neutral Alumina: Employ neutral alumina (Brockmann activity grade II-III) that has been deactivated to minimize catalytic decomposition.[9]Work Quickly: Keep the column cold and elute the product as quickly as possible.Solvent Choice: Use deoxygenated solvents for the mobile phase. For a compound like[11]annulene, benzene (B151609) has been used successfully.[10]
Frequently Asked Questions (FAQs)
Q1: What is the fundamental reason for annulene instability?
A1: The stability of an annulene is primarily dictated by its electronic structure and geometry. According to Hückel's rule, a planar, cyclic, fully conjugated molecule is aromatic and highly stable if it has (4n+2) π-electrons. Conversely, if it has 4n π-electrons, it is antiaromatic and highly unstable.[3][4][12][13] Molecules will often distort their shape to avoid the extreme instability of antiaromaticity, becoming non-aromatic.[3][13]
Q2: Why are some (4n+2) annulenes, like[5]annulene, unstable?
A2: While[5]annulene has a "magic number" of π-electrons for aromaticity, it cannot easily adopt the required planar conformation. The hydrogen atoms inside the ring are too close to one another, causing severe steric strain that forces the ring to twist.[6][7][8] This non-planarity prevents the continuous overlap of p-orbitals, thereby forfeiting the stabilization of aromaticity.[8]
Q3: What are the best general practices for storing annulenes?
A3: To maximize shelf-life, annulenes should be stored under conditions that prevent decomposition. The best practice is to store them as a solution in a deoxygenated solvent (like benzene-ether) or as a crystalline solid at low temperatures (in a refrigerator or freezer).[10] They must be protected from light by using amber vials or wrapping the container in aluminum foil and kept under a completely inert atmosphere (e.g., argon).
Q4: How can I stabilize an antiaromatic annulene?
A4: Stabilizing inherently unstable antiaromatic systems is a significant challenge. Key strategies include:
Metal Complexation: Forming an organometallic complex, such as cyclobutadiene (B73232) iron tricarbonyl, can stabilize the antiaromatic ring.
Ion Formation: Antiaromatic annulenes can sometimes be reduced or oxidized to form aromatic ions. For example,[14]annulene (4n) can be reduced to its aromatic dianion (18 electrons, 4n+2).[2]
Steric Encapsulation: In specialized cases, trapping the antiaromatic molecule within a larger host molecule (like a hemicarcerand) can prevent it from reacting and decomposing.[13]
Key Experimental Protocols
Protocol 1: General Handling of Air- and Light-Sensitive Annulenes
This protocol outlines the essential steps for manipulating unstable annulenes to prevent oxidative and photochemical decomposition.
Inert Atmosphere: All manipulations must be performed under an inert atmosphere. Use either a nitrogen or argon-filled glovebox or a Schlenk line with deoxygenated solvents.
Solvent Preparation: Solvents should be thoroughly deoxygenated before use by sparging with argon or nitrogen for at least 30 minutes or by using a freeze-pump-thaw technique.
Glassware: All glassware must be oven-dried or flame-dried under vacuum to remove adsorbed water and cooled under an inert atmosphere.
Light Protection: Work in a dimly lit area or use glassware wrapped in aluminum foil. Use amber-colored vials for storage.
Temperature Control: Pre-cool solvents and solutions when possible. Use an ice bath or cryocooler during transfers and reactions to minimize thermal decomposition.
Storage: For short-term storage, keep the annulene in a sealed flask under an inert atmosphere in a refrigerator. For long-term storage, dissolve in a deoxygenated solvent, seal in an ampoule under vacuum, and store in a freezer.[10]
Protocol 2: Purification of[12]Annulene via Alumina Column Chromatography
This protocol is adapted from a literature procedure for purifying[11]annulene that has partially decomposed.[10]
Column Preparation: Prepare a chromatography column (e.g., 20 x 1.8 cm) with neutral alumina (35 g, Brockmann activity II-III) using deoxygenated benzene as the solvent.
Sample Loading: Dissolve the crude, decomposed[11]annulene (e.g., 300 mg) in a minimal amount of hot benzene (30 mL). Filter off any insoluble material.
Elution: Load the filtrate onto the prepared column. Elute the column with deoxygenated benzene. The desired[11]annulene fraction will appear as a colored band.
Fraction Collection: Collect the colored eluate until it becomes colorless.
Solvent Removal: Concentrate the collected fraction under a stream of nitrogen at a temperature no higher than 40°C.
Crystallization: Dilute the concentrated solution with ether and cool in an ice bath to induce crystallization of the purified red-brown[11]annulene.
Isolation: Collect the crystals by filtration on a sintered glass funnel, wash with a small amount of cold ether, and dry briefly in air before transferring to an inert atmosphere container for storage.
Visualizations
Caption: Primary pathways leading to the decomposition of unstable annulenes.
Caption: Key chemical strategies to convert unstable annulenes into stable derivatives.
Technical Support Center: Crystallization of Annulenes for X-ray Analysis
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges of obtaining single c...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges of obtaining single crystals of annulenes suitable for X-ray crystallography.
Frequently Asked Questions (FAQs)
Q1: Why is it so difficult to obtain single crystals of certain annulenes?
A1: The challenges in crystallizing annulenes often stem from their inherent structural properties. Larger annulenes, such as[1]annulene and[2]annulene, can be highly flexible and may exist as a mixture of different conformers or isomers in solution. This conformational flexibility hinders the formation of a well-ordered crystal lattice necessary for high-quality single crystals. Additionally, some annulenes are chemically unstable and can decompose or undergo isomerization under typical crystallization conditions, further complicating the process. For example, some predicted planar[1]annulene derivatives have been found to be unstable and degrade rapidly.[3]
Q2: What are the most critical factors to consider when attempting to crystallize an annulene?
A2: The three most critical factors are:
Purity: The starting material must be of the highest possible purity. Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to poorly ordered crystals. Rigorous purification, often involving chromatography, is a crucial first step.[4]
Solvent Selection: Choosing the right solvent system is paramount. The ideal solvent is one in which the annulene is sparingly soluble. This allows for slow crystal growth, which is essential for forming large, well-ordered single crystals. Often, a mixture of a good solvent and a poor solvent (anti-solvent) is used to achieve the desired solubility.
Control of Supersaturation: The rate at which the solution becomes supersaturated must be carefully controlled. Rapid supersaturation leads to the formation of many small crystals (microcrystals) or an amorphous precipitate, rather than a few large single crystals. Slow evaporation of the solvent or slow cooling of a saturated solution are common techniques to control this rate.
Q3: My annulene sample "oils out" instead of crystallizing. What does this mean and how can I prevent it?
A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the solubility of the compound is very high in the chosen solvent or when the solution is cooled too quickly. To prevent this, you can try:
Using a less effective solvent in which the annulene has lower solubility.
Starting with a more dilute solution.
Slowing down the rate of cooling or evaporation.
Using a different crystallization technique, such as vapor diffusion, which allows for a much slower approach to supersaturation.
Q4: What is crystal twinning and is it a common problem with annulenes?
A4: Crystal twinning is the intergrowth of two or more crystals in a symmetrical, non-random orientation. While not exclusively a problem for annulenes, it can complicate the analysis of X-ray diffraction data. If you obtain crystals that appear well-formed but give complex or uninterpretable diffraction patterns, twinning should be considered as a possible cause. Careful examination of the crystals under a polarizing microscope can sometimes reveal the presence of twinning.
Troubleshooting Guides
This section provides solutions to common problems encountered during the crystallization of annulenes.
Problem 1: No crystals form after an extended period.
Possible Cause
Troubleshooting Steps
Solution is not supersaturated
- Slowly evaporate the solvent by covering the vial with parafilm and poking a few small holes. - If using a mixed solvent system, slowly add more of the anti-solvent. - Reduce the temperature of the solution gradually.
High purity of the compound
- Introduce a nucleation site by gently scratching the inner surface of the vial with a clean glass rod. - Add a "seed crystal" – a tiny, well-formed crystal from a previous successful crystallization – to the supersaturated solution.
Incorrect solvent choice
- Systematically screen a wider range of solvents and solvent mixtures to find one where the annulene has limited solubility.
Problem 2: Only a fine powder or microcrystals are obtained.
Possible Cause
Troubleshooting Steps
Supersaturation is too rapid
- Slow down the rate of solvent evaporation by reducing the number or size of the holes in the parafilm cover. - If using slow cooling, insulate the crystallization vessel to decrease the cooling rate. - Use a more dilute starting solution.
Too many nucleation sites
- Ensure all glassware is meticulously clean to remove any dust or scratches that could act as nucleation sites. - Filter the solution while warm to remove any particulate impurities.
Agitation of the solution
- Place the crystallization vessel in a location free from vibrations and disturbances.
Problem 3: Crystals are of poor quality (e.g., cracked, opaque, or dendritic).
Possible Cause
Troubleshooting Steps
Inclusion of solvent or impurities
- Slow down the crystal growth rate (see Problem 2). - Re-purify the annulene sample.
Instability of the annulene
- For unstable compounds like[5]annulene, it is best to store them in solution in a refrigerator.[4] - If decomposition is observed, purify the material again immediately before setting up the crystallization.[4]
Conformational flexibility
- Experiment with different solvents that might favor a single conformation. - Consider derivatizing the annulene to reduce its flexibility, if synthetically feasible.
Data Presentation
Table 1: Properties of Common Solvents for Crystallization of Organic Compounds
Break up approximately 300 mg of the partially decomposed[5]annulene with a spatula.
Heat the solid with 30 mL of benzene to dissolve the annulene, leaving the insoluble decomposition products behind.
Filter the hot solution to remove the insoluble material.
Pass the filtrate through a chromatography column packed with alumina (B75360) and benzene.
Elute the column with benzene until the eluate is colorless.
Concentrate the eluent containing the purified[5]annulene.
2. Crystallization:
Take the concentrated, purified solution of[5]annulene in benzene.
Add diethyl ether as an anti-solvent. A typical procedure involves concentrating the benzene solution to about 6 mL and then adding 20 mL of ether.[4]
Cool the solution in an ice-salt bath to induce crystallization.[4]
Collect the resulting red-brown crystals by filtration.[4]
Wash the crystals with a small amount of cold (-20 °C) diethyl ether.[4]
A second crop of crystals can be obtained by evaporating the mother liquor and recrystallizing from a benzene/ether mixture.[4]
3. Storage:
[5]Annulene is best stored as a solution in a mixture of benzene and ether in a refrigerator to prevent decomposition.[4] Solid crystals are less stable, with smaller crystals being more prone to decomposition than larger ones.[4]
Mandatory Visualization
Caption: Workflow for obtaining single crystals of annulenes.
Caption: Troubleshooting decision tree for annulene crystallization.
Technical Support Center: Interpreting Complex NMR Spectra of Fluxional Annulenes
This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluxional annulenes. It covers common issues encountered durin...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluxional annulenes. It covers common issues encountered during Nuclear Magnetic Resonance (NMR) experiments and data interpretation.
Frequently Asked Questions (FAQs)
Q1: Why are the peaks in my annulene's ¹H NMR spectrum unexpectedly broad at room temperature?
A1: Peak broadening in the NMR spectrum of a fluxional annulene is often a clear indicator of chemical exchange occurring on the NMR timescale.[1][2] Annulenes can undergo several dynamic processes, such as bond shifts, ring inversions, or conformational changes.[3] When the rate of this exchange is comparable to the frequency difference between the signals of the interconverting forms, the NMR peaks broaden.[4]
Other potential causes for broad peaks that should be considered include:
Poor Magnetic Field Homogeneity: If all peaks, including the solvent signal, are broad, the instrument may need to be re-shimmed.[1][5]
High Sample Concentration: Aromatic annulenes can aggregate at high concentrations, leading to slower molecular tumbling and broader peaks.[1] Try diluting the sample.
Paramagnetic Impurities: The presence of paramagnetic substances, like dissolved oxygen or trace metal ions, can cause significant line broadening.[1] Degassing the sample can help mitigate this.
Q2: My annulene should be aromatic, but the chemical shifts don't match expected values. What could be the reason?
A2: The chemical shifts in annulenes are highly sensitive to ring currents.[6] Aromatic (diatropic) systems exhibit deshielded outer protons (high δ) and shielded inner protons (low, sometimes negative δ), while antiaromatic (paratropic) systems show the opposite.[7] Discrepancies can arise from:
Fluxional Processes: At high temperatures, rapid exchange can average the chemical shifts of inner and outer protons, leading to a single, averaged signal that doesn't reflect the true aromatic or antiaromatic character.[3]
Conformational Changes: The planarity of the annulene ring is crucial for aromaticity. If the molecule is non-planar, the π-electron delocalization is disrupted, which in turn reduces the ring current effect on chemical shifts.
Solvent Effects: The choice of solvent can influence the chemical shifts, especially with aromatic solvents that can induce their own magnetic environment.[8]
Q3: How can I confirm that the spectral changes I'm observing are due to a fluxional process?
A3: Variable-Temperature (VT) NMR is the primary technique to study dynamic processes.[3][9] By acquiring a series of spectra at different temperatures, you can observe characteristic changes in the lineshape:
Low Temperature (Slow Exchange): If the process is slowed down sufficiently, you will see separate, sharp signals for each of the interconverting species.[4]
Intermediate Temperature (Coalescence): As the temperature increases, the peaks will broaden and eventually merge into a single, very broad peak at the coalescence temperature (Tc).[4]
High Temperature (Fast Exchange): At temperatures well above Tc, the exchange is so rapid that the spectrometer records a single, time-averaged, sharp signal.[4]
If you observe this temperature-dependent behavior, it is strong evidence of a fluxional process.
Q4: What is 2D EXSY NMR, and how can it help me analyze my fluxional annulene?
A4: 2D Exchange Spectroscopy (EXSY) is an NMR experiment that is used to identify nuclei that are exchanging chemically.[10][11] The pulse sequence for EXSY is identical to that of 2D NOESY.[10]
How it Works: An EXSY spectrum shows correlation peaks (cross-peaks) between signals of nuclei that are exchanging with one another.[12] If a proton at chemical shift A is exchanging with a proton at chemical shift B, you will see off-diagonal peaks connecting signal A and signal B.
Advantages: It provides direct evidence of an exchange pathway, which is particularly useful for assigning signals in the slow-exchange regime and confirming the nature of the dynamic process.[13] For small molecules, exchange peaks and NOE peaks typically have opposite signs, allowing them to be distinguished.[13]
Troubleshooting Guides
Problem 1: I see broad, unresolved peaks and I'm unsure how to proceed.
This is a classic sign of being in the intermediate exchange regime. The solution is to perform a Variable-Temperature (VT) NMR experiment.
Logical Workflow for Troubleshooting Broad Peaks
Problem 2: How do I extract quantitative kinetic and thermodynamic data from my VT-NMR spectra?
From a series of VT-NMR spectra, you can determine the activation energy (ΔG‡), enthalpy (ΔH‡), and entropy (ΔS‡) of the fluxional process.[14]
Data Extraction Workflow
Quantitative Data Summary
The relationship between the exchange rate and the appearance of the NMR spectrum is fundamental to the analysis.
A good approximation of the Gibbs free energy of activation (ΔG‡) can be calculated from the coalescence temperature (Tc) using the Eyring equation.[15]
Parameter
Formula
Description
Rate Constant at Tc (kc)
kc = π * Δν / √2
Δν is the frequency separation (in Hz) of the two peaks in the slow-exchange limit.
ΔG‡ at Tc
ΔG‡ = -R * Tc * ln(kc * h / (kB * Tc))
R = Gas constant, h = Planck's constant, kB = Boltzmann constant.[15][16]
For more accurate values, a full lineshape analysis to determine k at multiple temperatures followed by an Eyring plot is recommended.[15]
Objective: To study the dynamic behavior of a fluxional annulene by acquiring NMR spectra over a range of temperatures.
Methodology:
Sample Preparation:
Solvent Selection: Choose a deuterated solvent with a wide liquid range that will not freeze or boil within your target temperature range.[17] For example, toluene-d₈ (m.p. -95°C, b.p. 111°C) or THF-d₈ (m.p. -108°C, b.p. 66°C) are common choices. Ensure the annulene is sufficiently soluble.
NMR Tube: Use a high-quality (Class A) NMR tube designed for VT work to avoid fracturing at extreme temperatures.[18][19]
Concentration: Prepare a sample of moderate concentration (~5-10 mg in 0.6 mL) to avoid aggregation issues.[1]
Degassing (Optional): If paramagnetic broadening from O₂ is suspected, degas the sample using a freeze-pump-thaw cycle.
Spectrometer Setup:
Training: Ensure you are trained and authorized to perform VT experiments on the specific spectrometer.[18][20]
Initial Setup: Insert the sample at room temperature (e.g., 298 K). Lock, tune, and shim the spectrometer as usual. Acquire a reference spectrum.
Temperature Control: Access the spectrometer's temperature control unit. Set the gas flow to the appropriate rate for the desired temperature range (consult instrument manuals).[20]
Data Acquisition:
Temperature Increments: Change the temperature in gradual steps (e.g., 10-20 K at a time) to avoid thermal shock to the probe.[19][20]
Equilibration: Allow the temperature to fully equilibrate before each acquisition (typically 5-15 minutes).[9][20]
Shimming: Re-shim the sample at each new temperature, as magnetic field homogeneity is temperature-dependent.
Acquisition: Acquire a ¹H NMR spectrum at each temperature point. Record the exact temperature for each spectrum.
Returning to Ambient: After the experiment, return the probe to room temperature in slow, gradual steps.[19]
Protocol 2: 2D EXSY (Exchange Spectroscopy)
Objective: To identify protons that are undergoing chemical exchange.
Methodology:
Sample Preparation: Prepare the sample as you would for a standard ¹H NMR experiment. The experiment should be run at a temperature in the slow-exchange regime where distinct signals for the exchanging sites are visible.
Spectrometer Setup:
Acquire a standard 1D ¹H spectrum and optimize the spectral width and transmitter offset.
Select a 2D EXSY (or NOESY) pulse sequence. The sequences are identical.[10]
Key Parameters:
Mixing Time (tm or d8): This is the most critical parameter. It is the period during which chemical exchange (and NOE) occurs. A typical starting point is to set the mixing time to be on the order of the T₁ relaxation time of the exchanging protons. A range of mixing times may be necessary to optimize the cross-peak intensity.
Acquisition Time and Number of Increments: Set appropriate values to achieve the desired resolution in both dimensions.
Data Processing and Interpretation:
Process the 2D data with appropriate window functions.
Look for off-diagonal cross-peaks that connect the diagonal peaks of the exchanging nuclei. For small molecules, EXSY cross-peaks are typically of the same phase as the diagonal peaks, while NOE cross-peaks are of the opposite phase, which can help in distinguishing them.[13]
addressing steric hindrance in substituted annulene synthesis
Welcome to the technical support center for the synthesis of substituted annulenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and freque...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of substituted annulenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the synthesis of these complex macrocycles, with a particular focus on overcoming steric hindrance.
Frequently Asked Questions (FAQs)
Q1: What is steric hindrance and how does it affect the synthesis of substituted annulenes?
A1: Steric hindrance is a chemical phenomenon where the spatial arrangement of atoms or groups of atoms in a molecule obstructs a chemical reaction. In the context of substituted annulene synthesis, bulky substituents on the precursor fragments can prevent the molecule from adopting the necessary conformation for the final ring-closing step (macrocyclization). This can lead to significantly lower reaction yields, favor the formation of undesired side products like polymers, or even prevent the reaction from occurring altogether.
Q2: My macrocyclization reaction to form a substituted annulene is giving a very low yield. What are the most common causes related to steric hindrance?
A2: Low yields in sterically hindered macrocyclizations are common. The primary causes include:
High concentration of reactants: This favors intermolecular reactions (polymerization) over the desired intramolecular ring closure.
Inappropriate solvent: The solvent may not adequately solvate the precursor, hindering the desired conformational changes for cyclization.
Insufficient reaction temperature: Higher temperatures may be required to overcome the activation energy barrier imposed by steric repulsion. However, excessively high temperatures can lead to decomposition.
Ineffective catalyst system: For coupling reactions like Sonogashira or Suzuki, the catalyst's ligand may be too small to effectively bring the reactive sites together in a sterically crowded environment.
Atropisomerism: In some highly substituted biaryl-linked annulenes, steric hindrance can lead to the formation of stable, non-interconverting rotational isomers (atropisomers), which can complicate purification and characterization.[1][2]
Q3: What are the key strategies to overcome steric hindrance in annulene synthesis?
A3: Several strategies can be employed:
High-Dilution Principle: This is the most common and effective method. By performing the reaction at very low concentrations (typically around 1 mM), the probability of two precursor molecules reacting with each other is minimized, thus favoring the intramolecular cyclization.[3] This is often achieved by the slow addition of the reactants to a large volume of solvent using a syringe pump.
Template-Assisted Synthesis: A template molecule can be used to pre-organize the linear precursor into a conformation that is favorable for cyclization, effectively overcoming the steric barrier.
Choice of Coupling Reaction and Catalyst: For common cross-coupling reactions used in annulene synthesis, such as the Sonogashira reaction, the choice of catalyst and ligands is critical. Bulky, electron-rich phosphine (B1218219) ligands on a palladium catalyst can often improve yields in sterically demanding couplings.[4] In some cases, copper-free Sonogashira conditions can minimize side reactions like Glaser coupling.
Microwave-Assisted Synthesis: Microwave irradiation can sometimes provide the necessary energy to overcome steric barriers and drive reactions to completion more efficiently than conventional heating.
Q4: How do bulky substituents affect the NMR spectra of annulenes?
A4: The aromatic or anti-aromatic nature of an annulene results in a characteristic ring current effect in its ¹H NMR spectrum. Protons inside the ring are typically shifted significantly upfield (to lower ppm values), while protons on the periphery are shifted downfield. Bulky substituents can influence these chemical shifts in a few ways:
Distortion of the Annulene Ring: Steric strain can cause the annulene ring to deviate from planarity, which can reduce the ring current and thus lessen the magnitude of the upfield and downfield shifts.
Anisotropic Effects: The bulky groups themselves can have local magnetic anisotropic effects that influence the chemical shifts of nearby protons.
Restricted Rotation: At low temperatures, the rotation of bulky substituents may be slow on the NMR timescale, leading to the appearance of multiple signals for chemically equivalent protons.
Troubleshooting Guides
Problem 1: Low or No Yield in Sonogashira Coupling for Macrocyclization
Possible Cause
Troubleshooting Steps
Catalyst Inactivity
Ensure the palladium catalyst and any copper co-catalyst are fresh and have been stored under an inert atmosphere. The formation of a black precipitate ("palladium black") indicates catalyst decomposition.
Steric Hindrance Preventing Oxidative Addition
Switch to a palladium catalyst with bulkier, more electron-rich ligands (e.g., XPhos, SPhos). These can facilitate the oxidative addition step with sterically hindered aryl halides.
Glaser Homocoupling Side Reaction
If you observe significant formation of alkyne dimers, consider using copper-free Sonogashira conditions. Ensure the reaction is run under strictly anaerobic conditions, as oxygen promotes Glaser coupling.
Low Reactivity of Aryl Halide
The reactivity order for aryl halides is I > Br > Cl. If using an aryl chloride, more forcing conditions (higher temperature, stronger base) may be necessary. Consider synthesizing the corresponding aryl iodide or bromide if possible.
Inappropriate Solvent or Base
For sterically demanding couplings, polar aprotic solvents like DMF or dioxane may be more effective than THF or toluene. A stronger base, such as DBU or a carbonate, might be required to facilitate the reaction.
Problem 2: Product Decomposition or Polymerization During Macrocyclization
Possible Cause
Troubleshooting Steps
High Reactant Concentration
Implement high-dilution conditions. Use a syringe pump to add the linear precursor to a large volume of refluxing solvent over an extended period (e.g., 8-24 hours).
Reaction Temperature is Too High
While heat is often needed to overcome steric barriers, excessive temperatures can lead to decomposition of the starting material or the desired product. Try running the reaction at a lower temperature for a longer duration.
Substituted annulenes can sometimes be unstable on silica gel during column chromatography. Consider using a different stationary phase like alumina (B75360) (neutral or basic) or deactivating the silica gel with a small amount of triethylamine (B128534) in the eluent. Alternatively, purification by recrystallization may be possible.
Data Presentation
Table 1: Comparison of Yields for Substituted vs. Unsubstituted Annulene Synthesis
Protocol 1: General Procedure for Macrocyclization under High-Dilution Conditions
This protocol describes a general setup for a macrocyclization reaction, such as an intramolecular Sonogashira coupling, to form a substituted annulene.
Materials:
Linear precursor (e.g., a di-iodoaryl compound with terminal alkynes)
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)
Copper(I) iodide (optional, for traditional Sonogashira)
Base (e.g., triethylamine, diisopropylethylamine)
Anhydrous, degassed solvent (e.g., toluene, DMF)
Two syringe pumps
Three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer
Procedure:
Set up the reaction vessel with a large volume of the chosen solvent and bring it to reflux under an inert atmosphere (e.g., argon or nitrogen).
Prepare two separate solutions in gas-tight syringes:
Syringe A: A dilute solution of the linear precursor in the reaction solvent.
Syringe B: A dilute solution of the catalyst and base in the reaction solvent.
Using the syringe pumps, add the solutions from both syringes dropwise to the refluxing solvent over a period of 8-24 hours. The slow addition ensures that the concentration of the reactants in the flask remains extremely low at all times.
After the addition is complete, continue to reflux the reaction mixture for an additional 1-2 hours to ensure complete consumption of the starting material.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Work-up the reaction by filtering off the catalyst, washing the organic layer with water and brine, and drying over an anhydrous salt (e.g., MgSO₄).
Purify the crude product by column chromatography or recrystallization.
This classic synthesis by Sondheimer illustrates the general principles of annulene synthesis, though it results in a low overall yield.
Key Steps:
Oxidative Coupling: 1,5-Hexadiyne is oxidatively coupled using copper(II) acetate (B1210297) in pyridine (B92270) to form a mixture of cyclic polyacetylenes.
Isomerization/Rearrangement: The cyclic polyacetylene mixture is treated with potassium tert-butoxide in tert-butyl alcohol to induce a prototropic rearrangement to the more stable, conjugated tridehydro[1]annulene.
Partial Hydrogenation: The tridehydro[1]annulene is partially hydrogenated using a Lindlar catalyst (palladium on calcium carbonate poisoned with lead) to reduce the triple bonds to double bonds, affording[1]annulene.[5]
Note: The synthesis of substituted annulenes often involves the coupling of pre-functionalized aromatic or vinylic fragments to construct the linear precursor, which is then cyclized.
Visualizations
Caption: A generalized experimental workflow for the synthesis of substituted annulenes.
Caption: A decision-making flowchart for troubleshooting low yields due to steric hindrance.
computational challenges in modeling large annulene systems
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common computational challenges encountered when modeling large annulene systems. The content is tailored for...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common computational challenges encountered when modeling large annulene systems. The content is tailored for researchers, scientists, and drug development professionals engaged in computational chemistry.
Frequently Asked Questions (FAQs)
Q1: Why do my geometry optimizations of large annulenes fail to converge?
A1: Geometry optimization of large annulenes can be challenging due to their flexible nature and the presence of multiple, closely spaced energy minima on a flat potential energy surface.[1][2] Common reasons for convergence failure include:
Poor Initial Geometry: An initial structure that is far from a true minimum can lead to prolonged or failed optimizations.[3]
Flat Potential Energy Surface: The potential energy surface of large, flexible molecules can be very flat, especially concerning dihedral angles, making it difficult for optimization algorithms to find the direction of the minimum.[1][4]
Inappropriate Level of Theory: The chosen method or basis set may not be suitable for the system, leading to an inaccurate representation of the potential energy surface.
Symmetry Constraints: Forcing a specific symmetry (e.g., D6h for[5]annulene) that is not the true minimum can lead to imaginary frequencies and prevent convergence to a stable structure.[6][7]
Q2: I'm getting erratic results with DFT and Hartree-Fock methods for my annulene system. What could be the cause?
A2: For cyclic conjugated systems like annulenes, erratic computational results from Hartree-Fock (HF) and some Density Functional Theory (DFT) methods, particularly those with a high percentage of HF exchange, are a known issue.[6][7] A primary reason for this unreliability is the potential for near-zero molecular orbital (MO) singlet-stability eigenvalues, which can lead to significant errors in calculated vibrational frequencies and other properties.[6] DFT functionals with a lower admixture of HF exchange generally tend to be more robust for these systems.[6]
Q3: How do I choose an appropriate basis set for my large annulene calculations?
A3: The choice of basis set is a critical factor that impacts both the accuracy and computational cost of your calculations.[8] For large systems, a balance must be struck between accuracy and computational feasibility.
Initial Optimizations: For initial geometry optimizations, smaller basis sets like STO-3G or Pople-style basis sets (e.g., 6-31G*) can be used to obtain a reasonable starting structure.[9][10]
Final Energies and Properties: For more accurate final energies and property calculations, larger basis sets are necessary. Pople-style basis sets with polarization and diffuse functions (e.g., 6-311+G(d,p)) are a common choice. For high-accuracy benchmarks, Dunning's correlation-consistent basis sets (e.g., cc-pVTZ, aug-cc-pVTZ) are often employed, though they come with a significantly higher computational cost.[5][6]
Functionals and Basis Sets: Some basis sets are optimized for specific electronic structure methods. It is advisable to select a basis set that is well-validated for the chosen DFT functional.[5]
Q4: My DFT calculations for a large annulene are extremely slow. How can I reduce the computational cost?
A4: The computational cost of DFT calculations scales non-linearly with the size of the system.[11][12] Several strategies can be employed to manage this cost:
Multi-Step Optimization: Start with a less computationally expensive method, such as a semi-empirical method (e.g., PM3, AM1) or a smaller basis set, to pre-optimize the geometry before moving to a higher level of theory.[1][3]
Density Fitting (Resolution of the Identity - RI): The RI approximation can significantly speed up DFT calculations with a minimal loss of accuracy.
Frozen Core Approximation: This is a standard approximation where only the valence electrons are treated explicitly in the calculation, reducing the number of electrons and basis functions.
Efficient Software and Hardware: Utilizing well-optimized quantum chemistry software and parallel computing resources can dramatically reduce calculation times.
This guide provides a step-by-step approach to resolving common geometry optimization convergence issues.
Problem: The geometry optimization of a large annulene system fails to converge after a large number of steps.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for failed geometry optimizations.
Guide 2: Assessing Aromaticity in Large Annulenes
Problem: Determining the aromaticity of a large annulene system can be complex, as different aromaticity indices can sometimes provide conflicting information.
Recommended Protocol:
Geometry Optimization: Obtain a reliable equilibrium geometry using a suitable level of theory (e.g., DFT with a functional that has a lower HF admixture).[6]
Structural Criteria:
Bond Length Alternation (BLA): Calculate the difference between the average length of single and double bonds in the ring. A smaller BLA value suggests greater delocalization and aromaticity.
Magnetic Criteria:
Nucleus-Independent Chemical Shift (NICS): This is a widely used magnetic descriptor of aromaticity.[13] Calculate NICS(0) (at the center of the ring) and NICS(1) (1 Å above the ring). Negative values are indicative of aromaticity, while positive values suggest anti-aromaticity.
Energetic Criteria:
Aromatic Stabilization Energy (ASE): ASE can be calculated using various methods, such as homodesmotic reactions. A positive ASE indicates aromatic stabilization.
Electronic Criteria:
Aromatic Fluctuation Index (FLU): This index measures the degree of electronic delocalization. Lower FLU values are associated with higher aromaticity.
Quantitative Data Summary
Table 1: Comparison of Computational Cost Scaling for Different Methods
Method
Scaling with System Size (N)
Relative Cost
Notes
Semi-empirical (e.g., PM3)
O(N2-N3)
Low
Good for pre-optimization of very large systems.[3]
Hartree-Fock (HF)
O(N4)
Moderate
Often a starting point for more accurate methods. Can have issues with cyclic systems.[6][7]
Density Functional Theory (DFT)
O(N3-N4)
Moderate-High
Accuracy depends heavily on the chosen functional.[14][15]
MP2
O(N5)
High
A common method for including electron correlation.
CCSD(T)
O(N7)
Very High
Considered the "gold standard" for accuracy but is computationally very demanding.[6]
Experimental Protocols
Protocol 1: Computational Protocol for Reliable Geometry and Frequency Calculations of[5]Annulene
This protocol is based on findings that highlight the challenges of modeling benzenoid systems.[6][7]
Initial Geometry Generation: Generate an initial structure for[5]annulene. A non-planar C2 symmetry structure is a good starting point, as high-level calculations suggest it is the global minimum.[6]
DFT Functional and Basis Set Selection:
Choose a DFT functional with a low percentage of Hartree-Fock exchange.
Employ a triple-zeta basis set with polarization and diffuse functions (e.g., aug-cc-pVTZ) for high accuracy.[6]
Grid Size in DFT Calculations: Use a finer integration grid than the default in your software package to ensure consistency between energies and gradients. For example, in Psi4, this can be specified with keywords like "spherical points 1202" and "radial points 150".[7]
Geometry Optimization: Perform a full geometry optimization without any symmetry constraints.
Frequency Calculation: After the optimization converges, perform a vibrational frequency calculation at the same level of theory to confirm that the structure is a true minimum (i.e., has no imaginary frequencies).
Molecular Orbital Stability Analysis: Crucially, perform a stability analysis of the final wavefunction to check for near-zero singlet-stability eigenvalues, which can indicate potential unreliability of the results.[6][7]
Logical Diagram: Decision Process for Selecting a Computational Approach
Caption: Decision tree for selecting a computational method.
Technical Support Center: On-Surface Synthesis of Non-Planar Molecules
Welcome to the technical support center for the on-surface synthesis of non-planar molecules. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the on-surface synthesis of non-planar molecules. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experiments.
Frequently Asked Questions (FAQs)
Q1: Why is the on-surface synthesis of non-planar molecules, such as buckybowls or curved nanographenes, inherently challenging?
A1: The synthesis of non-planar molecules on a surface is a significant challenge due to a combination of thermodynamic and kinetic factors. The formation of a curved, strained structure is often energetically less favorable than the formation of planar or quasi-planar byproducts.[1] At the elevated temperatures required for the final cyclodehydrogenation step, undesired intermolecular coupling reactions can occur, leading to the formation of disordered polymers instead of the target molecule.[1]
Q2: What are the primary competing reactions that reduce the yield of the desired non-planar product?
A2: The main competing reactions are the formation of more stable, planar or quasi-planar isomers and intermolecular coupling that results in the growth of disordered covalent polymers.[1] These side reactions often have lower activation energy barriers, making them more probable under the conditions necessary for the final, non-planar cyclization.
Q3: How critical is the design of the molecular precursor for a successful synthesis?
A3: The design of the molecular precursor is paramount. A well-designed precursor should be sterically pre-disposed to form the non-planar structure. For instance, precursors with a propeller-like shape have been successfully used to synthesize non-planar porous nanographenes.[2][3] The precursor's structure should be rigid enough to prevent unwanted planarization pathways while containing reactive sites positioned for the desired intramolecular cyclization.
Q4: What is the role of the substrate in the synthesis of non-planar molecules?
A4: The substrate plays a crucial catalytic role in the cyclodehydrogenation reactions. However, the choice of substrate involves a trade-off. Highly reactive surfaces can facilitate the desired reaction at lower temperatures but may also lead to strong molecule-substrate interactions, making the characterization or subsequent transfer of the synthesized molecule difficult. Common substrates include Au(111) and TiO₂(110).[2][3][4]
Q5: How can I confirm the non-planar structure of my synthesized molecules on the surface?
A5: A combination of high-resolution scanning probe microscopy techniques is typically used. Scanning tunneling microscopy (STM) can provide topographical information, revealing the three-dimensional shape of the molecule. Non-contact atomic force microscopy (nc-AFM) with a functionalized tip (e.g., with a CO molecule) can resolve the chemical structure with bond-level precision, allowing for the direct visualization of the non-planar arrangement of atoms.[2][3] Comparison with DFT simulations of the expected structure can further confirm the experimental findings.[1]
Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Low to no yield of the target non-planar molecule; only precursor molecules observed.
Insufficient annealing temperature for cyclodehydrogenation.
Gradually increase the annealing temperature in increments (e.g., 20-30°C) and characterize the surface at each step to find the optimal temperature for cyclization without inducing decomposition or excessive side reactions.
Formation of planar or quasi-planar byproducts instead of the desired non-planar molecule.
The planar structure is thermodynamically more favorable. The reaction pathway to the planar isomer has a lower activation barrier.
Redesign the precursor to be more sterically hindered, favoring the non-planar conformation. Explore different substrates that may alter the reaction pathway and favor the desired product.
Prevalence of large, disordered polymeric structures.
Intermolecular reactions are occurring at a faster rate than the intramolecular cyclodehydrogenation. The precursor concentration on the surface is too high.
Reduce the deposition rate of the precursor to achieve sub-monolayer coverage, increasing the distance between molecules and reducing the likelihood of intermolecular reactions. Optimize the annealing temperature; a lower temperature might favor intramolecular reactions.
STM/nc-AFM images are unclear, or it is difficult to distinguish between different isomers or intermediates.
The molecule may be mobile on the surface at the imaging temperature. The tip may not be sharp enough or is contaminated. Incomplete reaction, leading to a mixture of products.
Cool the sample to cryogenic temperatures (e.g., 5 K) for imaging to reduce thermal motion. Use a CO-functionalized tip for enhanced resolution and to stabilize the molecule.[3] Perform a systematic study of the reaction at different annealing temperatures to identify and characterize intermediate states.
The synthesized non-planar molecule appears to have reacted with the substrate.
The chosen substrate is too reactive, leading to strong chemical bonding with the product.
Consider using a less reactive substrate. For example, if strong interaction is observed on a highly catalytic surface, a more inert surface like Au(111) could be tested.
Experimental Data Summary
The following table summarizes typical experimental parameters for the on-surface synthesis of non-planar molecules. Note that these are starting points, and optimization is often necessary for specific precursor-substrate systems.
A Comparative Guide to the Aromaticity ofAnnulene andAnnulene
A Comparative Guide to the Aromaticity of[1]Annulene and[2]Annulene For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the aromaticity of[1]annulene and[2]annul...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the Aromaticity of[1]Annulene and[2]Annulene
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the aromaticity of[1]annulene and[2]annulene, two key molecules in the study of aromatic systems. By examining their structural, spectroscopic, and thermodynamic properties, we aim to offer a comprehensive resource supported by experimental data.
Introduction to Annulenes and Aromaticity
Annulenes are monocyclic hydrocarbons with a system of conjugated double bonds. Their potential to exhibit aromaticity, a property conferring significant thermodynamic stability, is a central concept in organic chemistry. According to Hückel's rule, for a planar, cyclic, and fully conjugated molecule to be aromatic, it must possess (4n+2) π-electrons, where 'n' is a non-negative integer.
[1]Annulene, with its 18 π-electrons (n=4), fits Hückel's rule and is a classic example of a non-benzenoid aromatic compound.[3] In contrast,[2]annulene, with 10 π-electrons (n=2), also satisfies the (4n+2) rule but faces significant structural challenges to achieving the planarity required for aromaticity.[4][5] This guide will delve into the experimental evidence that defines the aromatic character of these two annulenes.
Quantitative Data Comparison
The following tables summarize key experimental and computational data that differentiate the aromaticity of[1]annulene and various forms of[2]annulene.
The most compelling evidence for the aromaticity of[1]annulene comes from its ¹H NMR spectrum. The molecule exhibits a diatropic ring current when placed in an external magnetic field. This current deshields the outer protons, shifting their resonance significantly downfield to approximately 8.9-9.28 ppm, a region characteristic of aromatic protons.[6][7] Conversely, the inner protons are strongly shielded and resonate at an unusually high field, around -1.8 to -2.99 ppm.[6][7] This large chemical shift difference between the inner and outer protons is a hallmark of an aromatic system. At higher temperatures (e.g., 110-120 °C), the signals for the inner and outer protons of[1]annulene coalesce into a single peak, indicating a dynamic process where the protons rapidly exchange their environments.[6][7]
In contrast, the various non-planar isomers of[2]annulene show ¹H NMR signals in the typical olefinic region (~5.5-6.5 ppm), indicating a lack of a significant ring current and thus, non-aromatic character.[8] However, when the[2]annulene ring is forced into a planar conformation, as in the bridged derivative 1,6-methano[2]annulene, aromaticity is observed. The vinylic protons of this derivative are deshielded (6.8-7.5 ppm), and the bridging methylene (B1212753) protons are strongly shielded (-0.5 ppm), mirroring the effect seen in[1]annulene.[9]
X-ray Crystallography
X-ray diffraction studies of[1]annulene have confirmed that its carbon skeleton is nearly planar, a prerequisite for π-electron delocalization.[10] The C-C bond lengths are found to be intermediate between those of typical single and double bonds, with inner bonds averaging 1.382 Å and outer bonds 1.419 Å.[10] This bond length equalization is a structural marker of aromaticity.
For[2]annulene, its inability to adopt a planar conformation due to steric hindrance between the internal hydrogen atoms and angle strain prevents effective p-orbital overlap, leading to a non-aromatic character.[4] The planar structure of the aromatic derivative 1,6-methano[2]annulene has been confirmed by X-ray crystallography.[11]
Experimental Protocols
General Protocol for NMR Spectroscopy of Annulenes
Sample Preparation: Dissolve a few milligrams of the annulene sample in a suitable deuterated solvent (e.g., THF-d₈, CDCl₃) in an NMR tube. The concentration should be optimized to obtain a good signal-to-noise ratio.
Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.
Data Acquisition: Acquire the ¹H and ¹³C NMR spectra. For ¹H NMR, a standard single-pulse experiment is typically sufficient. For ¹³C NMR, a proton-decoupled experiment is used to simplify the spectrum.
Temperature Studies (for fluxional molecules like[1]annulene): To study dynamic processes, acquire spectra at various temperatures. Allow the sample to equilibrate at each temperature before measurement.
Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction.
Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons. Determine the chemical shifts (δ) by referencing the spectrum to the residual solvent peak or an internal standard (e.g., TMS).
General Protocol for Single-Crystal X-ray Crystallography of Annulenes
Crystal Growth: Grow single crystals of the annulene of sufficient size and quality. This is often the most challenging step and may involve techniques like slow evaporation, vapor diffusion, or cooling of a saturated solution.
Crystal Mounting: Select a suitable crystal and mount it on a goniometer head.
Data Collection: Place the mounted crystal in the X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.
Data Reduction: Process the raw diffraction data to correct for experimental factors and to obtain a set of unique reflection intensities.
Structure Solution and Refinement: Use computational methods to solve the phase problem and generate an initial electron density map. Build a molecular model into the electron density and refine the atomic positions and thermal parameters to obtain the best fit to the experimental data.
Analysis: Analyze the final crystal structure to determine bond lengths, bond angles, and planarity of the molecule.
Visualizing Key Concepts
The following diagrams illustrate the factors influencing the aromaticity of[1]annulene and[2]annulene, and the experimental workflow for the synthesis of[1]annulene.
Caption: Factors determining the aromaticity of[1]annulene and[2]annulene.
Caption: Simplified experimental workflow for the synthesis of[1]annulene.
Conclusion
The comparison between[1]annulene and[2]annulene provides a clear illustration of the structural requirements for aromaticity.[1]Annulene, with its 18 π-electrons and nearly planar structure, fully exhibits the properties of an aromatic compound, as evidenced by its NMR spectrum and bond lengths.[3][8] In contrast, while[2]annulene possesses the correct number of π-electrons to be aromatic, its inability to achieve planarity due to steric and angle strain renders it non-aromatic.[4][5] However, the aromatic potential of the 10-π-electron system can be realized by enforcing planarity, as demonstrated by the aromaticity of 1,6-methano[2]annulene.[9][11] These findings underscore the critical interplay of electronic and steric factors in determining the aromatic character of annulenes.
Bridging Theory and Reality: A Comparative Guide to the Experimental Validation of Computationally Predicted Annulene Structures
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of computationally predicted and experimentally determined structures of annulenes. It delves into the key expe...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of computationally predicted and experimentally determined structures of annulenes. It delves into the key experimental techniques used to validate theoretical models, offering detailed protocols and a clear presentation of comparative data.
Annulenes, monocyclic hydrocarbons with alternating single and double bonds, have long served as a fascinating playground for testing theories of aromaticity and molecular structure. The interplay between computational chemistry and experimental validation is particularly crucial in this field, as subtle changes in geometry can lead to dramatic shifts in electronic properties. This guide focuses on key examples,[1]annulene and[2]annulene, to illustrate the synergy and occasional discrepancies between theoretical predictions and experimental realities.
Workflow: From Computational Prediction to Experimental Validation
The process of validating a computationally predicted annulene structure typically follows a structured workflow. It begins with theoretical calculations to predict the most stable geometry and associated spectroscopic properties. These predictions then guide the synthesis and subsequent experimental characterization of the molecule.
Figure 1: Workflow from computational prediction to experimental validation of annulene structures.
###[2]Annulene: A Case Study in Aromaticity and Structure
[2]Annulene, with its 18 π-electrons, satisfies Hückel's (4n+2) rule for aromaticity. Early predictions suggested a highly symmetric, planar D6h structure with equivalent C-C bond lengths. However, experimental evidence has revealed a more complex picture.
Data Presentation:[2]Annulene
Table 1: Comparison of Experimental and Computationally Predicted 1H NMR Chemical Shifts for[2]Annulene
The large chemical shift difference between the outer (deshielded) and inner (shielded) protons is a strong indicator of a diatropic ring current, confirming the aromatic character of[2]annulene.
Table 2: Comparison of Experimental (X-ray) and Computationally Predicted C-C Bond Lengths for[2]Annulene (in Å)
Computational studies, particularly those at the CCSD(T) level, predict a C2 symmetry for the global minimum, which is in better agreement with the observed bond length alternation in the X-ray crystal structure than the idealized D6h structure.[4]
###[1]Annulene: The Challenge of Strain and Aromaticity
[1]Annulene, with 10 π-electrons, also follows the (4n+2) rule. However, a planar conformation is destabilized by significant angle strain.[3] This leads to a non-planar structure and a loss of aromaticity. Computational studies have been instrumental in identifying the most likely non-planar isomers.
Data Presentation:[1]Annulene Isomers
Table 3: Comparison of Experimental and Computationally Predicted 13C NMR Chemical Shifts for the "Twist" Isomer of[1]Annulene (in ppm)
Carbon Position
Experimental
"Best Estimate" Calculation
1
129.5
129.5
2
127.8
127.8
3
126.6
126.6
4
122.6
122.6
5
122.4
122.4
High-level theoretical methods were crucial in identifying the "twist" isomer as the carrier of the experimentally observed NMR signals for one of the forms of[1]annulene.
Experimental Protocols
Detailed experimental procedures are critical for the reliable synthesis and characterization of annulenes. The following protocols are based on established methods.
Synthesis of[2]Annulene
The synthesis of[2]annulene is a multi-step process that has been well-documented. A common route involves the oxidative coupling of 1,5-hexadiyne (B1215225) to produce a mixture of cyclic trimers, followed by rearrangement and partial hydrogenation.[3]
Key Steps:
Oxidative Coupling of 1,5-Hexadiyne: 1,5-Hexadiyne is treated with a copper(II) acetate (B1210297) monohydrate in a mixture of pyridine (B92270) and methanol. This reaction produces a mixture of cyclic oligomers, including the desired trimer, 1,7,13-tridehydro[2]annulene.
Isomerization: The crude mixture of trimers is treated with potassium tert-butoxide in tert-butyl alcohol to induce rearrangement to tridehydro[2]annulene.[3]
Partial Hydrogenation: The tridehydro[2]annulene is then partially hydrogenated using a Lindlar catalyst (palladium on calcium carbonate poisoned with lead) to yield[2]annulene.[3]
Purification: The final product is purified by column chromatography on alumina.[3]
Synthesis of 1,6-Methano[1]annulene
A bridged annulene, 1,6-methano[1]annulene, enforces planarity on the 10-π electron system, thus restoring its aromatic character.
Dichlorocarbene (B158193) Addition: Isotetralin is reacted with dichlorocarbene (generated from sodium trichloroacetate) to form the dichlorocarbene adduct.
Reductive Dechlorination: The dichlorocarbene adduct is then treated with sodium in liquid ammonia to afford tricyclo[4.4.1.01,6]undeca-3,8-diene.
NMR spectroscopy is arguably the most powerful tool for assessing aromaticity in annulenes. The chemical shifts of the inner and outer protons are highly sensitive to the presence of a diatropic ring current.
Typical Experimental Parameters:
Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is typically used to achieve good signal dispersion.
Solvent: Deuterated solvents that can dissolve the annulene without reacting are chosen, such as tetrahydrofuran-d8 (B42787) or chloroform-d.
Temperature: For fluxional molecules like[2]annulene, variable temperature NMR is essential. Spectra are often recorded at low temperatures (e.g., -60 °C) to slow down conformational changes and resolve the signals of the inner and outer protons.[3] At higher temperatures, these signals may coalesce into a single peak.[3]
Reference: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shifts.
X-ray Crystallography
Single-crystal X-ray diffraction provides definitive information about the solid-state structure of annulenes, including precise bond lengths and angles, and the degree of planarity.
Typical Experimental Procedure:
Crystal Growth: High-quality single crystals are grown, often by slow evaporation of a suitable solvent.
Crystal Mounting: A suitable crystal is mounted on a goniometer head.
Data Collection: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations and placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and refined to obtain the final atomic coordinates, bond lengths, and bond angles.
Logical Relationships in Annulene Aromaticity
The aromaticity of an annulene is governed by a set of interconnected principles. Hückel's rule is the primary determinant, but its manifestation is contingent on the molecule's ability to adopt a planar conformation.
Annulene vs. Benzene: A Comparative Study of Aromatic Character
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the aromatic character of benzene (B151609) ([1]annulene) and other annulenes. By examining key experimental...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the aromatic character of benzene (B151609) ([1]annulene) and other annulenes. By examining key experimental data, we explore the structural and energetic criteria that define aromaticity, anti-aromaticity, and non-aromaticity in these monocyclic conjugated systems.
Theoretical Framework: The Rules of Aromaticity
Aromaticity describes a state of exceptional chemical stability in certain cyclic, planar molecules with delocalized π-electrons. The foundational theory for predicting this property is Hückel's Rule, which states that a molecule is aromatic if it possesses a continuous ring of p-orbitals and contains (4n+2) π-electrons , where 'n' is a non-negative integer (0, 1, 2, etc.).[2][3][4]
Conversely, a cyclic, planar, conjugated molecule with 4n π-electrons is deemed anti-aromatic and is characterized by significant instability.[5][6] Molecules that fail to meet the criteria of being cyclic, planar, or fully conjugated are classified as non-aromatic, exhibiting stability similar to their acyclic polyene counterparts.[7][8]
Benzene, or[1]annulene, is the archetypal aromatic compound, perfectly fulfilling Hückel's rule with 6 π-electrons (n=1). Annulenes, as a broader class of monocyclic hydrocarbons with conjugated double bonds (formally [n]annulene, where n is the number of carbon atoms), provide a diverse set of examples that test the limits of this rule.[9][10] Their study reveals that aromaticity is not an "all or nothing" property and is highly dependent on molecular geometry.
Caption: Logical workflow for determining the aromatic character of an annulene.
Comparative Data Analysis
The aromatic character of an annulene is not solely determined by its π-electron count but is critically dependent on its ability to adopt a planar conformation. The following table summarizes key experimental data for benzene and several other annulenes.
Benzene ([1]Annulene): As the benchmark aromatic compound, benzene exhibits a high resonance energy of approximately 36 kcal/mol, indicating significant stabilization compared to a hypothetical, non-conjugated cyclohexatriene.[12][22] Its planarity allows for perfect p-orbital overlap, resulting in complete π-electron delocalization. This is experimentally verified by its single, uniform C-C bond length of 1.39 Å (intermediate between a typical C-C single bond of ~1.54 Å and C=C double bond of ~1.34 Å) and the downfield chemical shift of its protons in ¹H NMR spectroscopy.[13][14]
[11]Annulene &[8]Annulene: These annulenes have 4n π-electrons and are predicted to be anti-aromatic.[11]Annulene (cyclobutadiene) is forced into a planar geometry and is consequently highly unstable and reactive.[9][8]Annulene (cyclooctatetraene), however, is large enough to escape this destabilization by adopting a non-planar "tub" conformation.[9][23] This puckering breaks the continuous conjugation of p-orbitals, rendering the molecule non-aromatic rather than anti-aromatic. Its alternating bond lengths and alkene-like NMR signal confirm the lack of electron delocalization.[13][15]
Larger Annulenes ([9] and above): The behavior of larger annulenes highlights the critical interplay between Hückel's rule and molecular geometry.
[9]Annulene , despite having 10 π-electrons (a Hückel number), cannot easily adopt a planar conformation due to the steric hindrance of its internal hydrogen atoms.[9][23] This forces it into a non-planar shape, making it non-aromatic.
[19]Annulene is a compelling case. With 18 π-electrons (4n+2, n=4), it satisfies Hückel's rule. The ring is large enough to accommodate the internal protons in a nearly planar conformation, allowing for effective π-electron delocalization.[20] This is confirmed by its significant resonance energy and, most strikingly, its ¹H NMR spectrum. The outer protons are strongly deshielded (8.9 ppm) while the inner protons are strongly shielded (-1.8 ppm), a classic signature of a sustained aromatic ring current.[21]
Key Experimental Protocols
The quantitative data used to assess aromaticity are derived from specific experimental techniques.
A. Calorimetry: Measuring Resonance Energy via Heat of Hydrogenation
This thermodynamic method quantifies the extra stability of an aromatic compound.
Principle: The heat of hydrogenation (ΔH°) of the compound (e.g., benzene) is measured as it is catalytically reduced to its corresponding saturated cycloalkane (e.g., cyclohexane).
Reference Measurement: The ΔH° of a comparable molecule with one double bond (e.g., cyclohexene) is measured.
Calculation: The expected ΔH° for a hypothetical, non-conjugated version of the molecule (e.g., "cyclohexatriene") is calculated by multiplying the reference value by the number of double bonds (e.g., 3 x ΔH° of cyclohexene).[12]
Resonance Energy: The resonance energy is the difference between this calculated (expected) value and the experimentally measured value for the actual molecule. A large positive difference indicates significant stabilization.[12][24]
B. X-ray Crystallography / Electron Diffraction: Determining Bond Lengths
These techniques provide direct evidence of the molecular structure and electron delocalization.
Principle: A beam of X-rays (for crystals) or electrons (for gas-phase molecules) is diffracted by the electron clouds of the atoms in the molecule.
Data Collection: The diffraction pattern, consisting of spots of varying intensity and position, is recorded on a detector.
Structural Refinement: Complex mathematical algorithms are used to convert the diffraction pattern into a three-dimensional electron density map of the molecule.
Analysis: From this map, the precise positions of atomic nuclei can be determined, allowing for the accurate measurement of bond lengths and angles.[15] Uniform bond lengths in a conjugated ring are strong evidence for aromatic delocalization, whereas alternating single and double bond lengths indicate a lack of aromaticity.
C. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Ring Current
NMR is arguably the most powerful experimental tool for identifying aromaticity in solution.[11]
Principle: When a planar, aromatic molecule is placed in an external magnetic field, the delocalized π-electrons circulate, creating a self-induced magnetic field known as a "ring current".[21]
Effect on Chemical Shift: This ring current opposes the external field in the center of the ring but reinforces it on the periphery.
Spectral Observation:
Outer Protons: Protons on the outside of the ring experience a stronger total magnetic field, causing them to be "deshielded" and to resonate at a higher chemical shift (downfield), typically 6.5-8.5 ppm.[16][25]
Inner Protons: Protons located inside the ring (as in[19]annulene) experience a weaker total magnetic field. They are strongly "shielded" and resonate at an unusually low chemical shift (upfield), often below 0 ppm.[21]
Interpretation: The observation of this pronounced shielding/deshielding effect is a definitive diagnostic for aromaticity. Anti-aromatic compounds, by contrast, exhibit a paramagnetic ring current, which shields outer protons and deshields inner ones.[5]
comparing spectroscopic data of different annulene homologues
A Spectroscopic Comparison of Annulene Homologues: Probing Aromaticity in Cyclic Polyenes This guide provides a comparative analysis of the spectroscopic properties of key annulene homologues, namely[1]annulene,[2]annule...
Author: BenchChem Technical Support Team. Date: December 2025
A Spectroscopic Comparison of Annulene Homologues: Probing Aromaticity in Cyclic Polyenes
This guide provides a comparative analysis of the spectroscopic properties of key annulene homologues, namely[1]annulene,[2]annulene, and[3]annulene. The defining characteristic of these cyclic polyenes is their potential for aromaticity, a property governed by Hückel's rule, which states that planar, cyclic, fully conjugated molecules with (4n+2) π-electrons exhibit enhanced stability. This comparative study utilizes Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy to explore how the interplay of the number of π-electrons and molecular planarity influences the electronic structure and, consequently, the aromatic character of these fascinating molecules.
Data Presentation
The following tables summarize the key ¹H NMR, ¹³C NMR, and UV-Vis spectroscopic data for[1]annulene,[2]annulene, and[3]annulene. Due to the inherent instability and non-planarity of the parent[1]annulene, data for its stable, bridged derivative, 1,6-methano[1]annulene, and key isomers are presented to provide insight into a (4n+2) π-electron system in a ten-membered ring.
Table 1: ¹H NMR Spectroscopic Data of Annulene Homologues
Detailed methodologies for the key experiments cited are provided below.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical environment of protons and carbon atoms in the annulene homologues, providing evidence for the presence or absence of a diamagnetic ring current, a hallmark of aromaticity.
Instrumentation:
A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a variable temperature probe.
Sample Preparation:
Accurately weigh 5-10 mg of the annulene sample for ¹H NMR or 20-50 mg for ¹³C NMR.
Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., THF-d₈, CDCl₃) in a clean, dry vial. The choice of solvent is critical to ensure the sample is fully dissolved and to minimize interference from solvent signals.
Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette. Ensure the solution is free of any solid particles, which can degrade the spectral resolution. If necessary, filter the solution through a small plug of glass wool in the pipette.
Cap the NMR tube securely. For air-sensitive samples, the solvent should be degassed, and the tube sealed under an inert atmosphere (e.g., argon or nitrogen).
Data Acquisition:
Insert the sample into the NMR spectrometer.
Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
For ¹H NMR, acquire a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of -5 to 15 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.
For ¹³C NMR, acquire a proton-decoupled spectrum. A larger number of scans is typically required due to the lower natural abundance of ¹³C.
For temperature-dependent studies, allow the sample to equilibrate at the desired temperature for at least 5-10 minutes before acquiring the spectrum.
Ultraviolet-Visible (UV-Vis) Spectroscopy
Objective: To investigate the electronic transitions within the π-system of the annulenes. The wavelength of maximum absorption (λmax) provides information about the extent of conjugation and the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).
Instrumentation:
A dual-beam UV-Vis spectrophotometer.
Sample Preparation:
Prepare a stock solution of the annulene sample by accurately weighing a small amount of the compound and dissolving it in a known volume of a UV-grade solvent (e.g., cyclohexane, benzene, isooctane). The solvent must be transparent in the wavelength range of interest.
Perform serial dilutions of the stock solution to obtain a final concentration that results in an absorbance reading between 0.2 and 1.0 at the λmax. This ensures adherence to the Beer-Lambert law.
Use quartz cuvettes with a standard path length of 1 cm.
Fill one cuvette with the pure solvent to be used as a blank or reference.
Rinse a second cuvette with a small amount of the sample solution before filling it with the sample.
Data Acquisition:
Place the reference cuvette (containing the pure solvent) and the sample cuvette in the appropriate holders in the spectrophotometer.
Record a baseline spectrum with the solvent-filled cuvette in both beams.
Acquire the absorption spectrum of the sample over a suitable wavelength range (e.g., 200-600 nm).
Identify the wavelength(s) of maximum absorbance (λmax) and record the corresponding absorbance value.
Calculate the molar absorptivity (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length.
Mandatory Visualization
The following diagram illustrates the relationship between the structural and electronic properties of annulenes and their resulting spectroscopic signatures.
Caption: Relationship between annulene properties and spectroscopic output.
Hückel's Rule in Higher Annulenes: A Comparative Analysis of Aromaticity
A comprehensive examination of experimental and computational data reveals the nuanced applicability of Hückel's rule in predicting the aromatic character of higher annulenes. While the (4n+2)π electron rule remains a fo...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive examination of experimental and computational data reveals the nuanced applicability of Hückel's rule in predicting the aromatic character of higher annulenes. While the (4n+2)π electron rule remains a foundational concept, its predictive power is significantly modulated by factors such as ring size, planarity, and steric strain in larger monocyclic conjugated systems.
This guide provides a comparative analysis of the validation of Hückel's rule in higher annulenes, presenting key experimental and computational data for researchers, scientists, and professionals in drug development. The findings are summarized in structured tables for clear comparison, accompanied by detailed experimental protocols and conceptual diagrams.
The Limits of Aromaticity: Size and Planarity
Hückel's rule, which designates systems with (4n+2)π electrons as aromatic and those with 4n π electrons as anti-aromatic, is rigorously validated in smaller annulenes like benzene (B151609) ([1]annulene). However, in higher annulenes ([2]annulene and larger), the interplay between achieving a planar conformation necessary for optimal π-orbital overlap and the inherent ring strain becomes a critical determinant of aromatic character. For many higher annulenes, the energetic cost of maintaining planarity outweighs the stabilization gained from aromaticity, leading to non-planar, non-aromatic structures.[3][4]
Recent studies indicate that for large [N]annulenes, while electron delocalization and bond length equalization can still be significant, this does not necessarily translate to energetic stabilization.[5] Consequently, large annulenes are often considered non-aromatic based on the energetic criterion. It has been suggested that Hückel's rule overestimates aromaticity and anti-aromaticity in large rings because the geometries required to accommodate the increasing number of atoms prevent the optimal overlap of p-orbitals.[5] Research by Choi and Kertesz has proposed that annulenes tend to become non-aromatic from 30π-electrons onwards, attributing this to the pseudo-Jahn-Teller effect, which is amplified by the decreasing HOMO-LUMO gaps as the ring size increases.[5][6]
Comparative Analysis of Higher Annulenes
The following sections provide a detailed comparison of key higher annulenes, summarizing experimental and computational data that probe their adherence to Hückel's rule.
[2]Annulene (C₁₀H₁₀): A Case of Competing Influences
With 10 π electrons,[2]annulene is predicted to be aromatic by Hückel's rule (n=2). However, a planar conformation is destabilized by significant steric strain between the internal hydrogen atoms.[7][8] As a result, the parent[2]annulene adopts a non-planar, puckered geometry and is considered non-aromatic.[1][3][6]
However, the inherent aromaticity of a planar 10π system can be realized by introducing structural modifications that enforce planarity. For instance, 1,6-methano[2]annulene, where a methylene (B1212753) bridge locks the ring in a planar conformation, exhibits clear aromatic character.[7] A recently synthesized cyclopropanated all-cis[2]annulene has also been shown to be planar and highly aromatic, demonstrating that the aromatic stabilization can be achieved when ring strain is alleviated.[1][6]
[6]Annulene (C₁₂H₁₂): An Antiaromatic System
As a 4n π electron system (n=3),[6]annulene is predicted to be anti-aromatic. Experimental evidence supports this, with studies indicating it exhibits anti-aromatic properties, suggesting a sufficiently planar geometry.[2][9] The dianion of[6]annulene, with 14 π electrons, conforms to the (4n+2) rule and has been shown to be aromatic and stable.[10][11] This transformation from an anti-aromatic neutral species to an aromatic dianion provides strong support for the validity of Hückel's rule in this system.
[12]Annulene (C₁₄H₁₄): Weakly Aromatic
[12]Annulene, with 14 π electrons (n=3), is expected to be aromatic. However, similar to[2]annulene, steric hindrance between its internal hydrogens prevents the adoption of a perfectly planar conformation.[8][13] X-ray crystallography has shown that while the carbon skeleton is nearly planar, the molecule is not entirely flat.[13] Despite this, ¹H NMR spectra show evidence of a diatropic ring current, a hallmark of aromaticity, with the inner protons shifted upfield and the outer protons shifted downfield.[13] Therefore,[12]annulene is generally considered to be weakly aromatic.[3][13]
[3]Annulene (C₁₆H₁₆): A Non-Aromatic 4n System
With 16 π electrons (n=4),[3]annulene is predicted to be anti-aromatic. To avoid this destabilization, the molecule adopts a non-planar conformation with alternating single and double bonds, rendering it non-aromatic.[4][14] However, the dianion of[3]annulene, possessing 18 π electrons (a Hückel number), is aromatic.[9] This demonstrates the tendency of 4n systems to distort from planarity to escape anti-aromaticity.
[15]Annulene (C₁₈H₁₈): A Classic Aromatic Example
[15]Annulene, with 18 π electrons (n=4), is a cornerstone example of a higher annulene that validates Hückel's rule.[16][17] Its larger ring size allows it to accommodate the internal hydrogens with less strain, enabling a nearly planar conformation.[3] Experimental evidence, particularly ¹H NMR spectroscopy, provides a dramatic illustration of its aromaticity. The outer protons are significantly deshielded, appearing at around 9 ppm, while the inner protons are strongly shielded, appearing at approximately -3 ppm, indicative of a strong diatropic ring current.[9][16] X-ray crystallographic studies have also revealed nearly equal carbon-carbon bond lengths, consistent with a delocalized π-electron system.[17]
Interestingly, recent studies have shown that[15]annulene can be reduced to an anti-aromatic dianion (20 π electrons) and a subsequent aromatic tetraanion (22 π electrons).[12][18] The ¹H NMR spectra of these charged species show a reversal of the chemical shifts for the inner and outer protons in the anti-aromatic dianion, providing further compelling evidence for the predictive power of Hückel's rule in this system.[12][19]
Quantitative Data Summary
The following tables summarize key experimental and computational data for the discussed higher annulenes.
A variety of experimental and computational techniques are employed to assess the aromaticity of higher annulenes.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol: ¹H NMR spectra are typically recorded on high-field spectrometers (e.g., 500 MHz). Samples are dissolved in a suitable deuterated solvent (e.g., THF-d₈) and spectra are often acquired at low temperatures to slow down conformational changes.[9][12] The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard, such as tetramethylsilane (B1202638) (TMS). The presence of a diatropic ring current in aromatic annulenes leads to a significant shielding (upfield shift) of the inner protons and deshielding (downfield shift) of the outer protons. Conversely, a paratropic ring current in anti-aromatic species causes the opposite effect.[10]
X-ray Crystallography
Protocol: Single crystals of the annulene are grown, often by slow evaporation of a solvent at low temperatures.[17] The crystal is then mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected and analyzed to determine the precise three-dimensional arrangement of atoms in the crystal lattice. For aromatic compounds, this technique can confirm planarity and reveal nearly equal carbon-carbon bond lengths, indicative of electron delocalization.[10]
Nucleus-Independent Chemical Shift (NICS) Calculations
Protocol: NICS is a computational method used to quantify aromaticity based on magnetic criteria. The calculations are typically performed using density functional theory (DFT) methods (e.g., B3LYP) with a suitable basis set (e.g., 6-311++G(d,p)).[20] A "ghost" atom (Bq) with no electrons or nucleus is placed at the center of the ring, and the magnetic shielding at this point is calculated.[1][20] A negative NICS value indicates a diatropic ring current and aromaticity, while a positive value suggests a paratropic ring current and anti-aromaticity. Values close to zero are indicative of a non-aromatic system.
Logical Relationships and Workflows
The following diagrams illustrate the application of Hückel's rule and the general workflow for assessing aromaticity.
Caption: Logical flow for applying Hückel's rule and subsequent validation.
Caption: General experimental and computational workflow for aromaticity assessment.
Conclusion
The validation of Hückel's rule in higher annulenes is not a simple binary confirmation. While the (4n+2)π and 4n π electron counts provide a crucial starting point for predicting aromatic and anti-aromatic character, respectively, the influence of molecular geometry becomes increasingly dominant with larger ring sizes. For annulenes up to[15]annulene, Hückel's rule, when considered alongside the requirement for planarity, remains a robust predictive tool, as evidenced by a wealth of spectroscopic and structural data. Beyond this, the energetic penalties associated with maintaining a planar structure often lead to non-aromatic, puckered conformations, marking a practical limit to the applicability of this fundamental principle of organic chemistry. The continued synthesis and characterization of novel, structurally constrained higher annulenes will undoubtedly further refine our understanding of the intricate balance of factors that govern aromaticity.
comparative analysis of different synthetic routes toannulene
Annulenes, monocyclic hydrocarbons with alternating single and double bonds, are fundamental structures in the study of aromaticity and Hückel's rule. Their synthesis has been a subject of extensive research, leading to...
Author: BenchChem Technical Support Team. Date: December 2025
Annulenes, monocyclic hydrocarbons with alternating single and double bonds, are fundamental structures in the study of aromaticity and Hückel's rule. Their synthesis has been a subject of extensive research, leading to the development of several distinct synthetic strategies. This guide provides a comparative analysis of three prominent methods for the synthesis of annulenes: the classical Sondheimer route, the Vogel synthesis of bridged annulenes, and a modern, improved synthesis of[1]annulene. This comparison is intended for researchers, scientists, and professionals in drug development, offering a clear overview of the performance, methodologies, and logical flow of each approach.
Comparative Data of Annulene Synthetic Routes
The following table summarizes the key quantitative data for the three synthetic routes, providing a direct comparison of their efficiency and reaction conditions.
This classical synthesis involves three main stages: oxidative coupling of a terminal diyne, base-catalyzed rearrangement, and partial hydrogenation.[3]
A. Oxidative Coupling of 1,5-Hexadiyne (B1215225):
A solution of 1,5-hexadiyne in pyridine is added dropwise to a large volume of a stirred solution of copper(II) acetate in pyridine at 55-60 °C under a nitrogen atmosphere. The reaction mixture is stirred for several hours. After cooling, the mixture is filtered, and the solvent is removed under reduced pressure. The residue is extracted, and the organic extracts are washed and dried. The crude product is purified by chromatography to yield a mixture of cyclic polyacetylenes.[3]
B. Prototropic Rearrangement to Tridehydro[1]annulene:
The mixture of cyclic polyacetylenes is dissolved in benzene (B151609). A saturated solution of potassium tert-butoxide in tert-butyl alcohol is added rapidly, and the solution is heated to reflux for 30 minutes. The reaction is quenched by pouring the mixture into ice water. The organic layer is separated, washed, dried, and concentrated. The resulting tridehydro[1]annulene is purified by column chromatography.[3]
C. Partial Hydrogenation to[1]Annulene:
Tridehydro[1]annulene is dissolved in a suitable solvent like benzene and hydrogenated at atmospheric pressure in the presence of a 10% palladium on calcium carbonate catalyst (Lindlar's catalyst). The reaction is monitored by hydrogen uptake and stopped after the absorption of the theoretical amount of hydrogen. The catalyst is filtered off, and the solvent is removed to give crude[1]annulene, which is then purified by recrystallization.[3]
Vogel Synthesis of 1,6-Methano[2]annulene
This route provides access to bridged annulenes, which are important for studying the effects of planarity on aromaticity.[5]
A. Birch Reduction of Naphthalene:
Naphthalene is dissolved in a mixture of diethyl ether and ethanol (B145695) and added to a solution of sodium in liquid ammonia (B1221849) at -78 °C. After stirring for several hours, the ammonia is allowed to evaporate. The remaining residue is treated with methanol (B129727) and then water. The product, 1,4,5,8-tetrahydronaphthalene (isotetralin), is extracted with ether and purified by recrystallization.[5]
B. Dichlorocarbene Addition:
A solution of isotetralin in an appropriate solvent is treated with a source of dichlorocarbene, generated in situ. The reaction mixture is stirred, and after workup, the resulting dichlorocyclopropane adduct is purified.
C. Reductive Dechlorination:
The dichlorocyclopropane adduct is dissolved in a suitable solvent and treated with sodium in liquid ammonia to effect reductive dechlorination, forming the tricyclic diene, tricyclo[4.4.1.0¹,⁶]undeca-3,8-diene.[5]
D. Dehydrogenation to 1,6-Methano[2]annulene:
The tricyclic diene is dissolved in dioxane and treated with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ). The mixture is heated under reflux for several hours. After cooling, the mixture is filtered, and the solvent is removed. The product, 1,6-methano[2]annulene, is purified by chromatography and recrystallization.[5]
Improved Lungerich/Jux Synthesis of[1]Annulene
This modern approach significantly improves the overall yield of[1]annulene through a more controlled and efficient pathway.[4]
A. Sonogashira Coupling:
To a solution of cis-1,2-dichloroethene in a mixture of benzene and n-butylamine are added Pd(PPh₃)₂Cl₂ and CuI. A solution of trimethylsilylacetylene (B32187) in benzene is then added slowly. The reaction is stirred overnight at room temperature. After an aqueous workup, the product, (3Z)-1,6-bis(trimethylsilyl)hex-3-ene-1,5-diyne, is purified by chromatography.[6]
B. Deprotection and Oxidative Cyclization:
The silyl-protected diyne is treated with tetrabutylammonium (B224687)fluoride (B91410) (TBAF) in THF at 0 °C to remove the trimethylsilyl (B98337) groups. The resulting terminal diyne is then added to a solution of excess copper(II) acetate in pyridine at room temperature and stirred for an extended period. After acidic workup, the hexadehydro[1]annulene is isolated and purified.[4][6]
C. Selective Hydrogenation:
Hexadehydro[1]annulene is dissolved in benzene and hydrogenated at atmospheric pressure using a poisoned palladium catalyst (Lindlar's catalyst) with the addition of quinoline. The reaction is carefully monitored and stopped upon consumption of the starting material. The catalyst is removed by filtration, and the[1]annulene is purified by liquid chromatography.[4][6]
Synthetic Pathway Visualizations
The following diagrams, generated using Graphviz, illustrate the logical flow of each synthetic route.
A Comparative Guide to the Aromaticity of Bridged vs. Planar Annulene Derivatives
For Researchers, Scientists, and Drug Development Professionals The concept of aromaticity is a cornerstone of organic chemistry, influencing the stability, reactivity, and electronic properties of cyclic molecules. Annu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The concept of aromaticity is a cornerstone of organic chemistry, influencing the stability, reactivity, and electronic properties of cyclic molecules. Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, provide a fascinating platform for studying the nuances of aromaticity. While Hückel's rule (4n+2 π electrons) is a powerful predictor, planarity is a critical prerequisite for effective π-electron delocalization. This guide provides an objective comparison of the aromaticity of planar annulenes and their bridged derivatives, supported by experimental and computational data. We delve into how enforcing planarity through bridging can dramatically alter a molecule's aromatic character.
The Impact of Bridging on Annulene Aromaticity
Many larger annulenes that satisfy the 4n+2 π-electron rule fail to exhibit aromaticity due to steric hindrance or angle strain, which prevents them from adopting a planar conformation. For instance,[1]annulene, with 10 π electrons, should be aromatic according to Hückel's rule. However, it is non-aromatic because steric repulsion between its internal hydrogen atoms forces it into a non-planar shape.[2] Similarly,[3]annulene, a 4n π electron system, avoids antiaromaticity by adopting a non-planar structure with significant bond length alternation, characteristic of a polyene.
Bridging an annulene with a short alkyl or heteroatomic chain can lock the ring into a planar or near-planar conformation, thereby enabling the cyclic delocalization of π-electrons and inducing aromaticity. A classic example is 1,6-methano[1]annulene, where a methylene (B1212753) bridge forces the 10-π electron system into a planar arrangement, resulting in a stable aromatic compound.[2] This induced aromaticity is evident in its spectroscopic and structural characteristics.
The following diagram illustrates the logical relationship between the planarity of an annulene and its resulting aromatic character.
Figure 1: Relationship between annulene structure and aromaticity.
Quantitative Comparison of Aromaticity
The aromaticity of annulene derivatives can be quantified using various experimental and computational methods. The following table summarizes key indicators for representative planar and bridged annulenes.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Aromaticity Assessment
NMR spectroscopy is a powerful tool for detecting aromaticity through the observation of ring current effects. In an aromatic annulene, the circulation of π-electrons in the presence of an external magnetic field induces a diatropic ring current. This current deshields protons on the exterior of the ring, shifting their resonance to a higher frequency (downfield), and shields protons on the interior of the ring, shifting their resonance to a lower frequency (upfield).
Methodology:
Sample Preparation: Dissolve a precisely weighed sample of the annulene derivative in a suitable deuterated solvent (e.g., CDCl₃, THF-d₈) to a concentration of approximately 5-10 mg/mL.
Instrumentation: Utilize a high-field NMR spectrometer, typically operating at a proton frequency of 300 MHz or higher (e.g., 500 MHz).
Data Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.
The spectral width should be set to encompass the expected chemical shift range, which can be broad for annulenes with both shielded and deshielded protons.
Temperature Control: For fluxional annulenes like[5]annulene, it is crucial to perform measurements at various temperatures (e.g., from -60 °C to 110 °C) to study dynamic processes and resolve the signals of inner and outer protons.[6]
Data Analysis:
Reference the spectrum using an internal standard (e.g., tetramethylsilane, TMS, at 0 ppm).
Integrate the signals to determine the relative number of protons corresponding to each resonance.
The observation of significantly downfield-shifted outer protons and upfield-shifted inner protons is a strong indication of a diatropic ring current and, therefore, aromaticity.
Single-Crystal X-ray Crystallography for Bond Length Analysis
X-ray crystallography provides the precise three-dimensional structure of a molecule in the solid state, allowing for the accurate determination of bond lengths. A key structural criterion for aromaticity is the equalization of carbon-carbon bond lengths around the ring, indicating a delocalized π-system. In contrast, non-aromatic and antiaromatic systems often exhibit significant bond length alternation between single and double bonds.
Methodology:
Crystal Growth: Grow single crystals of the annulene derivative suitable for X-ray diffraction. This is often the most challenging step and may involve techniques such as slow evaporation of a saturated solution, vapor diffusion, or slow cooling.
Instrumentation:
Use a modern single-crystal X-ray diffractometer (e.g., Bruker D8 Venture).
Commonly used X-ray sources are molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.54184 Å) microfocus sources.
Data is typically collected at low temperatures (e.g., 100 K) using a cryosystem (e.g., Oxford Cryostream) to minimize thermal vibrations and improve data quality.
Data Collection:
Mount a suitable crystal on the goniometer head.
Collect a series of diffraction images by rotating the crystal in the X-ray beam.
Structure Solution and Refinement:
Process the diffraction data using software such as CrysAlisPro for data reduction.
Solve the crystal structure using direct methods or Patterson methods with software packages like SHELXT or Olex2.
Refine the structural model against the experimental data using full-matrix least-squares refinement with software like SHELXL.
Data Analysis:
Analyze the refined crystal structure to obtain the C-C bond lengths around the annulene ring.
A low degree of bond length alternation is indicative of a delocalized, aromatic system.
Harmonic Oscillator Model of Aromaticity (HOMA) Index Calculation
The HOMA index is a quantitative measure of aromaticity based on the deviation of bond lengths in a given ring from an optimal value, which is typically that of benzene. A HOMA value of 1 indicates a fully aromatic system like benzene, while values close to 0 or negative suggest non-aromatic or antiaromatic character, respectively.
Methodology:
Obtain Bond Lengths: Acquire the C-C bond lengths of the annulene ring from a high-quality crystal structure determined by X-ray diffraction (see protocol above) or from geometry optimization calculations.
HOMA Calculation: Use the following formula to calculate the HOMA index:
HOMA = 1 - [α/n * Σ(R_opt - R_i)²]
where:
n is the number of bonds in the ring.
α is a normalization constant (for C-C bonds, α = 257.7 Å⁻²).
R_opt is the optimal bond length for an aromatic C-C bond, taken as 1.388 Å (the bond length in benzene).
R_i are the individual C-C bond lengths in the annulene ring.
Interpretation: Compare the calculated HOMA value to the reference values. A value close to 1 signifies a high degree of aromaticity.
Nucleus-Independent Chemical Shift (NICS) Calculation
NICS is a computational method that assesses aromaticity by calculating the magnetic shielding at the center of a ring or at a point above the ring plane. A negative NICS value indicates magnetic shielding, which is characteristic of a diatropic ring current and an aromatic system. A positive value indicates deshielding, characteristic of a paratropic ring current and an antiaromatic system. Values close to zero suggest a non-aromatic system. NICS(1)zz, the zz-component of the shielding tensor calculated 1 Å above the ring plane, is often considered a more reliable indicator of π-aromaticity.
Methodology:
Structure Optimization:
Using a quantum chemistry software package (e.g., Gaussian), optimize the geometry of the annulene derivative at a suitable level of theory (e.g., B3LYP/6-311+G**).
NICS Calculation:
Perform a magnetic shielding calculation (NMR calculation) on the optimized geometry.
Place a "ghost" atom (a point in space with no nucleus or electrons) at the geometric center of the ring (for NICS(0)) or 1 Å above the center of the ring (for NICS(1)).
The calculated isotropic magnetic shielding value at this point, with its sign reversed, is the NICS value.
Data Analysis:
A more negative NICS value generally corresponds to a higher degree of aromaticity.
Compare the calculated NICS values for the bridged and planar annulenes to each other and to reference compounds like benzene.
This comprehensive guide provides the necessary tools and data for a thorough assessment of aromaticity in bridged and planar annulene derivatives, enabling researchers to better understand and predict the properties of these fascinating molecules.
A Researcher's Guide to Selecting DFT Functionals for Annulene Calculations
For researchers, scientists, and drug development professionals engaged in computational chemistry, the accurate prediction of molecular properties is paramount. Annulenes, as fundamental examples of cyclic π-systems, pr...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in computational chemistry, the accurate prediction of molecular properties is paramount. Annulenes, as fundamental examples of cyclic π-systems, present a significant challenge to computational methods due to the subtle interplay of electron delocalization, aromaticity, and geometric strain. The choice of the Density Functional Theory (DFT) functional is critical for obtaining reliable results. This guide provides a comparative overview of commonly used DFT functionals for calculating key properties of annulenes, supported by data from the literature.
The primary challenges in annulene calculations revolve around accurately predicting their geometry, particularly the degree of bond length alternation (BLA), and their electronic properties, such as aromaticity and magnetic shielding. Functionals with varying amounts of exact Hartree-Fock (HF) exchange have been shown to yield significantly different results for these properties.
Comparative Analysis of DFT Functionals
The performance of a selection of DFT functionals for predicting the properties of[1],, and[2]annulene is summarized below. These annulenes are chosen as representative examples of aromatic (4n+2 π-electrons) and non-aromatic/anti-aromatic (4n π-electrons) systems.
Bond Length Alternation (BLA)
Bond length alternation, the difference between the lengths of adjacent carbon-carbon bonds, is a key indicator of π-electron delocalization and aromaticity. A smaller BLA suggests a more aromatic, delocalized system.
Note: BLA values are qualitative summaries from multiple sources. Direct numerical comparison is challenging due to varying basis sets and computational details across studies.
Functionals with a low percentage of HF exchange, like B3LYP, tend to over-delocalize electrons, predicting smaller BLA and more planar structures.[4][5] In contrast, functionals with a higher percentage of HF exchange, such as M06-2X, can overestimate localization, leading to larger BLA.[4][6] For[2]annulene, while historically considered to have D₆h symmetry, computational evidence suggests a C₂ structure with distinct bond length alternation is more stable.[4][7]
Aromaticity and Magnetic Properties (NICS and ¹H NMR)
Nucleus-Independent Chemical Shift (NICS) is a widely used magnetic criterion for aromaticity. A negative NICS value at the ring center (NICS(0)) indicates aromaticity, while a positive value suggests anti-aromaticity. The chemical shifts of inner and outer protons in ¹H NMR spectra also provide experimental evidence of aromaticity.
The choice of functional significantly impacts the calculated NICS values. Again, functionals with low HF exchange tend to predict larger (more negative) NICS values, suggesting a higher degree of aromaticity.[5] For[2]annulene, computed proton chemical shifts for a D₆h structure are in gross disagreement with experimental values, whereas calculations on a C₂ minimum geometry show much better agreement.[4] Functionals like BHLYP and KMLYP have been shown to provide good agreement with experimental ¹H NMR data for the C₂ structure of[2]annulene.[4]
Experimental and Computational Protocols
To ensure reproducibility and accuracy, the following general computational protocol is recommended based on methodologies cited in the literature.
Geometry Optimization
Initial Structure: Start with a plausible geometry for the annulene conformer of interest.
Functional and Basis Set Selection: Choose a DFT functional (e.g., B3LYP, PBE0, M06-2X, ωB97X-D) and a basis set of at least triple-ζ quality, such as 6-311G(d,p) or a def2-TZVP basis set.[9] The inclusion of diffuse functions (e.g., 6-311+G(d,p)) can be important for describing the electron distribution accurately.
Optimization: Perform a full geometry optimization without symmetry constraints to locate the true energy minimum.
Frequency Analysis: Conduct a vibrational frequency calculation to confirm that the optimized structure is a true minimum (no imaginary frequencies).
Property Calculations (NICS and NMR)
Method: Use the Gauge-Including Atomic Orbital (GIAO) method for calculating magnetic shielding tensors.[1][10]
Functional and Basis Set: It is generally recommended to use the same functional and basis set as for the geometry optimization. For accurate NMR chemical shift predictions, specific functionals like WP04 have been developed, though B3LYP often provides a good balance of accuracy and cost.[1][10]
NICS Calculation: Place a ghost atom (Bq) at the geometric center of the ring to calculate the NICS(0) value.
Chemical Shift Referencing: Calculate the absolute shielding of tetramethylsilane (B1202638) (TMS) with the same method and basis set, and reference the calculated proton shieldings to the TMS value to obtain chemical shifts (δ = σ_TMS - σ_iso).
Logical Workflow for Annulene Calculations
The process of selecting a DFT functional and performing calculations for annulenes can be visualized as a systematic workflow.
Caption: A typical workflow for DFT analysis of annulenes.
Conclusion
The accurate computational study of annulenes is highly dependent on the chosen DFT functional.
For geometries (BLA): Functionals with a moderate amount of HF exchange, such as PBE0 or CAM-B3LYP, often provide a good balance between the over-delocalization of standard hybrids like B3LYP and the over-localization of high-exchange functionals like M06-2X.[4][9]
For magnetic properties (NICS, NMR): While B3LYP is widely used, its tendency to overestimate delocalization can lead to exaggerated aromaticity indicators.[4] For proton chemical shifts, which are highly sensitive to geometry, it is crucial to use a functional that accurately predicts the molecular structure.[4] Long-range corrected functionals like CAM-B3LYP and ωB97X-D are often recommended for systems with significant non-covalent interactions or where charge transfer may be important.[9]
Ultimately, for critical applications, it is advisable to benchmark a few selected functionals against available experimental data for the specific class of annulenes under investigation to ensure the chosen methodology is reliable.
A Comparative Guide to the Anti-Aromatic and Aromatic Character of Annulenes
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the distinct physicochemical properties that arise from aromaticity and anti-aromaticity in annulenes, which...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the distinct physicochemical properties that arise from aromaticity and anti-aromaticity in annulenes, which are monocyclic hydrocarbons with a system of conjugated double bonds. The validation of these characteristics is crucial for understanding molecular stability and reactivity, key parameters in rational drug design and materials science. This document summarizes key experimental data that differentiate these two classes of molecules and provides an overview of the methodologies used to obtain this data.
Theoretical Framework: Hückel's Rule
The foundational principles for classifying annulenes as aromatic or anti-aromatic are derived from Hückel's rule. For a cyclic, planar, and fully conjugated molecule, the number of π-electrons determines its character:
Aromatic compounds possess (4n + 2) π-electrons (where n is a non-negative integer) and exhibit enhanced stability.[1][2]
Anti-aromatic compounds have 4n π-electrons and are characterized by significant instability.[1][2]
Molecules that are not cyclic, not planar, or not fully conjugated are classified as non-aromatic , and their stability is comparable to their open-chain polyene counterparts.[3] To evade the instability of anti-aromaticity, some molecules, like cyclooctatetraene, will adopt a non-planar conformation.[4]
A Comparative Analysis of Diatropic Ring Currents in [4n+2] Annulenes
A hallmark of aromaticity, the diatropic ring current induced in [4n+2] annulenes upon application of an external magnetic field, serves as a key indicator of the unique stability of these molecules. This guide provides...
Author: BenchChem Technical Support Team. Date: December 2025
A hallmark of aromaticity, the diatropic ring current induced in [4n+2] annulenes upon application of an external magnetic field, serves as a key indicator of the unique stability of these molecules. This guide provides a comparative study of these ring currents across a series of [4n+2] annulenes, presenting quantitative data, detailed experimental and computational protocols for their determination, and a conceptual overview of the underlying principles.
The phenomenon of a diatropic ring current is a direct consequence of the cyclic delocalization of π-electrons in aromatic systems, as described by Hückel's rule.[1][2][3] When a planar, cyclic, and fully conjugated molecule with (4n+2) π-electrons is placed in a magnetic field, the mobile π-electrons circulate, generating a secondary magnetic field that opposes the external field inside the ring and reinforces it outside.[4] This induced magnetic field leads to characteristic shielding and deshielding effects observable in Nuclear Magnetic Resonance (NMR) spectroscopy, providing a powerful tool for quantifying aromaticity.[5]
Comparative Data of Ring Currents in [4n+2] Annulenes
The magnitude of the diatropic ring current is a direct measure of the degree of aromaticity. This can be quantified through computational methods that calculate the ring current strength, typically expressed in nanoamperes per Tesla (nA/T), and through experimental NMR measurements that determine the Nucleus-Independent Chemical Shift (NICS), a computational index that reflects the magnetic shielding at the center of the ring. A more negative NICS value indicates stronger shielding and thus a stronger diatropic ring current.
Note: The exact values for ring current strength and NICS can vary depending on the computational method and level of theory employed. The values presented here are representative and intended for comparative purposes.
Experimental and Computational Protocols
The determination of ring currents in annulenes relies on a combination of experimental NMR spectroscopy and computational chemistry.
Experimental Protocol: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental technique used to probe ring currents. The chemical shifts of protons in and around the annulene ring are highly sensitive to the induced magnetic field.
Sample Preparation: The annulene of interest is dissolved in a suitable deuterated solvent (e.g., CDCl₃, THF-d₈) to a concentration typically in the range of 1-10 mM. A reference standard, such as tetramethylsilane (B1202638) (TMS), is added for calibration of the chemical shift scale.
NMR Data Acquisition: ¹H NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard pulse sequences are used to obtain high-resolution spectra.
Spectral Analysis: The chemical shifts (δ) of the protons are measured in parts per million (ppm) relative to the TMS signal. Protons located outside the aromatic ring will experience a deshielding effect (shift to higher ppm values), while protons inside the ring will experience a strong shielding effect (shift to lower, sometimes negative, ppm values).[5] The difference in chemical shifts between the outer and inner protons provides a qualitative and semi-quantitative measure of the ring current strength.
The GIMIC method is a powerful computational tool for the quantitative determination of magnetically induced ring currents.
Molecular Geometry Optimization: The three-dimensional structure of the annulene is optimized using a suitable quantum chemical method, such as Density Functional Theory (DFT) with an appropriate basis set (e.g., B3LYP/6-311G**).
NMR Shielding Tensor Calculation: A nuclear magnetic resonance (NMR) shielding calculation is performed on the optimized geometry. This step computes the magnetic shielding tensors for all atoms in the molecule in the presence of an external magnetic field.
Current Density Calculation: The GIMIC program is then used to calculate the magnetically induced current density from the results of the NMR shielding calculation.[12]
Ring Current Integration: The strength of the ring current is obtained by numerically integrating the flow of the current density vector field through a cross-section of the molecule. The result is typically expressed in nA/T. A positive value indicates a diatropic (aromatic) ring current, while a negative value indicates a paratropic (anti-aromatic) ring current.
Conceptual Framework
The relationship between a molecule's structure, its electronic configuration, and the resulting magnetic properties is fundamental to understanding aromaticity. The following diagram illustrates this logical flow for [4n+2] annulenes.
Conceptual flow from molecular structure to observable aromatic properties.
This guide provides a foundational comparison of ring currents in [4n+2] annulenes. For researchers and professionals in drug development and materials science, a thorough understanding of these principles is crucial for the design and synthesis of novel aromatic systems with tailored electronic and magnetic properties.
A Comparative Analysis of Experimental and Theoretical Bond Lengths in Annulenes
A fundamental concept in the study of aromaticity is the structure of annulenes, monocyclic hydrocarbons with conjugated double bonds. The extent of π-electron delocalization within the ring dictates their geometry, part...
Author: BenchChem Technical Support Team. Date: December 2025
A fundamental concept in the study of aromaticity is the structure of annulenes, monocyclic hydrocarbons with conjugated double bonds. The extent of π-electron delocalization within the ring dictates their geometry, particularly the carbon-carbon bond lengths. This guide provides a detailed comparison between experimentally determined and theoretically calculated bond lengths for key annulenes, offering insights for researchers in structural chemistry and drug development.
The analysis focuses on three archetypal annulenes: benzene (B151609) ([1]annulene), a classic aromatic compound; cyclooctatetraene (B1213319) ([2]annulene), a non-aromatic system; and[3]annulene, a larger aromatic ring. By examining these cases, we can observe how well theoretical models predict the physical reality of molecular structures.
Data Presentation: Bond Length Comparison
The following table summarizes experimental and theoretical C-C bond lengths for benzene, cyclooctatetraene, and[3]annulene. Experimental values are derived from high-resolution techniques, while theoretical values represent predictions from various computational chemistry methods.
The determination of molecular geometry is a synergistic effort, relying on both physical experiments and computational modeling. Each approach has its foundational principles and inherent strengths.
Experimental Protocols
1. X-ray Crystallography:
This is a primary technique for determining the atomic and molecular structure of a crystal.
Principle: A beam of X-rays is directed at a single crystal of the annulene. The electrons in the atoms of the crystal scatter the X-rays, creating a diffraction pattern of spots. The angles and intensities of these diffracted beams are measured.
Methodology:
A high-quality single crystal of the annulene is grown and mounted on a goniometer.
The crystal is cooled to a low temperature (e.g., 111 K for[3]annulene) to reduce thermal vibrations.[17]
It is then illuminated with a monochromatic beam of X-rays.
As the crystal is rotated, a detector records the positions and intensities of the diffracted X-ray spots.
The resulting diffraction pattern is analyzed using Fourier transforms to generate an electron density map of the molecule.
From this map, the positions of the individual atoms can be determined, and thus, the bond lengths can be calculated with high precision.[4]
2. Gas Electron Diffraction (GED) & Rotational Spectroscopy:
These methods are used to determine the structure of molecules in the gas phase, free from the packing forces present in crystals.
Principle:
GED: A beam of high-energy electrons is fired at a gaseous sample of the molecule. The electrons are scattered by the atoms in the molecules, creating a diffraction pattern from which internuclear distances can be derived.[1]
Rotational Spectroscopy: This technique measures the energies of rotational transitions of molecules in the gas phase. By analyzing the microwave spectrum, highly accurate rotational constants can be determined, which are directly related to the molecule's moments of inertia and, consequently, its bond lengths and angles.[10]
Methodology (Combined Approach for Cyclooctatetraene):
Femtosecond time-resolved rotational coherence spectroscopy is used to measure the rotational constants of the molecule with high accuracy.[11]
These experimental constants are then compared with rotational constants calculated from high-level ab initio theoretical models.
By combining the experimental data with the calculated equilibrium bond lengths and angles, a highly accurate equilibrium structure (rₑ) can be determined.[10][11]
Theoretical Protocols
1. Hückel Molecular Orbital (HMO) Theory:
A simplified quantum mechanical method used to determine the energies of molecular orbitals of π-electrons in conjugated systems.
Principle: HMO theory considers only the π-electrons and makes several simplifying assumptions, such as treating all carbon atoms as identical and ignoring overlap between non-adjacent p-orbitals.[7] It provides a qualitative picture of π-electron delocalization.
Methodology: The theory sets up a secular determinant based on the connectivity of the atoms in the molecule. Solving this provides the energy levels of the π molecular orbitals. For aromatic (4n+2)π systems like benzene and[3]annulene, the theory predicts a closed shell of bonding orbitals and energetic stability, which implies equalized bond lengths.[12] For anti-aromatic (4n)π systems like a planar cyclooctatetraene, it predicts an unstable, open-shell configuration, suggesting bond length alternation is more favorable.[12]
2. Ab Initio Methods (e.g., Coupled-Cluster, CCSD(T)):
These are highly accurate quantum chemistry methods that solve the electronic Schrödinger equation without empirical parameters.
Principle: "Ab initio" means "from the beginning." These methods use established physical constants and the atomic numbers of the atoms in the molecule to compute its properties. Coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) is often considered the "gold standard" for its high accuracy in calculating molecular energies and geometries.[11]
Methodology:
A molecular geometry is proposed.
A basis set (a set of mathematical functions to represent the atomic orbitals, e.g., pVDZ) is chosen.[16]
The electronic Schrödinger equation is solved iteratively to find the minimum energy configuration (geometry optimization).
At the optimized geometry, properties like bond lengths are calculated. For[3]annulene, CCSD(T) calculations have been performed to explore the potential energy surface and determine the most stable conformation and its corresponding bond lengths.[15][16]
3. Density Functional Theory (DFT):
A widely used computational method that models the electron correlation by using the electron density as the fundamental variable, rather than the many-electron wavefunction.
Principle: DFT calculations are generally faster than high-level ab initio methods, making them suitable for larger molecules. The accuracy of DFT depends heavily on the chosen exchange-correlation functional (e.g., B3LYP, M06-2X).[8][12]
Methodology:
Similar to ab initio methods, an initial geometry is defined.
An exchange-correlation functional and a basis set (e.g., 6-311+G(d,p)) are selected.[2]
The Kohn-Sham equations are solved iteratively to minimize the energy and find the ground-state electron density and geometry.
Bond lengths are extracted from the final optimized structure. Studies on benzene have shown that functionals like BMK can predict C-C bond lengths that are in perfect agreement with experimental values.[2][8]
Visualization of Methodological Workflow
The following diagram illustrates the relationship between experimental techniques and theoretical calculations in determining and validating the bond lengths of annulenes.
Caption: Workflow for comparing experimental and theoretical annulene bond lengths.
Conclusion
The comparison between experimental and theoretical bond lengths in annulenes reveals a remarkable convergence of results, particularly with modern high-level computational methods.
For benzene , both experiment and theory unequivocally support a planar, hexagonal structure with equal C-C bond lengths, a hallmark of its aromaticity.[6][8]
For cyclooctatetraene , its non-aromatic, tub-shaped geometry with distinct single and double bonds is accurately reproduced by ab initio calculations, matching experimental data precisely.[9][10]
For [3]annulene , a more nuanced picture emerges. While it follows the 4n+2 rule for aromaticity, both X-ray data and advanced calculations show slight bond length alternation, indicating that perfect delocalization is hindered in larger rings, likely due to steric interactions of the inner hydrogens.[14][15]
Simple models like Hückel theory provide an excellent qualitative framework for understanding these trends. However, for quantitative accuracy that rivals experimental precision, sophisticated methods like CCSD(T) and carefully benchmarked DFT are indispensable tools for researchers. This guide underscores the powerful synergy between experimental measurement and theoretical computation in elucidating the fine details of molecular structure.
A Comparative Guide to the Reactivity of Annulenes and Smaller Aromatic Compounds
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the chemical reactivity of annulenes with smaller, archetypal aromatic compounds like benzene (B151609). The...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the chemical reactivity of annulenes with smaller, archetypal aromatic compounds like benzene (B151609). The information presented is supported by experimental data to elucidate the differences in their behavior in common organic reactions.
Introduction
Aromaticity is a key concept in organic chemistry, conferring unique stability and reactivity to cyclic, planar molecules with a continuous system of delocalized π electrons. Benzene ([1]annulene) is the quintessential aromatic compound, exhibiting a strong tendency to undergo electrophilic substitution reactions while resisting addition reactions that would disrupt its stable electron system. Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, provide a fascinating spectrum of reactivity that challenges and expands our understanding of aromaticity. Their reactivity is highly dependent on their size and whether they adhere to Hückel's rule (4n+2 π electrons), leading to aromatic, non-aromatic, or anti-aromatic character. This guide explores these differences through a comparative analysis of their performance in key chemical transformations.
Reactivity Comparison: A Tabular Summary
The following tables summarize quantitative data comparing the stability and reactivity of benzene with representative annulenes.
Table 1: Thermodynamic Stability via Heats of Hydrogenation
The heat of hydrogenation provides a measure of the thermodynamic stability of an unsaturated compound. A lower heat of hydrogenation indicates greater stability.
Note: Data is compiled from various sources and standardized for comparison. The expected heat of hydrogenation for a hypothetical, non-aromatic "cyclohexatriene" is approximately -85.8 kcal/mol.
Table 2: Relative Rates of Electrophilic Aromatic Substitution (Nitration)
Direct quantitative comparisons of electrophilic substitution rates between benzene and annulenes are scarce in the literature. However, qualitative observations and the behavior of substituted benzenes provide a framework for understanding their relative reactivities. Aromatic annulenes like[3]annulene are known to undergo electrophilic substitution, but are generally considered to be less stable and more reactive than benzene. Non-aromatic and anti-aromatic annulenes will readily undergo addition reactions rather than substitution.
Dissolve a known quantity of acetanilide in glacial acetic acid in a flask.
Cool the flask in an ice bath.
Slowly add a solution of bromine in acetic acid to the cooled acetanilide solution with stirring. The color of the bromine should disappear as it reacts.
After the addition is complete, allow the mixture to stir at room temperature for a designated time (e.g., 30 minutes).
Pour the reaction mixture into a beaker containing ice water.
If a yellow color persists (indicating excess bromine), add a few drops of sodium bisulfite solution until the color disappears.
Collect the precipitated product by vacuum filtration and wash with cold water.
Recrystallize the crude product from an ethanol/water mixture to obtain the purified p-bromoacetanilide.
Experiment 2: Diels-Alder Reaction of a Polycyclic Aromatic Hydrocarbon (Anthracene)
Objective: To illustrate an addition reaction that is facile for polycyclic aromatic hydrocarbons but not for benzene under similar conditions.
Materials:
Anthracene
Maleic anhydride
Xylene
Ethyl acetate
Hexane
Procedure:
In a round-bottom flask, combine anthracene, maleic anhydride, and xylene.
Heat the mixture to reflux with stirring for a specified period (e.g., 30-60 minutes).
Allow the reaction mixture to cool to room temperature, during which the product should crystallize.
Cool the flask in an ice bath to maximize crystal formation.
Collect the product crystals by vacuum filtration and wash with a cold solvent mixture (e.g., ethyl acetate/hexane).
Air-dry the crystals and determine the yield and melting point.
Reactivity Pathways and Influencing Factors
The reactivity of an annulene is a delicate balance of several factors, primarily its number of π electrons and its ability to adopt a planar conformation. The following diagram illustrates the logical relationships that determine the reaction pathway of an annulene.
Caption: Logical flow of factors determining annulene reactivity.
Conclusion
The reactivity of annulenes is a rich and diverse field that extends far beyond the simple model of benzene. While aromatic annulenes that adhere to Hückel's rule, such as[2]annulene and[3]annulene, do exhibit aromatic character and undergo electrophilic substitution, their larger ring sizes introduce inherent strain and reduced orbital overlap, making them generally less stable and more reactive than benzene. Conversely, annulenes that do not satisfy Hückel's rule either distort to a non-planar, non-aromatic conformation (like cyclooctatetraene) and react like typical polyenes, or, if forced into planarity, exhibit highly reactive anti-aromatic character. This comparative guide highlights the crucial interplay of electronic and steric factors in determining the chemical behavior of these fascinating cyclic systems, providing valuable insights for researchers in organic synthesis and drug development.
comparative analysis of annulenes and dehydroannulenes
A Comparative Analysis of Annulenes and Dehydroannulenes for Researchers and Drug Development Professionals This guide provides a comprehensive comparison of annulenes and dehydroannulenes, focusing on their structure, a...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Analysis of Annulenes and Dehydroannulenes for Researchers and Drug Development Professionals
This guide provides a comprehensive comparison of annulenes and dehydroannulenes, focusing on their structure, aromaticity, and spectroscopic properties. The information is intended for researchers, scientists, and professionals in drug development who are interested in the unique characteristics of these cyclic hydrocarbons.
Annulenes are monocyclic hydrocarbons with a system of alternating single and double bonds. They are named using the prefix [n]annulene, where 'n' denotes the number of carbon atoms in the ring. According to Hückel's rule, for a planar, cyclic, and fully conjugated system, those with (4n+2) π-electrons exhibit aromatic character, while those with 4n π-electrons are considered antiaromatic. Non-planar systems are generally non-aromatic.
Dehydroannulenes are derivatives of annulenes that contain one or more triple bonds in addition to double bonds within the cyclic conjugated system. The presence of alkyne linkages significantly influences the geometry and electronic properties of the macrocycle. Like annulenes, their aromaticity is also governed by the number of π-electrons in the conjugated system. The introduction of triple bonds can enforce planarity in some cases, making certain dehydroannulenes more amenable to study than their highly flexible or unstable annulene counterparts.[1]
Structural and Electronic Properties: A Comparative Overview
The defining difference between annulenes and dehydroannulenes lies in the hybridization of the carbon atoms within the ring. Annulenes consist exclusively of sp²-hybridized carbons, while dehydroannulenes incorporate both sp²- and sp-hybridized carbons. This structural variance has profound implications for their planarity, bond angles, and overall stability.
Aromaticity is a key concept in understanding the properties of these compounds. Aromatic compounds exhibit enhanced stability, have characteristic NMR spectra with diatropic ring currents, and tend to have more equalized bond lengths. In contrast, antiaromatic compounds are destabilized, show paratropic ring currents in their NMR spectra, and exhibit more pronounced bond length alternation.
[n]Annulenes with (4n+2) π-electrons (e.g.,[2]-,[3]annulene): These are generally aromatic if they can adopt a planar or near-planar conformation. For example,[3]annulene is a classic example of an aromatic annulene.[4]
[n]Annulenes with 4n π-electrons (e.g.,[5]-,[6]annulene): These are antiaromatic if planar.[7] To avoid this instability, they often adopt non-planar conformations, rendering them non-aromatic.[8]
Dehydroannulenes: The presence of triple bonds can lead to more rigid and planar structures. Dehydro[5]annulenes, with 12 π-electrons, are typically antiaromatic.[3] Conversely, dehydro[3]annulenes, with 18 π-electrons, are aromatic.[3]
Data Presentation: Quantitative Comparison
The following tables summarize key experimental data for representative annulenes and dehydroannulenes, highlighting the differences in their spectroscopic and structural properties.
Table 1: Comparative ¹H NMR Chemical Shifts (ppm)
The ¹H NMR spectra of aromatic and antiaromatic annulenes and dehydroannulenes are particularly revealing. Aromatic compounds exhibit a diatropic ring current, which deshields the outer protons (shifting them downfield) and shields the inner protons (shifting them upfield). Antiaromatic compounds show a paratropic ring current, which has the opposite effect.
X-ray crystallography provides precise data on bond lengths. In aromatic systems, the bond lengths tend to be more uniform, intermediate between typical single and double bonds. Antiaromatic and non-aromatic systems often show more significant bond length alternation.
General Synthesis of Annulenes and Dehydroannulenes
A common route to annulenes involves the synthesis of a dehydroannulene precursor followed by partial hydrogenation.[13]
Step 1: Oxidative Coupling to form Dehydroannulene Precursor
A terminal diacetylene is subjected to oxidative coupling, typically using a copper(II) salt like copper(II) acetate (B1210297) in a solvent such as pyridine. This reaction forms a macrocyclic polyacetylene.
Step 2: Isomerization to Dehydroannulene
The cyclic polyacetylene is then treated with a strong base, such as potassium tert-butoxide, to induce prototropic rearrangement, leading to the formation of the dehydroannulene.
Step 3: Partial Catalytic Hydrogenation to Annulene (for Annulene Synthesis)
The triple bonds of the dehydroannulene are partially hydrogenated to double bonds using a catalyst like palladium on calcium carbonate (Lindlar's catalyst) to yield the annulene. The reaction must be carefully monitored to avoid over-reduction to a fully saturated cycloalkane.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Aromaticity Determination
NMR spectroscopy is a powerful tool for assessing aromaticity.[11] The chemical shifts of the protons in the ¹H NMR spectrum are indicative of the presence of a diatropic (aromatic) or paratropic (antiaromatic) ring current.
Protocol:
Sample Preparation: Dissolve a small amount of the purified annulene or dehydroannulene in a suitable deuterated solvent (e.g., CDCl₃, THF-d₈). Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).
Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer. For fluxional molecules, low-temperature NMR may be necessary to resolve the signals of the inner and outer protons.
Spectral Analysis:
Aromatic Compounds: Look for a large chemical shift difference between the outer protons (deshielded, high ppm) and inner protons (shielded, low or negative ppm).
Antiaromatic Compounds: Expect the opposite trend, with outer protons shielded and inner protons (if present) deshielded.
Non-aromatic Compounds: Protons will typically resonate in the normal olefinic region (around 5-7 ppm).
X-ray Crystallography for Structural Elucidation
Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of these molecules, including bond lengths and planarity.[14]
Protocol:
Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and can be achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.[15] The crystals should be of sufficient size and quality.
Data Collection: Mount a single crystal on a goniometer and place it in an X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is rotated in the X-ray beam, and the diffraction pattern is recorded on a detector.
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The phases of the diffracted X-rays are determined (the "phase problem"), and an initial electron density map is calculated. A molecular model is built into the electron density and refined to best fit the experimental data, yielding the final atomic coordinates, bond lengths, and bond angles.
Visualization of Key Concepts
Structural Comparison of Annulene and Dehydroannulene
Caption: Structural comparison of a[5]annulene and a dehydro[5]annulene.
A Comparative Guide to the Reduction and Oxidation Behavior of Annulenes
For Researchers, Scientists, and Drug Development Professionals Annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, exhibit a fascinating range of reduction and oxidation behaviors that are intrin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, exhibit a fascinating range of reduction and oxidation behaviors that are intrinsically linked to their molecular structure, aromaticity, and conformational dynamics. Understanding these redox properties is crucial for their application in materials science, electronics, and as scaffolds in drug development. This guide provides a comparative analysis of the redox behavior of various annulenes, supported by experimental data, detailed protocols, and visualizations of the underlying chemical principles.
The Interplay of Aromaticity and Redox Potentials
The tendency of an annulene to gain or lose electrons is largely governed by the stability of the resulting species. According to Hückel's rule, planar, cyclic, fully conjugated systems with (4n+2) π-electrons are aromatic and possess enhanced stability, while those with 4n π-electrons are antiaromatic and destabilized. Redox reactions that lead to the formation of an aromatic species are generally more favorable.
For instance, the reduction of many non-aromatic or anti-aromatic annulenes results in the formation of aromatic anions. A classic example is[1]annulene (cyclooctatetraene), which is a non-planar, non-aromatic molecule. Upon two-electron reduction, it forms a planar, aromatic dianion with 10 π-electrons.[2] Similarly, anti-aromatic[3]annulene can be reduced to an 18-electron aromatic dianion.[2] Conversely, oxidation can also lead to aromatic species, such as the conversion of[3]annulene to a 14-electron aromatic dication.[2]
Comparative Redox Potentials of Annulene Derivatives
The redox potentials of annulenes are sensitive to ring size, substitution, and the presence of bridging atoms. Cyclic voltammetry is a key technique used to probe these properties, revealing the potentials at which electron transfer processes occur. The following table summarizes the reduction potentials for a series of bridged and non-bridged annulenediones, which serve as valuable models for understanding the redox behavior of the parent annulenes. The data illustrates how structural modifications influence the ease of reduction.
Experimental Protocols: Cyclic Voltammetry of Annulenes
The following protocol is a representative method for determining the redox potentials of annulenes and their derivatives using cyclic voltammetry.
Objective: To measure the reduction and oxidation potentials of an annulene sample.
Materials:
Working Electrode: Glassy carbon electrode
Reference Electrode: Ag/AgCl electrode
Counter Electrode: Platinum wire
Electrolyte Solution: 0.1 M Tetrabutylammonium perchlorate (B79767) (TBAP) in N,N-dimethylformamide (DMF)
Analyte: Annulene compound of interest (e.g., 1 mM)
Potentiostat
Electrochemical cell
Inert gas (e.g., Argon or Nitrogen)
Procedure:
Preparation of the Electrolyte Solution: Dissolve a sufficient amount of TBAP in DMF to achieve a final concentration of 0.1 M.
Preparation of the Analyte Solution: Dissolve the annulene compound in the electrolyte solution to a final concentration of approximately 1 mM.
Cell Assembly: Assemble the three-electrode cell with the glassy carbon working electrode, Ag/AgCl reference electrode, and platinum wire counter electrode immersed in the analyte solution.
Deoxygenation: Purge the solution with an inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution throughout the experiment.
Cyclic Voltammetry Measurement:
Set the potential window of the potentiostat to a range that is expected to encompass the redox events of the annulene. A typical starting range could be from +1.5 V to -2.5 V.
Set the scan rate. A common initial scan rate is 100 mV/s.
Initiate the potential scan, starting from the open-circuit potential and sweeping towards either the positive or negative limit, depending on whether oxidation or reduction is being investigated first.
Record the resulting cyclic voltammogram (a plot of current vs. potential).
Data Analysis:
From the cyclic voltammogram, determine the peak potentials for the oxidation (Epa) and reduction (Epc) processes.
The half-wave potential (E1/2), which is a good approximation of the standard redox potential, can be calculated as (Epa + Epc) / 2 for a reversible process.
Visualization of Redox-Induced Structural and Electronic Changes
The reduction and oxidation of annulenes are often accompanied by significant changes in their molecular geometry and electronic structure, leading to a shift in their aromatic character. These transformations can be visualized to better understand the underlying principles.
Figure 1. This diagram illustrates the changes in planarity and aromaticity of[1]-,[3]-, and[4]annulene upon reduction and oxidation.
The workflow for a typical cyclic voltammetry experiment to study these phenomena can be visualized as follows:
Figure 2. A simplified workflow for a cyclic voltammetry experiment on an annulene sample.
Navigating the Disposal ofAnnulene: A Guide for Laboratory Professionals
Navigating the Disposal of[1]Annulene: A Guide for Laboratory Professionals For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory saf...
Author: BenchChem Technical Support Team. Date: December 2025
Navigating the Disposal of[1]Annulene: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential safety and logistical information for the disposal of[1]annulene, a macrocyclic aromatic hydrocarbon. Due to the absence of a specific, publicly available Safety Data Sheet (SDS) for[1]annulene, this document outlines a recommended disposal procedure based on its classification as a polycyclic aromatic hydrocarbon (PAH) and general principles of hazardous waste management.
It is imperative to always consult your institution's Environmental Health and Safety (EHS) department and the specific Safety Data Sheet (SDS) for any chemical before handling and disposal.
Immediate Safety and Handling Precautions
Before initiating any disposal protocol, ensure you are working in a well-ventilated area, preferably within a certified chemical fume hood. Adherence to appropriate Personal Protective Equipment (PPE) is mandatory to prevent skin and eye contact.
The recommended method for the disposal of[1]annulene is through a licensed hazardous waste disposal company.
Segregation and Collection :
Do not mix[1]annulene waste with other waste streams.
Collect solid[1]annulene waste and any grossly contaminated materials (e.g., gloves, absorbent paper) in a dedicated, properly labeled hazardous waste container.
Solutions containing[1]annulene should be collected in a separate, compatible, and clearly labeled liquid waste container.
Containerization :
Use containers that are compatible with aromatic hydrocarbons.
Ensure containers are tightly sealed to prevent the release of vapors.
Label the container clearly with "[1]Annulene Waste" and any other identifiers required by your institution.
Storage :
Store the sealed waste container in a designated satellite accumulation area.
The storage area should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents.
Engage a Licensed Waste Disposal Company :
Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste by a certified company.
Experimental Protocols: General Decontamination
While specific degradation protocols for[1]annulene are not available, a general procedure for decontaminating glassware that has been in contact with PAHs can be followed. This procedure should be performed in a fume hood.
Designated hazardous waste container for solvent rinses
Procedure:
Initial Solvent Rinse : Rinse the glassware with a small amount of acetone to dissolve any residual[1]annulene.
Collect Rinse : Collect this initial solvent rinse in the designated hazardous waste container for halogenated or non-halogenated organic waste, in accordance with your laboratory's waste management plan.
Repeat Rinse : Repeat the solvent rinse two more times, collecting the rinsate in the hazardous waste container.
Wash with Detergent : After the solvent rinses, wash the glassware thoroughly with detergent and water.
Final Rinse : Rinse the glassware with deionized water.
Visualization of[1]Annulene Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of[1]annulene waste.
Caption: Decision workflow for the proper disposal of[1]annulene waste.
